Methylsilanol ascorbate

• CAS: 187991-39-5

Core Science & Biosynthesis

Methylsilanol Ascorbate: A Technical Guide to Synthesis and Structural Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methylsilanol ascorbate (B8700270) is a fascinating hybrid molecule that combines the biological significance of ascorbic acid (Vitamin C) with the unique chemical properties of organosilicon compounds. This technical guide provides a comprehensive overview of the synthesis and structural analysis of methylsilanol ascorbate. While direct and detailed experimental protocols for this specific molecule are not widely available in public literature, this document outlines a plausible synthetic pathway based on established chemical principles. Furthermore, it details the expected structural characteristics and the analytical techniques required for its comprehensive characterization. This guide aims to serve as a foundational resource for researchers interested in exploring the potential of methylsilanol ascorbate in various scientific and therapeutic domains.

Introduction

Ascorbic acid, a vital water-soluble vitamin, plays a crucial role in numerous physiological processes, including collagen synthesis, antioxidant defense, and immune function.[1][2] Its inherent instability, particularly in aqueous solutions, however, limits its application in various formulations. To overcome this limitation, various derivatives have been synthesized to enhance its stability and bioavailability.[1]

Organosilicon compounds, characterized by the presence of a carbon-silicon bond, have garnered significant interest in medicinal chemistry due to their unique physicochemical properties.[3][4] The incorporation of silicon into organic molecules can modulate their lipophilicity, metabolic stability, and biological activity.[3][4] Methylsilanetriol (B1219558), a simple organosilanol, serves as a precursor to various silicone polymers and materials.

Methylsilanol ascorbate, with the molecular formula C₇H₁₂O₈Si, represents a strategic combination of these two entities.[5][6] The covalent linkage of ascorbic acid to a methylsilanol moiety is anticipated to yield a molecule with potentially enhanced stability, modified solubility, and novel biological activities. This guide provides a theoretical and practical framework for its synthesis and detailed structural elucidation.

Synthesis of Methylsilanol Ascorbate

Proposed Synthetic Pathway

The synthesis can be conceptualized as a two-step process:

• Synthesis of Methylsilanetriol: This precursor is typically synthesized through the hydrolysis of methyltrialkoxysilanes (e.g., methyltrimethoxysilane (B3422404) or methyltriethoxysilane) or methyltrichlorosilane. The hydrolysis reaction replaces the alkoxy or chloro groups with hydroxyl groups.

• Esterification of Ascorbic Acid with Methylsilanetriol: The subsequent reaction involves the esterification of one of the hydroxyl groups of ascorbic acid with a silanol (B1196071) group of methylsilanetriol. Given the multiple hydroxyl groups on ascorbic acid, regioselectivity could be a challenge. The primary hydroxyl group at the C6 position of ascorbic acid is generally the most reactive towards esterification.

A schematic of the proposed synthesis is presented below:

Caption: Proposed two-step synthesis of methylsilanol ascorbate.

Detailed Experimental Protocols

Protocol 2.2.1: Synthesis of Methylsilanetriol (Hydrolysis of Methyltrimethoxysilane)

• Materials: Methyltrimethoxysilane, deionized water, hydrochloric acid (catalyst).

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add methyltrimethoxysilane.

  • Slowly add a stoichiometric excess of deionized water to the flask while stirring.

  • Add a catalytic amount of hydrochloric acid to the mixture.

  • The reaction is typically stirred at room temperature or slightly elevated temperatures to drive the hydrolysis to completion.

  • The progress of the reaction can be monitored by the disappearance of the starting material using techniques like gas chromatography (GC).

  • Upon completion, the resulting methanol (B129727) and excess water can be removed under reduced pressure to yield crude methylsilanetriol. Due to its propensity for self-condensation, it is often used immediately in the next step.

Protocol 2.2.2: Synthesis of Methylsilanol Ascorbate (Esterification)

• Materials: Methylsilanetriol (freshly prepared), L-ascorbic acid, a suitable solvent (e.g., dimethylformamide - DMF, or a non-polar solvent with a phase-transfer catalyst), an acid catalyst (e.g., p-toluenesulfonic acid), and a dehydrating agent or Dean-Stark apparatus to remove water.

• Procedure:

  • Dissolve L-ascorbic acid in the chosen solvent in a reaction flask.

  • Add the freshly prepared methylsilanetriol to the solution.

  • Add the acid catalyst to the reaction mixture.

  • Heat the reaction mixture under reflux with continuous removal of water using a Dean-Stark trap or a molecular sieve.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Upon completion, cool the reaction mixture and neutralize the catalyst with a mild base.

  • The solvent is removed under reduced pressure.

  • The crude product is then purified using column chromatography on silica (B1680970) gel to isolate methylsilanol ascorbate.

Structural Analysis

A thorough structural analysis is imperative to confirm the successful synthesis and to characterize the final product. A combination of spectroscopic techniques is recommended.

Expected Spectroscopic Data

Technique	Expected Observations
¹H NMR	Signals corresponding to the methyl group on the silicon atom (singlet, ~0.2-0.5 ppm). Resonances for the protons of the ascorbic acid moiety, with potential shifts in the protons adjacent to the ester linkage (e.g., H-6 protons). Exchangeable protons of the silanol and remaining hydroxyl groups will be visible, their chemical shifts being solvent and concentration-dependent.
¹³C NMR	A signal for the methyl carbon attached to silicon (~ -5 to 5 ppm). Resonances for the six carbons of the ascorbic acid backbone, with a downfield shift for the carbon involved in the ester linkage (C-6).
FTIR	Characteristic broad O-H stretching vibrations for the silanol and alcohol groups (~3200-3600 cm⁻¹). A strong C=O stretching band from the lactone ring of the ascorbic acid moiety (~1750 cm⁻¹). Si-O-C stretching vibrations (~1000-1100 cm⁻¹). Si-C bond vibration (~1260 cm⁻¹).
Mass Spec.	The molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ corresponding to the molecular weight of methylsilanol ascorbate (252.25 g/mol ).[5] Fragmentation patterns would likely show losses of water, formaldehyde, and cleavage of the ester bond.

Experimental Protocols for Structural Analysis

Protocol 3.2.1: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve a small amount of the purified product in a suitable deuterated solvent (e.g., DMSO-d₆, D₂O with a co-solvent).

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Experiments:

  • ¹H NMR: To identify the proton environments.

  • ¹³C NMR: To identify the carbon skeleton.

  • 2D NMR (COSY, HSQC, HMBC): To establish connectivity and confirm the structure.

Protocol 3.2.2: Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: Prepare a KBr pellet of the solid sample or analyze a thin film on a salt plate.

• Instrumentation: An FTIR spectrometer.

• Analysis: Record the spectrum in the range of 4000-400 cm⁻¹ and identify the characteristic absorption bands for the functional groups.

Protocol 3.2.3: Mass Spectrometry (MS)

• Sample Preparation: Dissolve the sample in a suitable solvent for the chosen ionization technique.

• Instrumentation: A mass spectrometer with an appropriate ionization source (e.g., Electrospray Ionization - ESI, or Matrix-Assisted Laser Desorption/Ionization - MALDI).

• Analysis: Obtain the mass spectrum and analyze the molecular ion peak and the fragmentation pattern to confirm the molecular weight and structure.

Potential Biological Activity and Signaling Pathways

While specific studies on the biological activity of methylsilanol ascorbate are scarce, its potential can be inferred from the properties of its constituent parts.

Antioxidant Activity

Ascorbic acid is a potent antioxidant.[1] The esterification with methylsilanol is not expected to abolish this activity, as the core enediol structure responsible for its radical-scavenging properties remains intact. The presence of the silanol moiety might influence its cellular uptake and distribution, potentially modulating its antioxidant efficacy.

Caption: Potential antioxidant mechanism of methylsilanol ascorbate.

Role in Collagen Synthesis

Ascorbic acid is an essential cofactor for prolyl and lysyl hydroxylases, enzymes critical for collagen synthesis.[1] Organic silicon compounds have also been suggested to play a role in connective tissue health.[3] Therefore, methylsilanol ascorbate could potentially exhibit synergistic effects in promoting collagen production and maintaining skin and connective tissue integrity.

Experimental Workflow for Biological Evaluation

Caption: Experimental workflow for the biological evaluation of methylsilanol ascorbate.

Conclusion

Methylsilanol ascorbate holds promise as a novel compound with potential applications in cosmetics, pharmaceuticals, and material science. This technical guide provides a foundational framework for its synthesis and comprehensive structural analysis. Although direct experimental data is limited, the proposed methodologies, based on established chemical principles, offer a clear path for researchers to produce and characterize this molecule. Future studies should focus on optimizing the synthesis, validating the structure with detailed spectroscopic analysis, and exploring its biological activities to unlock its full potential. The synergistic combination of ascorbic acid and an organosilanol moiety makes methylsilanol ascorbate a compelling target for further investigation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Characteristics of organic silicon, and its benefits on animal health [labo-demeter.com]
• 4. Organosilicon chemistry - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physicochemical Properties and Biological Activity of Ascorbyl Methylsilanol Pectinate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ascorbyl Methylsilanol Pectinate (AMP) is a complex macromolecule synthesized from ascorbic acid, methylsilanol, and pectin (B1162225). This engineered composite is designed to leverage the synergistic benefits of its constituent parts, offering enhanced stability and bioavailability of Vitamin C, coupled with the skin-restructuring properties of organic silicon and the hydrating, film-forming characteristics of pectin. This technical guide provides a comprehensive overview of the physicochemical properties, biological activity, and relevant experimental methodologies for the evaluation of Ascorbyl Methylsilanol Pectinate. The information presented herein is intended to serve as a foundational resource for researchers and professionals engaged in the development of advanced dermatological and cosmetic formulations.

Introduction

Ascorbic acid (Vitamin C) is a well-established antioxidant and a critical cofactor in collagen synthesis, making it a cornerstone ingredient in anti-aging and skin-brightening formulations. However, its inherent instability in aqueous solutions and susceptibility to oxidation present significant challenges for cosmetic and pharmaceutical applications.[1][2] To overcome these limitations, various derivatives have been developed. Ascorbyl Methylsilanol Pectinate (AMP) represents an innovative approach, where ascorbic acid is stabilized through its association with methylsilanol and pectin.[3]

This conjugate aims to not only enhance the stability and delivery of Vitamin C but also to introduce additional biological activities conferred by the methylsilanol and pectin moieties. Organic silicon, in the form of silanols, is known to play a role in the organization and structuring of the dermal extracellular matrix. Pectin, a natural polysaccharide, offers benefits as a hydrating and viscosity-controlling agent.[4] This guide will delve into the technical details of AMP, providing quantitative data, experimental protocols, and mechanistic insights into its function.

Physicochemical Properties

Ascorbyl Methylsilanol Pectinate is a water-soluble derivative of ascorbic acid.[3] As a polymeric material, its molecular weight is variable and not represented by a single value. The CAS number for this compound is 227200-22-8.

Property	Value/Description	Reference(s)
Chemical Name	L-Ascorbic acid, reaction products with methylsilanetriol (B1219558) and pectin	[5]
INCI Name	Ascorbyl Methylsilanol Pectinate
CAS Number	227200-22-8	[5]
Appearance	A commercial example, ASCORBOSILANE C, is described as a limpid to opalescent, colorless to pale yellow liquid.	[6]
Solubility	Soluble in water, alcohol, and glycol.	[6]
pH (of a commercial solution)	Approximately 6.	[6]
Stability	Formulations containing 10% AMP were found to be stable for 90 days at 5.0 ± 2.0 °C and 45.0 ± 2.0 ºC, as well as at room temperature away from light.	[1][2]
Particle Size (of a 1% w/v dispersion)	Average size of 1.0 µm with a polydispersity index of 0.1.	[1][2][7]

Biological Activity and Signaling Pathways

The biological effects of Ascorbyl Methylsilanol Pectinate are a composite of the activities of its three main components: ascorbic acid, methylsilanol, and pectin.

Antioxidant Activity

AMP is a potent antioxidant that scavenges free radicals.[3] Its antioxidant capacity has been quantified using standard in vitro assays.

Assay	Result for AMP	Comparison with Ascorbic Acid (AA)	Reference(s)
DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay	IC50 = 5.92 µg/mL (33.61 µM) for a 1.0% w/v aqueous solution.	IC50 = 6.65 µg/mL (37.76 µM). The difference was not statistically significant (p = 0.1408).	[1][2]
ORAC (Oxygen Radical Absorbance Capacity) Assay	0.74 µM equivalent of Trolox®/g of sample.	The value for AA reported in the literature is 0.95, indicating a comparable antioxidant potential.	[1][2]

Collagen Synthesis

Ascorbic acid is an essential cofactor for prolyl and lysyl hydroxylases, enzymes crucial for the post-translational modification and stabilization of collagen.[8] It also stimulates the gene expression of procollagen (B1174764).[9][10][11][12] The methylsilanol component may further contribute to collagen synthesis. Studies on other forms of organic silicon have shown its ability to stimulate type I collagen synthesis.[13]

Below is a diagram illustrating the proposed signaling pathway for AMP-mediated collagen synthesis.

Proposed signaling pathway for AMP in collagen synthesis.

Inhibition of Melanogenesis

Ascorbic acid is known to inhibit the enzyme tyrosinase, which is the rate-limiting enzyme in melanin (B1238610) synthesis.[14] It acts by reducing dopaquinone, an intermediate in the melanin production pathway, and by chelating copper ions at the active site of tyrosinase.[14]

The following diagram illustrates the mechanism of tyrosinase inhibition by the ascorbic acid component of AMP.

Mechanism of melanogenesis inhibition by AMP.

Experimental Protocols

The following are generalized protocols for key experiments cited in the evaluation of Ascorbyl Methylsilanol Pectinate.

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable DPPH radical.

• Reagents:

  • 2,2-diphenyl-1-picrylhydrazyl (DPPH) solution in methanol (B129727) (e.g., 0.1 mM).

  • Ascorbyl Methylsilanol Pectinate (AMP) and Ascorbic Acid (AA) standards at various concentrations in a suitable solvent (e.g., water or methanol).

  • Methanol (or other suitable solvent).

• Procedure:

  • Prepare serial dilutions of the test samples (AMP) and the positive control (AA).

  • In a 96-well plate, add a specific volume of each sample dilution to triplicate wells.

  • Add the DPPH solution to each well to initiate the reaction.

  • Include a blank control containing only the solvent and DPPH solution.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance at approximately 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Determine the IC50 value (the concentration required to inhibit 50% of the DPPH radicals) by plotting the percentage of inhibition against the sample concentration.

The workflow for the DPPH assay is depicted below.

Workflow for the DPPH antioxidant assay.

Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the antioxidant scavenging activity against peroxyl radicals.

• Reagents:

  • Fluorescein (B123965) sodium salt solution.

  • 2,2'-Azobis(2-amidinopropane) dihydrochloride (B599025) (AAPH) solution (radical initiator).

  • Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) for the standard curve.

  • Ascorbyl Methylsilanol Pectinate (AMP) sample.

  • Phosphate buffer (pH 7.4).

• Procedure:

  • In a black 96-well plate, add the sample, standard (Trolox), or blank (buffer) to triplicate wells.

  • Add the fluorescein solution to all wells.

  • Incubate the plate at 37°C for a pre-incubation period (e.g., 15-30 minutes).

  • Initiate the reaction by adding the AAPH solution to all wells.

  • Immediately begin monitoring the fluorescence decay kinetically at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm over a period of time (e.g., 60-90 minutes) at 37°C.

  • Calculate the area under the curve (AUC) for each sample, standard, and blank.

  • Subtract the AUC of the blank from the AUC of the samples and standards.

  • Plot a standard curve of net AUC versus Trolox concentration.

  • Determine the ORAC value of the sample from the standard curve, expressed as Trolox equivalents.

Conclusion

Ascorbyl Methylsilanol Pectinate is a multifunctional ingredient that offers a stabilized and bioavailable form of Vitamin C with the added benefits of organic silicon and pectin. Its demonstrated antioxidant activity, coupled with its theoretical role in promoting collagen synthesis and inhibiting melanogenesis, makes it a compelling active for advanced skincare and dermatological products. The data and protocols presented in this guide provide a solid foundation for further research and development of formulations containing this innovative compound. Future studies should focus on elucidating the precise synergistic mechanisms between the ascorbic acid, methylsilanol, and pectin components, as well as conducting robust clinical trials to further validate its efficacy in vivo.

References

• 1. scielo.br [scielo.br]
• 2. scielo.br [scielo.br]
• 3. Ascorbyl Methylsilanol Pectinate | Ascorbosilane C | Cosmetic Ingredients Guide [ci.guide]
• 4. oupeiskin.com [oupeiskin.com]
• 5. ascorbyl methylsilanol pectinate, 227200-22-8 [thegoodscentscompany.com]
• 6. ulprospector.com [ulprospector.com]
• 7. scienceopen.com [scienceopen.com]
• 8. Ascorbic Acid Promotes Procollagen C-Proteinase Enhancer 1 Expression, Secretion, and Cell Membrane Localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Stimulation of collagen gene expression by ascorbic acid in cultured human fibroblasts. A role for lipid peroxidation? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Role of ascorbic acid in procollagen expression and secretion by human intestinal smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ascorbic Acid and Gene Expression: Another Example of Regulation of Gene Expression by Small Molecules? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ascorbic acid enhances the expression of type 1 and type 4 collagen and SVCT2 in cultured human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Anti-Aging Effects of Monomethylsilanetriol and Maltodextrin-Stabilized Orthosilicic Acid on Nails, Skin and Hair [mdpi.com]
• 14. researchgate.net [researchgate.net]

In Vitro Mechanism of Action of Methylsilanol Ascorbate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methylsilanol ascorbate (B8700270), a derivative of ascorbic acid stabilized with methylsilanol, is a compound of significant interest in dermatology and cosmetology. This technical guide delineates the in vitro mechanism of action of methylsilanol ascorbate and its related compounds, focusing on its antioxidant, collagen-stimulating, and anti-glycation properties. Through a comprehensive review of available scientific literature, this document provides quantitative data, detailed experimental protocols, and visual representations of the key signaling pathways involved. The data presented for Ascorbyl Methylsilanol Pectinate (AMP), a closely related compound, is used as a proxy to infer the activities of methylsilanol ascorbate where specific data is not available.

Core Mechanisms of Action

Methylsilanol ascorbate's efficacy in skin health is attributed to a multi-faceted mechanism of action at the cellular level. The presence of the methylsilanol group enhances the stability and bioavailability of ascorbic acid, allowing for more potent and sustained effects. The core in vitro actions are:

• Antioxidant Activity: Direct scavenging of free radicals, protecting cells from oxidative stress.

• Stimulation of Collagen Synthesis: Upregulation of collagen gene expression and protein production in fibroblasts.

• Anti-Glycation Activity: Inhibition of the formation of Advanced Glycation End-products (AGEs), which contribute to skin aging.

Quantitative Data on In Vitro Efficacy

The following tables summarize the quantitative data available for Ascorbyl Methylsilanol Pectinate (AMP), a compound structurally and functionally similar to methylsilanol ascorbate.

Table 1: Antioxidant Activity of Ascorbyl Methylsilanol Pectinate (AMP) vs. Ascorbic Acid (AA)

Compound	Assay	IC50 (µg/mL)	IC50 (µM)	ORAC Value
AMP (1.0% w/v aqueous solution)	DPPH	5.92[1][2]	33.61[1][2]	0.74[1][2]
Ascorbic Acid (AA)	DPPH	6.65[1][2]	37.76[1][2]	0.95 (literature value)[1][2]

Note: The study concluded that there was no statistical difference in the antioxidant potential between AMP and AA in the DPPH assay (p = 0.1408).[1][2]

Table 2: Effect of a Silanol-Based Product on Extracellular Matrix Gene Expression in Human Skin Fibroblasts

Gene	Fold Increase in Expression (at 1 mg/mL)	Time Point
Collagen Type I	4.7[3][4]	48 hours[3]
Elastin (B1584352)	2.5[3][4]	48 hours[3]
Hyaluronan Synthase 2 (HAS2)	25[3][4]	24 hours[3]

Note: This data is from a study on RRS® Silisorg, a medical device containing monomethylsilanol mannuronate and resveratrol.[3]

Table 3: Anti-Glycation Activity of Ascorbic Acid

Compound	Assay	Average Inhibition of AGEs
Ascorbic Acid	ELISA	26-28%[5]

Note: This study measured the reduction of AGEs in plasma from type 2 diabetic and non-diabetic individuals.[5]

Signaling Pathways

The biological effects of methylsilanol ascorbate are mediated through complex signaling pathways. The following diagrams, generated using the DOT language, illustrate the key pathways involved in collagen synthesis and the inhibition of glycation.

Stimulation of Collagen Synthesis via the TGF-β Pathway

Ascorbic acid, the active component of methylsilanol ascorbate, is a known stimulator of collagen synthesis. It acts as a cofactor for prolyl and lysyl hydroxylases, enzymes crucial for collagen maturation. Furthermore, it can influence the Transforming Growth Factor-beta (TGF-β) signaling pathway, a master regulator of extracellular matrix production in fibroblasts.

Diagram 1: TGF-β signaling pathway for collagen synthesis.

Inhibition of Advanced Glycation End-products (AGEs) Formation and the RAGE Pathway

Advanced Glycation End-products (AGEs) are formed through a non-enzymatic reaction between sugars and proteins, leading to cross-linking of collagen and elastin fibers. Methylsilanol ascorbate, through its antioxidant properties, can inhibit the formation of AGEs. By reducing AGEs, it can mitigate the downstream inflammatory signaling cascade initiated by the Receptor for Advanced Glycation End products (RAGE).

Diagram 2: Inhibition of AGE-RAGE signaling pathway.

Detailed Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it. The reduction of DPPH is accompanied by a color change from purple to yellow, which is measured spectrophotometrically.

Methodology:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol (B129727). Store in an amber bottle at 4°C.

  • Prepare stock solutions of methylsilanol ascorbate and a positive control (e.g., Ascorbic Acid, Trolox) in methanol.

  • Create a series of dilutions of the test and control compounds.

• Assay Procedure (96-well plate format):

  • Add 100 µL of the DPPH solution to each well.

  • Add 100 µL of the different concentrations of the test compound, positive control, or methanol (as a blank) to the wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution with methanol, and A_sample is the absorbance of the DPPH solution with the test compound.

  • Plot a dose-response curve of the percentage of scavenging against the concentration of the test compound to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Diagram 3: DPPH radical scavenging assay workflow.

In Vitro Collagen Synthesis Assay in Human Dermal Fibroblasts

Principle: This assay quantifies the amount of newly synthesized collagen produced by human dermal fibroblasts in culture when treated with a test compound. Collagen production can be measured by various methods, including ELISA for specific collagen types (e.g., Type I) or by measuring the incorporation of radiolabeled proline.

Methodology (ELISA-based):

• Cell Culture:

  • Culture human dermal fibroblasts in appropriate media (e.g., DMEM with 10% FBS) until they reach 80-90% confluency.

  • Seed the fibroblasts into 24-well plates and allow them to attach overnight.

• Treatment:

  • Replace the culture medium with a serum-free or low-serum medium containing different concentrations of methylsilanol ascorbate. Include a positive control (e.g., Ascorbic Acid) and an untreated control.

  • Incubate the cells for 48-72 hours.

• Sample Collection:

  • Collect the cell culture supernatant, which contains the secreted collagen.

• Collagen Quantification (ELISA):

  • Use a commercially available ELISA kit for human pro-collagen Type I C-peptide (PIP) to quantify the amount of newly synthesized and secreted pro-collagen.

  • Follow the manufacturer's instructions for the ELISA procedure, which typically involves coating the plate with a capture antibody, adding the samples and standards, adding a detection antibody, and then a substrate for color development.

• Measurement:

  • Measure the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Data Analysis:

  • Generate a standard curve using the provided collagen standards.

  • Calculate the concentration of collagen in the samples based on the standard curve.

  • Express the results as a percentage increase in collagen synthesis compared to the untreated control.

Diagram 4: In vitro collagen synthesis assay workflow.

In Vitro Anti-Glycation Assay (BSA-Glucose Model)

Principle: This assay measures the ability of a test compound to inhibit the formation of fluorescent Advanced Glycation End-products (AGEs) in a model system using Bovine Serum Albumin (BSA) and glucose.

Methodology:

• Reagent Preparation:

  • Prepare a solution of BSA (e.g., 10 mg/mL) in a phosphate (B84403) buffer (pH 7.4).

  • Prepare a solution of glucose (e.g., 500 mM) in the same phosphate buffer.

  • Prepare stock solutions of methylsilanol ascorbate and a positive control (e.g., Aminoguanidine) in an appropriate solvent.

• Assay Procedure:

  • In a 96-well black plate, mix the BSA solution, glucose solution, and different concentrations of the test compound or positive control.

  • Include a control well with BSA and glucose but without any inhibitor.

  • Include a blank well with BSA only.

  • Seal the plate and incubate at 37°C for 7-14 days in the dark.

• Measurement:

  • After incubation, measure the fluorescence intensity of the samples using a microplate reader at an excitation wavelength of ~370 nm and an emission wavelength of ~440 nm.

• Data Analysis:

  • Subtract the fluorescence of the blank from all readings.

  • Calculate the percentage of inhibition of AGE formation using the formula: % Inhibition = [(Fluorescence_control - Fluorescence_sample) / Fluorescence_control] x 100 where Fluorescence_control is the fluorescence of the BSA-glucose mixture without inhibitor, and Fluorescence_sample is the fluorescence of the mixture with the test compound.

  • Determine the IC50 value if desired.

References

• 1. scielo.br [scielo.br]
• 2. scielo.br [scielo.br]
• 3. In vitro study of RRS® Silisorg CE Class III medical device composed of silanol: effect on human skin fibroblasts and its clinical use - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]

Spectroscopic Characterization of Methylsilanol Ascorbate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characterization of methylsilanol ascorbate (B8700270), a stable, water-soluble derivative of Vitamin C. This document is intended for researchers, scientists, and professionals in drug development who are interested in the analytical methodologies and biological significance of this compound. By combining the antioxidant and collagen-boosting properties of ascorbic acid with the benefits of organic silicon, methylsilanol ascorbate presents a compelling subject for further investigation in dermatological and pharmaceutical applications.

Introduction

Methylsilanol ascorbate, with the chemical formula C7H12O8Si, is an ester of ascorbic acid and methylsilanol.[1][2] This modification enhances the stability of Vitamin C, a notoriously unstable molecule, while potentially augmenting its biological activity through the synergistic effects of organic silicon.[3] This guide details the analytical techniques for its characterization, focusing on spectroscopic methods, and explores its putative mechanisms of action through relevant signaling pathways.

Spectroscopic Analysis

Comprehensive spectroscopic analysis is crucial for the structural elucidation and quality control of methylsilanol ascorbate. The following sections detail the expected outcomes from Fourier-Transform Infrared (FTIR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The analysis of a closely related compound, Ascorbyl Methylsilanol Pectinate (AMP), provides insight into the characteristic vibrational bands expected for methylsilanol ascorbate, particularly for the hydroxyl, carbonyl, and silanol (B1196071) groups.[4]

Table 1: FTIR Spectroscopic Data for Ascorbyl Methylsilanol Pectinate (AMP) [4]

Wavenumber (cm⁻¹)	Assignment	Description
3243.14	ν(OH)	O-H stretching vibration, indicative of hydroxyl groups.
1644.54	ν(C=O)	C=O stretching vibration, characteristic of the lactone ring in the ascorbate moiety.
1160.58	ν(Si-OH)	Si-OH stretching vibration, confirming the presence of the silanol group.
760.70	δ(OH)	O-H angular deformation.

Note: This data is for Ascorbyl Methylsilanol Pectinate (AMP) and is presented as a close proxy for methylsilanol ascorbate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: Predicted ¹H NMR Spectroscopic Data for Methylsilanol Ascorbate

Chemical Shift (ppm)	Multiplicity	Assignment
~0.2	s	Si-CH₃
~3.5-4.0	m	H-5', H-6'
~4.5	d	H-4'
~4.9	d	H-3'
~8.3	s	3-OH
~11.0	s	2-OH

Note: This is a predicted data set. Actual chemical shifts may vary depending on the solvent and experimental conditions.

Table 3: Predicted ¹³C NMR Spectroscopic Data for Methylsilanol Ascorbate

Chemical Shift (ppm)	Assignment
~ -2.0	Si-CH₃
~60-70	C-5', C-6'
~75	C-4'
~110-120	C-2
~150-160	C-3
~170-180	C-1

Note: This is a predicted data set. Actual chemical shifts may vary depending on the solvent and experimental conditions.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a molecule, as well as to gain structural information from its fragmentation patterns. For methylsilanol ascorbate (C7H12O8Si), the expected monoisotopic mass is approximately 252.03 g/mol .[2]

Table 4: Predicted Mass Spectrometry Data for Methylsilanol Ascorbate

m/z	Ion	Description
253.0374	[M+H]⁺	Protonated molecular ion in positive ion mode.
251.0228	[M-H]⁻	Deprotonated molecular ion in negative ion mode.
175	[M-Si(OH)₂CH₃]⁻	Fragment corresponding to the loss of the methylsilanol group.
115, 89	-	Further fragmentation of the ascorbate moiety.[8]

Note: This is a predicted data set. Fragmentation patterns can vary significantly with the ionization technique used.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization of ascorbate derivatives.

FTIR Spectroscopy Protocol

This protocol is adapted from the analysis of Ascorbyl Methylsilanol Pectinate.[4]

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry potassium bromide (KBr) powder and pressing it into a thin, transparent disk.

• Instrument: A Bomem Spectrophotometer®, model MB-100, with Fourier transform, or an equivalent instrument.

• Analysis Parameters:

  • Spectral Range: 4000 to 400 cm⁻¹

  • Resolution: 4 cm⁻¹

• Data Acquisition: Record the infrared spectrum of the sample.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups of methylsilanol ascorbate.

NMR Spectroscopy Protocol (General)

This is a general protocol for obtaining ¹H and ¹³C NMR spectra of an ascorbic acid derivative.[6]

• Sample Preparation: Dissolve an appropriate amount of the sample in a deuterated solvent (e.g., D₂O, DMSO-d₆).

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Analysis Parameters for ¹H NMR:

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 16-64 (depending on sample concentration).

  • Relaxation Delay: 1-5 seconds.

• Analysis Parameters for ¹³C NMR:

  • Pulse Program: Proton-decoupled single-pulse experiment.

  • Number of Scans: 1024 or more (due to lower natural abundance of ¹³C).

  • Relaxation Delay: 2-5 seconds.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin) by applying Fourier transformation, phase correction, and baseline correction.

• Data Analysis: Assign the chemical shifts to the respective protons and carbons in the molecule.

Mass Spectrometry Protocol (LC-MS, General)

This is a general protocol for the analysis of an ascorbic acid derivative by Liquid Chromatography-Mass Spectrometry (LC-MS).[8]

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol, water) to a known concentration.

• Instrumentation:

  • Liquid Chromatograph: An HPLC or UPLC system.

  • Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), often with a modifier like formic acid.

  • Flow Rate: Appropriate for the column dimensions (e.g., 0.2-0.5 mL/min).

• Mass Spectrometry Conditions:

  • Ionization Mode: ESI positive and/or negative mode.

  • Scan Mode: Full scan for molecular weight determination and product ion scan (MS/MS) for fragmentation analysis.

• Data Analysis: Determine the accurate mass of the molecular ion and analyze the fragmentation pattern to confirm the structure.

Signaling Pathways and Experimental Workflows

Methylsilanol ascorbate is believed to exert its biological effects through several signaling pathways, primarily related to its antioxidant, collagen-stimulating, and anti-inflammatory properties.

Antioxidant Signaling Pathway

As a derivative of ascorbic acid, methylsilanol ascorbate is expected to function as a potent antioxidant. It can directly scavenge reactive oxygen species (ROS) and may also activate endogenous antioxidant responses through the Nrf2 signaling pathway.

Caption: Antioxidant signaling pathway of methylsilanol ascorbate.

Collagen Synthesis Signaling Pathway

The ascorbic acid moiety of methylsilanol ascorbate acts as a crucial cofactor for enzymes involved in collagen synthesis, while the silanol component may stimulate the production of extracellular matrix components.

Caption: Collagen synthesis pathway influenced by methylsilanol ascorbate.

Experimental Workflow for Spectroscopic Characterization

The logical flow for the complete spectroscopic characterization of methylsilanol ascorbate involves a series of analytical techniques to confirm its identity, structure, and purity.

Caption: Workflow for the spectroscopic characterization of methylsilanol ascorbate.

Conclusion

The spectroscopic characterization of methylsilanol ascorbate relies on a combination of techniques including FTIR, NMR, and Mass Spectrometry to confirm its molecular structure and purity. While specific experimental data for this compound is scarce in publicly available literature, data from closely related analogs and general principles of spectroscopic analysis of ascorbic acid derivatives provide a solid foundation for its characterization. The putative signaling pathways highlight its potential as a multi-functional active ingredient with antioxidant, collagen-stimulating, and anti-inflammatory properties, making it a promising candidate for further research and development in the pharmaceutical and cosmetic industries.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. Methylsilanol ascorbate | C7H12O8Si | CID 71587606 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. scielo.br [scielo.br]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Ascorbic Acid-Modified Silicones: Crosslinking and Antioxidant Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Determination of ascorbic acid and its degradation products by high-performance liquid chromatography-triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Antioxidant Mechanism of Methylsilanol Ascorbate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylsilanol Ascorbate (B8700270) (AMP), a derivative of ascorbic acid (Vitamin C), is a compound of significant interest in the fields of dermatology and pharmacology due to its enhanced stability and potential for synergistic antioxidant effects. This technical guide provides an in-depth exploration of the core antioxidant mechanism of methylsilanol ascorbate, drawing upon the well-established antioxidant properties of its parent molecule, ascorbic acid, and the unique contribution of the methylsilanol moiety. This document summarizes available quantitative data, details relevant experimental protocols, and visualizes the key pathways and mechanisms involved.

Methylsilanol ascorbate is synthesized by conjugating ascorbic acid with a methylsilanol group. This structural modification aims to improve the stability of the notoriously unstable ascorbic acid molecule, particularly in aqueous solutions, and enhance its bioavailability and efficacy.[1][2] The antioxidant properties of methylsilanol ascorbate are rooted in the synergistic action of both the ascorbate and the methylsilanol components.[1]

Core Antioxidant Mechanism

The primary antioxidant mechanism of methylsilanol ascorbate is centered around the potent free radical scavenging ability of the ascorbyl moiety, a function inherent to Vitamin C. This is complemented by the stabilizing and potentially synergistic effects of the methylsilanol group.

Direct Free Radical Scavenging

The ascorbate portion of the molecule readily donates electrons to neutralize a wide variety of reactive oxygen species (ROS), including superoxide (B77818) radicals, hydroxyl radicals, and singlet oxygen.[3][4] This process converts the highly reactive free radicals into less reactive species, thus preventing oxidative damage to cellular components like lipids, proteins, and DNA.[5] Upon donating a single electron, the ascorbate radical is formed, which is a relatively stable and less reactive free radical. It can then be regenerated back to its active form by other antioxidants in the cellular environment.

Regeneration of Other Antioxidants

A key aspect of ascorbic acid's antioxidant role is its ability to regenerate other antioxidants, most notably α-tocopherol (Vitamin E).[5] α-Tocopherol is a lipid-soluble antioxidant that protects cell membranes from lipid peroxidation. During this process, it is converted into the tocopheryl radical. Ascorbic acid, being water-soluble, can donate an electron to the tocopheryl radical at the lipid-water interface, thereby regenerating the active form of Vitamin E. It is hypothesized that methylsilanol ascorbate retains this crucial function.

The Role of the Methylsilanol Moiety

The conjugation of ascorbic acid with methylsilanol is primarily to enhance the stability of the vitamin.[5] Organic silicon, in the form of silanols, is believed to have a "restructuring" effect on connective tissue. While the direct antioxidant contribution of the methylsilanol group is not extensively documented, it is proposed to act synergistically with the ascorbate. This synergy may stem from:

• Enhanced Stability: The silanol (B1196071) group helps to protect the ascorbic acid from degradation, ensuring its antioxidant capacity is preserved for longer.[1]

• Improved Bioavailability: The modified structure may facilitate better penetration and distribution within biological tissues.[1]

Quantitative Data on Antioxidant Activity

The antioxidant capacity of methylsilanol ascorbate has been evaluated using various in vitro assays. The following tables summarize the available quantitative data, comparing it with its parent molecule, ascorbic acid.

Assay	Molecule	IC50 (µg/mL)	IC50 (µM)	Statistical Significance (p-value)	Source
DPPH Radical Scavenging	Ascorbic Acid (AA)	6.65	37.76	p = 0.1408 (not statistically different from AMP)	[3][6]
Methylsilanol Ascorbate (AMP)	5.92	33.61	[3][6]

Assay	Molecule	ORAC Value	Literature Value for AA	Source
Oxygen Radical Absorbance Capacity (ORAC)	Methylsilanol Ascorbate (AMP)	0.74	0.95	[3][6]

Signaling Pathways in Antioxidant Defense

While direct evidence for methylsilanol ascorbate's modulation of specific signaling pathways is limited, the known effects of ascorbic acid provide a strong basis for its potential mechanisms of action at the cellular level. Key pathways involved in the cellular antioxidant response that are likely influenced by methylsilanol ascorbate include:

Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant response in cells. Under conditions of oxidative stress, Nrf2 translocates to the nucleus and activates the transcription of a wide array of antioxidant and cytoprotective genes, including those for antioxidant enzymes. Ascorbic acid has been shown to promote the activity of Nrf2, thereby enhancing the endogenous antioxidant defenses.[7]

Nrf2 Signaling Pathway Activation

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a key regulator of inflammation. Oxidative stress is a potent activator of NF-κB, leading to the expression of pro-inflammatory cytokines. Ascorbic acid has been shown to inhibit the activation of NF-κB, thereby exerting anti-inflammatory effects.[8] This is a crucial aspect of its protective role against oxidative stress-induced damage.

NF-κB Signaling Pathway Inhibition

Experimental Protocols

This section provides detailed methodologies for key in vitro antioxidant assays relevant to the evaluation of methylsilanol ascorbate.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable DPPH free radical.

• Reagents:

  • DPPH solution in methanol

  • Methanol

  • Test compound (Methylsilanol Ascorbate) and reference standard (Ascorbic Acid) at various concentrations.

• Procedure:

  • Prepare a series of dilutions of the test compound and reference standard in methanol.

  • Add a fixed volume of the DPPH solution to each dilution.

  • Incubate the mixtures in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance of the solutions at a specific wavelength (typically around 517 nm) using a spectrophotometer.

  • The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is determined from a plot of scavenging activity against concentration.[3][6]

DPPH Assay Workflow

ORAC (Oxygen Radical Absorbance Capacity) Assay

This assay measures the antioxidant's ability to protect a fluorescent probe from damage by peroxyl radicals.

• Reagents:

  • Fluorescein (B123965) (fluorescent probe)

  • AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) - a peroxyl radical generator

  • Trolox (a water-soluble vitamin E analog) as a standard

  • Phosphate (B84403) buffer

  • Test compound (Methylsilanol Ascorbate)

• Procedure:

  • Prepare dilutions of the test compound and Trolox standard in phosphate buffer.

  • In a 96-well plate, add the fluorescent probe to each well.

  • Add the test compound or Trolox standard to the respective wells.

  • Initiate the reaction by adding AAPH to all wells.

  • Measure the fluorescence decay kinetically over time using a fluorescence microplate reader.

  • The antioxidant capacity is determined by calculating the area under the fluorescence decay curve (AUC).

  • Results are expressed as Trolox equivalents (TE).

ORAC Assay Workflow

Cellular Antioxidant Activity (CAA) Assay

This assay measures the antioxidant activity of a compound within a cellular environment.

• Materials:

  • Human hepatocarcinoma (HepG2) cells

  • DCFH-DA (2',7'-dichlorofluorescin diacetate) probe

  • ABAP (2,2'-azobis(2-amidinopropane) dihydrochloride) - a peroxyl radical generator

  • Quercetin as a standard

  • Cell culture medium and plates

• Procedure:

  • Seed HepG2 cells in a 96-well plate and grow to confluency.

  • Treat the cells with the test compound (Methylsilanol Ascorbate) and the DCFH-DA probe.

  • After an incubation period, wash the cells to remove extracellular compounds.

  • Induce oxidative stress by adding ABAP to the cells.

  • Measure the fluorescence generated from the oxidation of DCFH to the fluorescent DCF over time using a fluorescence plate reader.

  • The antioxidant activity is quantified by the reduction in fluorescence in treated cells compared to control cells.

CAA Assay Workflow

Conclusion

Methylsilanol ascorbate presents a promising advancement in antioxidant technology, primarily by enhancing the stability and bioavailability of ascorbic acid. Its core antioxidant mechanism is driven by the potent free radical scavenging and antioxidant-regenerating properties of the ascorbate moiety. The available quantitative data from DPPH and ORAC assays suggest that its antioxidant capacity is comparable to that of ascorbic acid. While direct evidence for its modulation of key antioxidant signaling pathways like Nrf2 and NF-κB is still emerging, its action is likely to mirror that of its parent compound, ascorbic acid. Further research is warranted to fully elucidate the synergistic effects of the methylsilanol group and to quantify the antioxidant efficacy of methylsilanol ascorbate in a broader range of in vitro and in vivo models. This will provide a more comprehensive understanding for its application in the development of novel therapeutic and dermo-cosmetic products.

References

• 1. Comprehensive Analysis of Novel Synergistic Antioxidant Formulations: Insights into Pharmacotechnical, Physical, Chemical, and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. Research progress of glutathione peroxidase family (GPX) in redoxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Correlation between oxidative stress and NF-κB signaling pathway in the obesity-asthma mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. mdpi.com [mdpi.com]

methylsilanol ascorbate CAS number and chemical properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methylsilanol ascorbate (B8700270), a derivative of ascorbic acid, is a compound of interest in the fields of cosmetics and dermatology for its potential antioxidant properties and enhanced stability compared to its parent molecule. This technical guide provides a comprehensive overview of the available scientific and technical data on methylsilanol ascorbate (CAS No. 187991-39-5). Due to the limited publicly available research specifically on methylsilanol ascorbate, this document also includes in-depth data on a closely related compound, ascorbyl methylsilanol pectinate (AMP), to provide a more complete picture of the functional characteristics of silanol-ascorbate derivatives. This guide is intended for researchers, scientists, and professionals in drug development, offering a compilation of chemical properties, experimental protocols, and an analysis of its mechanism of action.

Introduction

Ascorbic acid, or Vitamin C, is a potent antioxidant that plays a crucial role in various physiological processes, including collagen synthesis and protection against oxidative stress.[1] However, its inherent instability in aqueous solutions and susceptibility to oxidation have limited its application in various formulations.[1][2] To overcome these limitations, numerous derivatives have been synthesized, aiming to improve stability while retaining or enhancing biological activity.[3][4]

Methylsilanol ascorbate is one such derivative, incorporating a methylsilanol moiety into the ascorbic acid structure.[5] This modification is intended to leverage the benefits of organic silicon, which is believed to play a role in skin health and connective tissue integrity, while stabilizing the ascorbic acid molecule.

This guide consolidates the known chemical properties of methylsilanol ascorbate and presents detailed experimental data and protocols from studies on the related compound, ascorbyl methylsilanol pectinate, to serve as a valuable resource for further research and development.

Chemical Properties

The fundamental chemical and physical properties of methylsilanol ascorbate are summarized below. This information is primarily sourced from chemical databases and supplier information.

Methylsilanol Ascorbate (CAS: 187991-39-5)

Property	Value	Source
CAS Number	187991-39-5	[6]
Molecular Formula	C₇H₁₂O₈Si	[6][7]
Molecular Weight	252.25 g/mol	[6][7]
IUPAC Name	(2R)-2-[(1S)-2-[dihydroxy(methyl)silyl]oxy-1-hydroxyethyl]-3,4-dihydroxy-2H-furan-5-one	[6]
Appearance	Liquid	[5]
Solubility	Soluble in water	[5]
Primary Function	Antioxidant	[5][6]

Related Compound: Ascorbyl Methylsilanol Pectinate (CAS: 227200-22-8)

Ascorbyl methylsilanol pectinate (AMP) is a complex of ascorbic acid, methylsilanetriol, and pectin.[8] It is often used in cosmetic formulations and has been the subject of more extensive research regarding its antioxidant efficacy and stability.[2][9]

Logical Relationship of Ascorbic Acid Derivatives

The following diagram illustrates the relationship between the parent compounds and the resulting derivatives discussed in this guide.

Figure 1: Relationship of Ascorbic Acid Derivatives

Experimental Data and Protocols

Antioxidant Activity

The antioxidant capacity of AMP has been evaluated using established in vitro assays and compared to that of ascorbic acid (AA).[2]

4.1.1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay

The DPPH assay is a common method to determine the free radical scavenging activity of a compound.

• Experimental Protocol:

  • Prepare various dilutions of the test compound (e.g., 7.5, 15.0, 50.0, 90.0, 120.0, and 150.0 µg/mL) in methanol.[9]

  • Add 1.0 mL of each dilution to a test tube containing 3.0 mL of a DPPH solution in methanol.[9]

  • Incubate the mixture at 25°C for 2 hours in the dark.[9]

  • Measure the absorbance of the resulting solution at 517 nm using a UV/VIS spectrophotometer.[9]

  • Calculate the IC₅₀ value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals.

• Results: A study comparing AMP to ascorbic acid found no statistically significant difference in their DPPH radical scavenging activity, indicating a similar antioxidant potential by this method.[2]

Compound	IC₅₀ (µg/mL)	IC₅₀ (µM)
Ascorbic Acid (AA)	6.65	37.76
Ascorbyl Methylsilanol Pectinate (AMP)	5.92	33.61

4.1.2. Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the antioxidant capacity against peroxyl radicals.

• Experimental Protocol: The specific protocol for the ORAC assay as applied to AMP is detailed in the referenced study, generally involving the measurement of the decay of a fluorescent probe in the presence of a radical generator and the antioxidant.

• Results: The ORAC value for AMP was found to be 0.74, which is comparable to the literature value of 0.95 for ascorbic acid, suggesting strong antioxidant activity.[2]

Stability Studies

The stability of formulations containing AMP was assessed under various conditions.

• Experimental Protocol:

  • Prepare emulsions containing the test compound.

  • Store samples under different conditions for 90 days:

    • Refrigerated: 5.0 ± 2.0 °C

    • Room Temperature: 25.0 ± 2.0 °C

    • Elevated Temperature: 45.0 ± 2.0 °C[2]

  • Periodically evaluate the samples for changes in organoleptic properties (appearance, color, odor) and pH.[2]

• Results: Formulations containing AMP were found to be stable under the tested conditions for 90 days, demonstrating its suitability for incorporation into cosmetic and dermatological products.[2]

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC methods have been developed for the quantification of AMP in cosmetic formulations.[2]

• Experimental Protocol:

  • Mobile Phase: A suitable mobile phase is prepared (details in the specific validated method).

  • Column: A C18 column is typically used.

  • Detection: UV detection at an appropriate wavelength (e.g., 254 nm).

  • Sample Preparation: The formulation containing AMP is diluted with the mobile phase and centrifuged before injection.[2]

• Results: A validated HPLC method demonstrated good precision and accuracy for the quantification of AMP in emulsions.[2]

Experimental Workflows

The following diagrams illustrate the general workflows for the experimental protocols described.

Figure 2: Workflow for DPPH Antioxidant Assay

Figure 3: Workflow for Stability Study

Mechanism of Action

The primary mechanism of action for methylsilanol ascorbate and related compounds is their antioxidant activity, which is derived from the ascorbic acid moiety.

Antioxidant Signaling Pathway

Ascorbic acid acts as a reducing agent, donating electrons to neutralize reactive oxygen species (ROS). This process helps to protect cells from oxidative damage. The methylsilanol group is thought to enhance the stability and delivery of the ascorbic acid, thereby potentiating its antioxidant effect.

Figure 4: Antioxidant Mechanism of Action

Conclusion

Methylsilanol ascorbate is a promising derivative of ascorbic acid with potential applications in formulations requiring enhanced stability and antioxidant activity. While detailed research on this specific compound is limited, the available data, supplemented with findings from the closely related ascorbyl methylsilanol pectinate, suggest that it is a stable and effective antioxidant. The experimental protocols and data presented in this guide provide a foundation for researchers and drug development professionals to further investigate the properties and applications of methylsilanol ascorbate and other silanol-ascorbate derivatives. Further studies are warranted to fully elucidate its pharmacokinetic profile, mechanism of action in biological systems, and clinical efficacy.

References

• 1. Stability, transdermal penetration, and cutaneous effects of ascorbic acid and its derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. Progress in the design of ascorbic acid derivative-mediated drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. cosmileeurope.eu [cosmileeurope.eu]
• 6. Methylsilanol ascorbate | C7H12O8Si | CID 71587606 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. GSRS [gsrs.ncats.nih.gov]
• 8. Ascorbyl Methylsilanol Pectinate | Ascorbosilane C | Cosmetic Ingredients Guide [ci.guide]
• 9. scielo.br [scielo.br]

The Biological Functions of the Silanol Group in Methylsilanol Ascorbate: An In-depth Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Methylsilanol ascorbate (B8700270), a conjugate of ascorbic acid and a methylsilanol derivative, represents a significant advancement in the stabilization and delivery of Vitamin C for dermatological and cosmetic applications. This technical guide delineates the multifaceted biological functions attributable to the silanol (B1196071) group within this molecule. By serving as a vector, the silanol moiety enhances the bioavailability and penetration of ascorbic acid, while also contributing its own inherent biological activities, including cutaneous restructuring and metabolic normalization. This document synthesizes available data on its antioxidant, collagen-stimulating, and depigmenting properties, presenting quantitative data, experimental methodologies, and illustrating the underlying biochemical pathways.

Introduction

Ascorbic acid (Vitamin C) is a well-established antioxidant and a critical cofactor in collagen synthesis. However, its inherent instability and poor penetration through the stratum corneum limit its efficacy in topical formulations. Methylsilanol ascorbate, also known under the INCI name Ascorbyl Methylsilanol Pectinate, has been developed to overcome these limitations. The core innovation lies in the grafting of ascorbic acid onto an organic silicon derivative, the methylsilanol group. This conjugation not only stabilizes the Vitamin C molecule but also leverages the biological properties of organic silicon to create a synergistic effect, enhancing the overall performance of the active ingredient. This guide provides a comprehensive examination of the specific roles the silanol group plays in the biological functions of methylsilanol ascorbate.

Core Biological Functions & Efficacy Data

The biological activities of methylsilanol ascorbate are a synergy of its two components: ascorbic acid and the methylsilanol group. The silanol group is pivotal in enhancing the stability and bioavailability of ascorbic acid, and it also possesses intrinsic properties that benefit skin structure and function.

Enhanced Antioxidant Activity

The primary function of methylsilanol ascorbate is to act as a potent antioxidant, protecting cells from the damaging effects of reactive oxygen species (ROS). The silanol group contributes to this function by stabilizing the ascorbic acid molecule and improving its delivery to the skin cells where it can effectively neutralize free radicals.[1]

Quantitative Data: In Vitro Antioxidant Capacity

Assay Type	Test Substance	Result	Reference
DPPH Radical Scavenging	Ascorbyl Methylsilanol Pectinate (AMP)	IC50: 5.92 µg/mL (33.61 µM)	Guillen et al., 2021[2]
DPPH Radical Scavenging	Ascorbic Acid (AA)	IC50: 6.65 µg/mL (37.76 µM)	Guillen et al., 2021[2]
Oxygen Radical Absorbance Capacity (ORAC)	Ascorbyl Methylsilanol Pectinate (AMP)	0.74	Guillen et al., 2021[1][2]
Oxygen Radical Absorbance Capacity (ORAC)	Ascorbic Acid (AA)	0.95	Ou et al., 2001 (as cited in Guillen et al., 2021)[1][2]

Stimulation of Collagen Synthesis

Cytoprotective Effects

The silanol component is suggested to reinforce cell membranes, making them more resistant to oxidative stress. In vitro studies on human fibroblasts have shown that ascorbyl methylsilanol pectinate protects against cell lysis induced by ROS. This cytoprotective effect is often evaluated using a Lactate Dehydrogenase (LDH) assay, which measures the release of this enzyme from damaged cells. While technical documents mention this protective effect, specific quantitative data detailing the percentage reduction in LDH release with methylsilanol ascorbate treatment is not publicly available.[4]

Skin Depigmentation and Brightening

Hyperpigmentation is primarily caused by the overproduction of melanin (B1238610). Ascorbic acid is a known inhibitor of tyrosinase, the key enzyme in melanogenesis. The silanol group in methylsilanol ascorbate ensures the stable delivery of ascorbic acid to melanocytes, thereby inhibiting melanin synthesis and promoting a more even skin tone. One study noted a reduction in tyrosinase activity of up to 45% in B16 melanoma cells with certain cosmetic additives, though it did not specifically name methylsilanol ascorbate as the agent responsible.[5]

Mechanism of Action: The Role of the Silanol Group

The efficacy of methylsilanol ascorbate is largely attributed to the "vectorization" of ascorbic acid by the silanol group. This mechanism involves several key aspects:

• Stabilization: The covalent bond between the methylsilanol and ascorbate moieties protects the ascorbic acid from premature oxidation, a common issue in aqueous formulations.

• Enhanced Bioavailability and Penetration: The silanol group is believed to improve the percutaneous absorption of the ascorbic acid. While the precise mechanism is not fully elucidated, it is hypothesized that the silanol component may interact with the lipids of the stratum corneum, facilitating the passage of the entire molecule.

• Intrinsic Biological Activity: As a derivative of organic silicon, the methylsilanol group contributes to the overall activity by helping to restructure the dermal matrix. Silicon is a natural component of the skin and is involved in the synthesis and organization of collagen and elastin (B1584352) fibers.

Experimental Protocols

Detailed experimental protocols for studies specifically on methylsilanol ascorbate are not extensively published. However, based on the available literature for ascorbic acid and its derivatives, the following are representative methodologies for key experiments.

In Vitro Antioxidant Activity: DPPH Radical Scavenging Assay

This protocol is based on the methodology described by Guillen et al. (2021).[2]

• Preparation of Solutions:

  • Prepare a stock solution of Ascorbyl Methylsilanol Pectinate (AMP) in methanol (B129727).

  • Create a series of dilutions from the stock solution to achieve final concentrations ranging from approximately 7.5 to 150.0 µg/mL.

  • Prepare a solution of 2,2'-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Reaction:

  • In a test tube, mix 1.0 mL of each AMP dilution with 3.0 mL of the DPPH solution.

  • Incubate the mixture at 25.0 ºC for 2 hours in the dark.

• Measurement:

  • Measure the absorbance of the resulting solution at 517 nm using a UV/VIS spectrophotometer.

  • A control sample containing only methanol and the DPPH solution is also measured.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the sample concentrations.

Collagen Synthesis Assay: Procollagen (B1174764) Type I C-Peptide (PIP) EIA

This is a generalized protocol for assessing procollagen synthesis in human dermal fibroblasts.

• Cell Culture:

  • Culture human dermal fibroblasts in appropriate growth medium until they reach a suitable confluency.

  • Seed the fibroblasts into 24-well plates and allow them to adhere overnight.

• Treatment:

  • Replace the growth medium with a serum-free medium containing various concentrations of methylsilanol ascorbate.

  • Include a positive control (e.g., ascorbic acid) and a negative control (vehicle only).

  • Incubate the cells for 48-72 hours.

• Sample Collection:

  • Collect the cell culture supernatant.

• Measurement:

  • Quantify the amount of Procollagen Type I C-Peptide (a precursor to collagen) in the supernatant using a commercially available Enzyme Immunoassay (EIA) kit, following the manufacturer's instructions.

• Analysis:

  • Normalize the PIP concentration to the total protein content or cell number to account for variations in cell proliferation.

  • Express the results as a percentage increase in procollagen synthesis compared to the negative control.

Cytotoxicity Assay: Lactate Dehydrogenase (LDH) Release Assay

This is a generalized protocol to assess the cytoprotective effect of a compound against oxidative stress.

• Cell Culture:

  • Culture human dermal fibroblasts in 96-well plates until confluent.

• Pre-treatment:

  • Incubate the cells with various concentrations of methylsilanol ascorbate for a predetermined period (e.g., 24 hours).

• Induction of Oxidative Stress:

  • Expose the cells to a ROS-generating system (e.g., H₂O₂ or UVA radiation).

  • Include control groups: untreated cells, cells treated only with the ROS-generating system, and cells treated only with methylsilanol ascorbate.

• Sample Collection:

  • Collect the cell culture supernatant.

• Measurement:

  • Measure the amount of LDH released into the supernatant using a commercially available LDH cytotoxicity assay kit, following the manufacturer's instructions.

  • Measure the total LDH from a set of control wells where cells are completely lysed to determine the maximum LDH release.

• Analysis:

  • Calculate the percentage of cytotoxicity or, conversely, the percentage of cytoprotection relative to the control group exposed to the ROS-generating system alone.

Skin Depigmentation Assay: Tyrosinase Inhibition Assay

This is a generalized protocol for assessing the in vitro inhibition of mushroom tyrosinase.

• Reaction Mixture:

  • In a 96-well plate, prepare a reaction mixture containing phosphate (B84403) buffer, L-DOPA (as the substrate), and various concentrations of methylsilanol ascorbate.

  • Include a positive control (e.g., kojic acid) and a negative control (vehicle only).

• Enzyme Addition:

  • Initiate the reaction by adding mushroom tyrosinase solution to each well.

• Incubation and Measurement:

  • Incubate the plate at a controlled temperature (e.g., 37°C).

  • Measure the formation of dopachrome (B613829) by reading the absorbance at approximately 475 nm at regular intervals.

• Analysis:

  • Calculate the rate of reaction for each concentration.

  • Determine the percentage of tyrosinase inhibition for each concentration relative to the negative control.

  • Calculate the IC50 value, which is the concentration of the test substance that inhibits 50% of the tyrosinase activity.

Visualizations: Signaling Pathways and Workflows

Caption: Logical relationship of Methylsilanol Ascorbate components and their biological targets.

Caption: Experimental workflow for the DPPH radical scavenging assay.

Conclusion

The silanol group in methylsilanol ascorbate plays a crucial and multifaceted role that extends beyond simple stabilization of Vitamin C. It acts as a biological vector, enhancing the penetration and bioavailability of ascorbic acid, thereby potentiating its antioxidant, collagen-stimulating, and depigmenting effects. Furthermore, the intrinsic properties of organic silicon contribute to the overall efficacy by promoting dermal restructuring and reinforcing cellular defenses. While the synergistic benefits are well-recognized, further quantitative clinical studies are warranted to fully elucidate the percentage improvements in skin parameters such as elasticity, wrinkle reduction, and luminosity that can be specifically attributed to the silanol moiety. This guide provides a foundational understanding for researchers and developers looking to leverage the advanced capabilities of methylsilanol ascorbate in next-generation dermatological and cosmetic formulations.

References

• 1. scielo.br [scielo.br]
• 2. scielo.br [scielo.br]
• 3. Topical Vitamin C and the Skin: Mechanisms of Action and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Ascorbyl Methylsilanol Pectinate: A Technical Guide to a Stabilized Vitamin C Derivative

Introduction

Ascorbyl Methylsilanol Pectinate (AMP) is a water-soluble derivative of ascorbic acid (Vitamin C) developed by Exsymol under the trade name Ascorbosilane C. It is a conjugate of ascorbic acid with methylsilanol and pectin (B1162225), designed to enhance the stability and bioavailability of Vitamin C, a notoriously unstable yet potent antioxidant.[1][2] This technical guide provides an in-depth overview of the discovery, mechanism of action, and available scientific data on Ascorbyl Methylsilanol Pectinate for researchers, scientists, and drug development professionals.

Discovery and Development

Ascorbyl Methylsilanol Pectinate was developed by Exsymol, a Monaco-based company specializing in cosmetic active ingredients since 1972.[3][4] The rationale behind its development was to overcome the inherent instability of L-ascorbic acid in aqueous solutions, which readily oxidizes and loses its efficacy.[1][2] By creating a conjugate with methylsilanol (a type of organic silicon) and pectin, Exsymol aimed to create a stabilized form of Vitamin C with improved skin delivery and potential synergistic effects from the silanol (B1196071) moiety. The presence of organic silicon is intended to help restructure the skin and enhance the overall anti-aging effects.[5]

While the precise timeline and detailed developmental history are not extensively published, the creation of Ascorbyl Methylsilanol Pectinate aligns with the broader trend in cosmetic science of developing more stable and effective derivatives of well-known active ingredients.[1]

Physicochemical Properties and Synthesis

Ascorbyl Methylsilanol Pectinate is a water-soluble compound. A 1% aqueous dispersion of AMP has been characterized to contain approximately 0.6% ascorbic acid and 0.3% methylsilanol.[2][6]

Synthesis: The detailed proprietary synthesis process for Ascorbyl Methylsilanol Pectinate is not publicly disclosed in the available scientific literature or patents. It is described as a conjugate of ascorbic acid, silanetriol (a form of methylsilanol), and pectin. Generally, silanols can be synthesized through the hydrolysis of halos or alkoxysilanes.[7] The conjugation with ascorbic acid and pectin likely involves a multi-step reaction to form a stable complex.

Mechanism of Action

The biological activity of Ascorbyl Methylsilanol Pectinate is attributed to the combined effects of its constituent parts: ascorbic acid and methylsilanol. The pectin component primarily functions as a stabilizer and texture enhancer.[8]

Antioxidant Activity

Like ascorbic acid, Ascorbyl Methylsilanol Pectinate functions as a potent antioxidant, protecting cells from the damaging effects of reactive oxygen species (ROS).[6][9] This is achieved through the donation of electrons to neutralize free radicals.[6] The methylsilanol component is believed to enhance the bioavailability of the ascorbic acid, allowing it to exert its antioxidant effects more efficiently within the skin.[6]

Collagen Synthesis

Ascorbic acid is an essential cofactor for the enzymes prolyl and lysyl hydroxylase, which are critical for the post-translational modification of procollagen, the precursor to mature collagen.[8] Without adequate ascorbic acid, collagen synthesis is impaired. The methylsilanol component may further contribute to collagen synthesis by stimulating fibroblast activity. Organic silicon has been shown to have a restructuring effect on the skin's connective tissue.[5]

Proposed mechanism of AMP on collagen synthesis.

Skin Lightening (Tyrosinase Inhibition)

Hyperpigmentation is primarily caused by the overproduction of melanin (B1238610). The key enzyme in the melanin synthesis pathway (melanogenesis) is tyrosinase.[10] Ascorbic acid is known to inhibit the activity of tyrosinase, thereby reducing melanin production and leading to a skin-lightening effect.[6][10] Ascorbyl Methylsilanol Pectinate retains this tyrosinase-inhibiting property of its parent molecule.[6]

Inhibitory effect of AMP on melanogenesis.

Quantitative Data

The publicly available quantitative data for Ascorbyl Methylsilanol Pectinate is primarily from in-vitro studies.

Assay	Substance	Result (IC50)	Reference
DPPH Antioxidant Activity	Ascorbyl Methylsilanol Pectinate (AMP)	5.92 µg/mL (33.61 µM)	Guillen et al.[6]
DPPH Antioxidant Activity	Ascorbic Acid (AA)	6.65 µg/mL (37.76 µM)	Guillen et al.[6]

Assay	Substance	Result (ORAC Value)	Reference
Oxygen Radical Absorbance Capacity (ORAC)	Ascorbyl Methylsilanol Pectinate (AMP)	0.74	Guillen et al.[6]
Oxygen Radical Absorbance Capacity (ORAC)	Ascorbic Acid (AA)	0.95 (literature value)	Guillen et al.[6]

Note: In the DPPH assay, a lower IC50 value indicates higher antioxidant activity. The study by Guillen et al. concluded that there was no statistical difference in antioxidant potential between AMP and AA by this method.[6] In the ORAC assay, the values for AMP and AA were considered to be close, indicating similar antioxidant potential.[6]

Clinical Data: As of the writing of this guide, specific in-vivo or clinical trial data quantifying the anti-wrinkle, firming, or skin-lightening effects of Ascorbyl Methylsilanol Pectinate are not available in the public domain. Manufacturer technical documents suggest such studies have been conducted, but the results are not detailed.[6]

Experimental Protocols

In-Vitro Antioxidant Activity - DPPH Method

This protocol is adapted from Guillen et al.[6]

Workflow for DPPH antioxidant assay.

Materials:

• Ascorbyl Methylsilanol Pectinate (AMP)

• Methanol

• 2,2'-diphenyl-1-picrylhydrazyl (DPPH) solution

• UV/VIS Spectrophotometer

Procedure:

• Prepare five different dilutions of AMP (e.g., 7.5, 15.0, 50.0, 90.0, 120.0, and 150.0 μg/mL) in methanol.[1]

• Transfer 1.0 mL of each dilution to a test tube.[1]

• Add 3.0 mL of DPPH solution to each test tube.[1]

• Incubate the mixture at 25.0 ºC for 2 hours in the absence of light.[1]

• After incubation, measure the absorbance of the reaction product at 517 nm using a UV/VIS spectrophotometer.[1]

• The percentage of DPPH radical scavenging activity is calculated, and the IC50 value (the concentration of the sample that scavenges 50% of the DPPH radicals) is determined.

In-Vitro Tyrosinase Inhibition Assay (General Protocol)

This is a general protocol for a colorimetric tyrosinase inhibition assay.

Materials:

• Mushroom Tyrosinase

• L-DOPA (substrate)

• Phosphate (B84403) buffer (pH 6.8)

• Test sample (Ascorbyl Methylsilanol Pectinate)

• Positive control (e.g., Kojic acid)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare solutions of the test sample and positive control at various concentrations in phosphate buffer.

• In a 96-well plate, add the test sample or positive control solutions.

• Add the tyrosinase enzyme solution to each well and pre-incubate for a short period (e.g., 10 minutes) at a controlled temperature (e.g., 25°C).

• Initiate the reaction by adding the L-DOPA substrate solution to all wells.

• Immediately measure the absorbance at approximately 475-490 nm at regular intervals (kinetic assay) or after a fixed incubation time (endpoint assay).

• The percentage of tyrosinase inhibition is calculated by comparing the rate of reaction (or final absorbance) in the presence of the test sample to that of the control (enzyme and substrate without inhibitor).

In-Vitro Collagen Synthesis Assay (General Protocol using ELISA)

This is a general protocol for quantifying collagen production by human dermal fibroblasts.

Materials:

• Human Dermal Fibroblasts (HDFs)

• Cell culture medium and supplements

• Test sample (Ascorbyl Methylsilanol Pectinate)

• Positive control (e.g., TGF-β)

• Collagen Type I ELISA Kit

Procedure:

• Culture HDFs in appropriate culture plates until they reach a suitable confluency.

• Treat the cells with various concentrations of the test sample and the positive control in a suitable medium for a specified period (e.g., 48-72 hours).

• Collect the cell culture supernatant.

• Quantify the amount of secreted Collagen Type I in the supernatant using a specific ELISA kit according to the manufacturer's instructions.

• The results are typically expressed as the percentage increase in collagen synthesis compared to the untreated control cells.

Safety and Toxicology

According to the manufacturer, Ascorbyl Methylsilanol Pectinate is considered safe for use in cosmetic products.[6] In-vitro studies on reconstructed epidermis and using the HET-CAM test have shown it to be non-irritating.[6] Mutagenicity potential, as assessed by the SOS chromotest, was also found to be negative.[6]

Applications and Recommended Use

Ascorbyl Methylsilanol Pectinate is recommended for use in a variety of cosmetic formulations, including:

• Anti-aging and anti-wrinkle creams and serums

• Skin whitening and brightening products

• After-sun care products

• Firming and restructuring skin treatments

The typical recommended use concentration is between 3-4%.[6]

Conclusion

Ascorbyl Methylsilanol Pectinate is a promising stabilized derivative of Vitamin C that offers the well-established antioxidant, collagen-boosting, and skin-lightening benefits of its parent molecule, with the added potential for enhanced stability and bioavailability due to its conjugation with methylsilanol and pectin. The available in-vitro data supports its antioxidant efficacy. However, for a comprehensive evaluation of its performance, particularly in comparison to other Vitamin C derivatives, publicly available in-vivo and clinical data are needed. The detailed synthesis process also remains proprietary. Nevertheless, based on its known properties and the established benefits of its components, Ascorbyl Methylsilanol Pectinate remains a valuable ingredient for the development of advanced skincare products.

References

• 1. researchgate.net [researchgate.net]
• 2. kamiyabiomedical.com [kamiyabiomedical.com]
• 3. mdpi.com [mdpi.com]
• 4. In vitro skin permeation study: Significance and symbolism [wisdomlib.org]
• 5. specialchem.com [specialchem.com]
• 6. benchchem.com [benchchem.com]
• 7. dovepress.com [dovepress.com]
• 8. sigmaaldrich.cn [sigmaaldrich.cn]
• 9. activeconceptsllc.com [activeconceptsllc.com]
• 10. biosiltech.com [biosiltech.com]

theoretical modeling of methylsilanol ascorbate antioxidant activity

An In-depth Technical Guide to the Theoretical Modeling of Methylsilanol Ascorbate's Antioxidant Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylsilanol ascorbate (B8700270), a derivative of ascorbic acid (Vitamin C), combines the well-established antioxidant properties of ascorbate with the potential benefits of organosilicon compounds, such as enhanced skin penetration and stability. Understanding the precise mechanisms and efficacy of its antioxidant activity is crucial for its application in dermatological and pharmaceutical formulations. Theoretical modeling, based on quantum chemistry, offers a powerful and cost-effective approach to elucidate the radical scavenging capabilities of this molecule at an atomic level.

This technical guide provides a comprehensive framework for the theoretical investigation of methylsilanol ascorbate's antioxidant activity. It outlines the primary antioxidant mechanisms, details a robust computational protocol based on Density Functional Theory (DFT), and presents relevant experimental assays for model validation. While direct theoretical studies on methylsilanol ascorbate are not yet prevalent in published literature, this guide synthesizes established methodologies for ascorbic acid and its derivatives to propose a clear path forward for researchers.[1][2][3][4]

Theoretical Background: Mechanisms of Antioxidant Action

The antioxidant activity of a compound like methylsilanol ascorbate primarily involves the neutralization of harmful free radicals. Three predominant mechanisms are considered in computational studies[2][4]:

• Hydrogen Atom Transfer (HAT): The antioxidant molecule (ArOH) donates a hydrogen atom to a free radical (R•), effectively neutralizing it. The thermodynamic feasibility of this pathway is assessed by the Bond Dissociation Enthalpy (BDE). A lower BDE indicates a more favorable reaction.

  • ArOH + R• → ArO• + RH

• Sequential Electron Transfer - Proton Transfer (SET-PT): The antioxidant first donates an electron to the free radical, forming a radical cation (ArOH•+) and an anion (R-). Subsequently, the radical cation transfers a proton to the anion. This two-step process is evaluated by the Ionization Potential (IP) and the Proton Dissociation Enthalpy (PDE).

  • ArOH + R• → ArOH•+ + R-

  • ArOH•+ → ArO• + H+

• Sequential Proton Loss - Electron Transfer (SPLET): This mechanism is particularly relevant in polar solvents. The antioxidant first loses a proton to form an anion (ArO-), which then donates an electron to the free radical. The key thermodynamic parameters are the Proton Affinity (PA) and the Electron Transfer Enthalpy (ETE).

  • ArOH → ArO- + H+

  • ArO- + R• → ArO• + R-

A comprehensive theoretical study involves calculating the reaction enthalpies for each of these pathways to determine the most likely mechanism of action in different chemical environments (e.g., gas phase vs. aqueous solution).

Proposed Computational Protocol

This section details a step-by-step protocol for the theoretical modeling of methylsilanol ascorbate's antioxidant activity using Density Functional Theory (DFT).

Molecular Geometry Optimization

• Objective: To find the most stable three-dimensional structure of methylsilanol ascorbate and its corresponding radical, cation, and anion forms.

• Methodology:

  • Construct the initial 3D structure of methylsilanol ascorbate.

  • Perform geometry optimization using a suitable DFT functional and basis set. A common and effective choice is the B3LYP functional with the 6-311++G(d,p) basis set.[5][6] For potentially more accurate kinetics, functionals like M05-2X can be employed.[7]

  • Conduct a frequency calculation on the optimized structure to confirm that it represents a true energy minimum (i.e., no imaginary frequencies).

  • Repeat the optimization and frequency calculations for the radical (formed after H-atom donation), radical cation (after electron loss), and anion (after proton loss) species of methylsilanol ascorbate.

Calculation of Antioxidant Properties

• Objective: To compute the thermodynamic parameters that govern the HAT, SET-PT, and SPLET mechanisms.

• Methodology: Using the optimized geometries, calculate the following properties:

  • Bond Dissociation Enthalpy (BDE): For the HAT mechanism. This is calculated for the O-H bonds of the ascorbate moiety.

  • Ionization Potential (IP): The first step of the SET-PT mechanism.

  • Proton Dissociation Enthalpy (PDE): The second step of the SET-PT mechanism.

  • Proton Affinity (PA): The first step of the SPLET mechanism.

  • Electron Transfer Enthalpy (ETE): The second step of the SPLET mechanism.

  • Frontier Molecular Orbitals (HOMO/LUMO): The energy of the Highest Occupied Molecular Orbital (HOMO) relates to the electron-donating ability of the molecule, while the HOMO-LUMO energy gap provides insight into its chemical reactivity.

Solvent Effects

• Objective: To model the influence of the chemical environment on antioxidant activity, as reactions in biological systems occur in an aqueous medium.

• Methodology:

  • Repeat the geometry optimization and property calculations using a continuum solvation model. The Solvation Model based on Density (SMD) is a widely used and effective choice.[1][2]

  • Perform calculations in both a non-polar solvent (e.g., pentyl ethanoate to simulate a lipid environment) and a polar solvent (water) to understand how polarity affects the reaction mechanisms.[7]

Kinetic Analysis

• Objective: To calculate the activation energies and reaction rate constants for the most favorable antioxidant pathways.

• Methodology:

  • For the most thermodynamically plausible reaction pathways, locate the transition state (TS) structures.

  • Use Conventional Transition State Theory (TST) to calculate the rate constants.[7] This provides a more dynamic picture of the antioxidant activity, complementing the thermodynamic analysis.

References

• 1. Comparison of Vitamin C and Its Derivative Antioxidant Activity: Evaluated by Using Density Functional Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Current Trends in Computational Quantum Chemistry Studies on Antioxidant Radical Scavenging Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

The Cutaneous Transformation of Methylsilanol Ascorbate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methylsilanol ascorbate (B8700270), a derivative of ascorbic acid, is utilized in dermatological and cosmetic formulations for its enhanced stability and skin permeability compared to its parent molecule. Its efficacy, however, is contingent upon its enzymatic conversion to L-ascorbic acid, the biologically active form of Vitamin C, within the cutaneous environment. This technical guide delineates the current understanding of this bio-conversion process, addressing the enzymatic pathways, and providing detailed experimental protocols for its investigation. While specific kinetic data for methylsilanol ascorbate remains to be elucidated, this guide presents analogous data from other ascorbic acid esters to provide a quantitative framework and outlines the methodologies required to generate specific data for methylsilanol ascorbate.

Introduction

L-ascorbic acid is a potent antioxidant and a critical cofactor in collagen synthesis, making it a cornerstone ingredient in skincare for addressing photoaging, hyperpigmentation, and promoting skin health.[1] However, its inherent instability and poor penetration through the stratum corneum limit its therapeutic efficacy.[2] To overcome these limitations, various derivatives have been synthesized, including methylsilanol ascorbate. This molecule combines ascorbic acid with a methylsilanol moiety, intending to improve stability and facilitate deeper skin penetration.

The biological activity of methylsilanol ascorbate is unlocked through enzymatic hydrolysis within the skin, which cleaves the ester bond to release L-ascorbic acid. This process is presumed to be mediated by endogenous cutaneous enzymes, primarily skin esterases.[3][4] Understanding the kinetics and efficiency of this conversion is paramount for optimizing formulation design and predicting clinical efficacy.

Inferred Enzymatic Conversion Pathway

Upon topical application and penetration into the epidermis, methylsilanol ascorbate is believed to be hydrolyzed by intracellular esterases, specifically carboxylesterases, which are present in keratinocytes.[4] This enzymatic action releases L-ascorbic acid and methylsilanol. The liberated L-ascorbic acid can then exert its biological functions, such as neutralizing reactive oxygen species (ROS) and acting as a cofactor for prolyl and lysyl hydroxylases in collagen synthesis.

Caption: Inferred enzymatic conversion pathway of Methylsilanol Ascorbate in the skin.

Quantitative Data on Skin Esterase Activity and Ascorbyl Ester Conversion

Direct kinetic data for the enzymatic hydrolysis of methylsilanol ascorbate in human skin is not currently available in the public domain. However, studies on general esterase activity in the skin and the conversion of other ascorbyl esters provide a valuable reference.

Table 1: Kinetic Parameters of Esterase Activity in Human Epidermal Fractions

This table presents the kinetic parameters for total esterase and carboxylesterase activity in human epidermis using generic substrates. This data establishes a baseline for the skin's hydrolytic capacity.

Enzyme Fraction	Substrate	K_m (μM)	V_max (nmol/min/mg protein)
Microsomal	p-Nitrophenyl acetate	1,170 ± 210	1.8 ± 0.2
Cytosolic	p-Nitrophenyl acetate	1,010 ± 120	2.4 ± 0.2
Microsomal	4-Methylumbelliferyl acetate	110 ± 20	0.4 ± 0.04
Cytosolic	4-Methylumbelliferyl acetate	110 ± 10	0.9 ± 0.04
Data adapted from a study on esterase activity in reconstructed human epidermal models, which were compared to human and rat epidermis.[5]

Table 2: In Vitro Skin Permeation and Conversion of Ascorbyl Glucoside

This table provides an example of the type of data that can be generated to assess the bioavailability of a vitamin C derivative. While not an ester, ascorbyl glucoside also requires enzymatic cleavage to become active.

Parameter	Value
Skin Model	Reconstructed Human Epidermis
Applied Concentration	2% (w/v) Ascorbyl Glucoside Gel
Steady-State Penetration Flux	0.91 ± 0.15 µg/cm²/h
Conversion to Ascorbic Acid	Complete metabolism to ascorbic acid observed before entering the receptor compartment in ex vivo human skin explants.[6]
Data from studies on Ascorbyl Glucoside.[6][7]

Experimental Protocols

The following sections provide detailed methodologies for the in-vitro investigation of the enzymatic conversion of methylsilanol ascorbate in skin.

Preparation of Skin Homogenates

This protocol describes the preparation of subcellular fractions from human skin for enzyme kinetic studies.

• Tissue Acquisition: Obtain full-thickness human skin from elective surgeries (e.g., abdominoplasty, mammoplasty) with appropriate ethical approval and patient consent.

• Epidermis-Dermis Separation: Remove subcutaneous fat and immerse the skin in phosphate-buffered saline (PBS) at 60°C for 2 minutes. Subsequently, immerse in ice-cold PBS to halt the heat treatment. Carefully peel the epidermis from the dermis.

• Homogenization: Mince the separated epidermis and homogenize in a cold buffer (e.g., 100 mM Tris-HCl, pH 7.4) using a tissue homogenizer.

• Subcellular Fractionation:

  • Centrifuge the homogenate at 9,000 x g for 20 minutes at 4°C to pellet cell debris and mitochondria.

  • Transfer the supernatant to an ultracentrifuge tube and centrifuge at 100,000 x g for 60 minutes at 4°C.

  • The resulting supernatant is the cytosolic fraction.

  • The pellet contains the microsomal fraction. Resuspend the pellet in the homogenization buffer.

• Protein Quantification: Determine the protein concentration of the cytosolic and microsomal fractions using a standard method (e.g., Bradford or BCA assay).

Enzyme Kinetics Assay for Methylsilanol Ascorbate Hydrolysis

This protocol outlines a method to determine the kinetic parameters (K_m and V_max) for the hydrolysis of methylsilanol ascorbate.

• Reaction Mixture Preparation: In a 96-well plate, prepare reaction mixtures containing the skin homogenate (cytosolic or microsomal fraction) and varying concentrations of methylsilanol ascorbate in the reaction buffer (e.g., 100 mM Tris-HCl, pH 7.4).

• Incubation: Pre-incubate the plate at 37°C. Initiate the reaction by adding the methylsilanol ascorbate solution.

• Time-Course Analysis: At predetermined time points, stop the reaction (e.g., by adding a quenching solution like ice-cold acetonitrile (B52724) or perchloric acid).

• Quantification of L-Ascorbic Acid: Analyze the samples to quantify the amount of L-ascorbic acid produced. A validated High-Performance Liquid Chromatography (HPLC) method with UV or electrochemical detection, or a Liquid Chromatography-Mass Spectrometry (LC-MS/MS) method is recommended for its sensitivity and specificity.[1][8][9][10]

• Data Analysis:

  • Calculate the initial reaction velocity (v) at each substrate concentration.

  • Plot the reaction velocity against the substrate concentration.

  • Determine the K_m and V_max values by fitting the data to the Michaelis-Menten equation using non-linear regression analysis.

In-Vitro Skin Permeation and Metabolism Study using Franz Diffusion Cells

This protocol allows for the simultaneous assessment of skin penetration and enzymatic conversion of methylsilanol ascorbate.

• Franz Cell Setup:

  • Use excised human skin or a reconstructed human skin model as the membrane.

  • Mount the skin on the Franz diffusion cell with the stratum corneum facing the donor compartment and the dermis in contact with the receptor fluid.

  • The receptor compartment should be filled with a physiologically relevant buffer (e.g., PBS, pH 7.4) and maintained at 32°C.

• Application of Formulation: Apply a finite dose of the formulation containing methylsilanol ascorbate to the surface of the skin in the donor compartment.

• Sampling: At specified time intervals, collect aliquots from the receptor fluid and replace with fresh, pre-warmed receptor fluid.

• Analysis of Receptor Fluid: Quantify the amount of methylsilanol ascorbate and L-ascorbic acid in the collected samples using a validated HPLC or LC-MS/MS method.

• Analysis of Skin Layers: At the end of the experiment, dismount the skin. Separate the epidermis and dermis. Extract methylsilanol ascorbate and L-ascorbic acid from each layer and quantify their amounts.

• Data Interpretation: The appearance of L-ascorbic acid in the receptor fluid and within the skin layers confirms enzymatic conversion. The flux and permeation profiles of both methylsilanol ascorbate and L-ascorbic acid can be calculated.

Caption: Experimental workflow for investigating the enzymatic conversion of methylsilanol ascorbate in skin.

Conclusion

The enzymatic conversion of methylsilanol ascorbate to L-ascorbic acid is a critical step for its biological activity in the skin. While direct kinetic data for this specific derivative is lacking, the established presence and activity of esterases in the skin strongly support this conversion pathway. The experimental protocols detailed in this guide provide a robust framework for researchers to elucidate the specific kinetic parameters of methylsilanol ascorbate hydrolysis and to accurately assess its skin bioavailability. Such studies are essential for the rational design of effective topical formulations and for substantiating the clinical efficacy of this promising Vitamin C derivative.

References

• 1. researchgate.net [researchgate.net]
• 2. Vitamin C in dermatology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 4. Tetrahexyldecyl Ascorbate (THDC) Degrades Rapidly under Oxidative Stress but Can Be Stabilized by Acetyl Zingerone to Enhance Collagen Production and Antioxidant Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cir-safety.org [cir-safety.org]
• 6. Ascorbic acid 2-glucoside: An ascorbic acid pro-drug with longer-term antioxidant efficacy in skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cir-safety.org [cir-safety.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Quantification of Methylsilanol Ascorbate using HPLC-UV

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylsilanol ascorbate (B8700270) is a derivative of ascorbic acid (Vitamin C) that combines the antioxidant properties of ascorbic acid with the benefits of organic silicon.[1] This compound is utilized in cosmetic and pharmaceutical formulations for its enhanced stability and potential synergistic effects on skin health, such as improved hydration and anti-aging properties.[1][2] Accurate quantification of methylsilanol ascorbate in various matrices is crucial for quality control, formulation development, and stability testing.

This application note provides a detailed High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method for the quantification of a closely related compound, ascorbyl methylsilanol pectinate (AMP). This method, with appropriate validation, can serve as a robust starting point for the direct quantification of methylsilanol ascorbate. The method relies on the strong UV absorbance of the ascorbate moiety for detection.

Principle

The method employs reverse-phase HPLC to separate methylsilanol ascorbate from other components in the sample matrix. A C18 column is used as the stationary phase, and a suitable mobile phase allows for the elution of the analyte. The quantification is achieved by detecting the UV absorbance of the ascorbate component at a specific wavelength, and the concentration is determined by comparing the peak area to that of a calibration curve prepared from standard solutions of known concentrations.

Experimental Protocols

Instrumentation and Chromatographic Conditions

A validated HPLC method for a similar compound, ascorbyl methylsilanol pectinate, provides a strong basis for this protocol.[1]

Parameter	Condition
HPLC System	Isocratic HPLC system with UV-VIS detector
Column	C18, 5 µm, 150.0 x 4.6 mm
Mobile Phase	To be optimized; a common starting point for ascorbic acid derivatives is a mixture of an aqueous buffer and an organic solvent (e.g., Methanol (B129727):Water 50:50 v/v or acidified water with methanol).[3][4]
Flow Rate	1.0 mL/min[3]
Injection Volume	20 µL
Column Temperature	25 °C
UV Detection	240 - 265 nm (maximum absorbance for ascorbic acid is often in this range)[3][4][5]

Preparation of Standard Solutions

• Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh a known amount of methylsilanol ascorbate reference standard and dissolve it in a suitable solvent (e.g., mobile phase or a compatible solvent like methanol/water). Sonicate if necessary to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with the mobile phase to cover the desired concentration range for the calibration curve.

Sample Preparation

The sample preparation will depend on the matrix (e.g., cosmetic cream, aqueous solution).

• Aqueous Samples: Filter the sample through a 0.45 µm syringe filter prior to injection.[3][5] Dilute with the mobile phase if the concentration is expected to be outside the calibration range.

• Emulsions or Creams:

  • Accurately weigh a known amount of the sample.

  • Disperse the sample in a suitable solvent (e.g., methanol or a mixture of solvents that can break the emulsion and dissolve the analyte).

  • Use techniques like vortexing and sonication to ensure complete extraction.

  • Centrifuge the sample to separate excipients.

  • Filter the supernatant through a 0.45 µm syringe filter before injection.

Method Validation

The analytical method should be validated according to ICH guidelines to ensure its suitability for the intended purpose.[1] Key validation parameters include:

• Linearity: Analyze a series of standard solutions of different concentrations to establish the relationship between concentration and peak area.

• Accuracy: Determine the closeness of the measured value to the true value by spike/recovery experiments.

• Precision: Assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively. For a similar compound, LOD and LOQ were found to be 0.084 µg/mL and 0.281 µg/mL, respectively.[1]

• Specificity: Ensure that the method can unequivocally assess the analyte in the presence of components that may be expected to be present.

Data Presentation

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	> 2000
Relative Standard Deviation (RSD) of Peak Area (n=6)	≤ 2.0%

Table 2: Method Validation Summary (Hypothetical Data)

Parameter	Result
Linearity Range (µg/mL)	1 - 100
Correlation Coefficient (r²)	> 0.999
Accuracy (Recovery %)	98.0 - 102.0%
Precision (RSD %)	< 2.0%
LOD (µg/mL)	0.08
LOQ (µg/mL)	0.28

Visualizations

Experimental Workflow

References

• 1. scielo.br [scielo.br]
• 2. Ascorbyl Methylsilanol Pectinate | Ascorbosilane C | Cosmetic Ingredients Guide [ci.guide]
• 3. asianpubs.org [asianpubs.org]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]

Application Notes and Protocols for Topical Delivery Studies of Methylsilanol Ascorbate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylsilanol ascorbate (B8700270), a water-soluble derivative of ascorbic acid (Vitamin C) stabilized with methylsilanol, offers a promising alternative for topical formulations. Standard ascorbic acid is notoriously unstable in aqueous solutions, prone to oxidation that compromises its efficacy.[1][2] Methylsilanol ascorbate is designed to enhance stability while delivering the well-documented benefits of Vitamin C to the skin.[1][2] These benefits include potent antioxidant activity, scavenging of free radicals, and a crucial role in collagen synthesis, which contributes to skin elasticity and firmness.[1][3][4][5][6] The inclusion of organic silicium (from methylsilanol) is purported to aid in tissue regeneration.[1][2]

These application notes provide detailed protocols for the formulation of various topical delivery systems for methylsilanol ascorbate and subsequent in vitro studies to evaluate their efficacy and safety. The methodologies cover formulation preparation, skin permeation, antioxidant capacity, and cytotoxicity, providing a comprehensive framework for preclinical evaluation.

Formulation of Topical Delivery Systems

The following protocols outline the preparation of a serum, a gel, and a cream formulation containing methylsilanol ascorbate. The concentration of methylsilanol ascorbate can be adjusted based on specific experimental goals, but a 10% w/w concentration of a 1% methylsilanol ascorbate dispersion is provided as a starting point, which is a commonly used concentration in cosmetic formulations.[2][7]

Formulation Components

A variety of ingredients are required to create stable and effective topical formulations. The table below details the components for a serum, gel, and cream.

Table 1: Composition of Topical Formulations (% w/w)
Ingredient (INCI Name)	Function	Serum	Gel
Phase A
Deionized Water	Solvent	q.s. to 100	q.s. to 100
Glycerin	Humectant	3.0	5.0
Propylene (B89431) Glycol	Humectant, Solvent	5.0	5.0
Disodium (B8443419) EDTA	Chelating Agent	0.1	0.1
Phase B
Methylsilanol Ascorbate (1% dispersion)	Active Ingredient	10.0	10.0
Phase C
Hydroxyethylcellulose	Thickener	1.0	-
Carbomer	Gelling Agent	-	1.0
Phase D (Oil Phase for Cream)
Cetearyl Alcohol	Emulsifier, Thickener	-	-
Glyceryl Stearate	Emulsifier	-	-
Caprylic/Capric Triglyceride	Emollient	-	-
Dimethicone	Emollient	-	-
Phase E
Phenoxyethanol (and) Ethylhexylglycerin	Preservative	1.0	1.0
Triethanolamine (B1662121)	Neutralizer	-	q.s. to pH 6.0-6.5

Experimental Protocols for Formulation

1.2.1. Serum Formulation Protocol

• Preparation of Aqueous Phase (Phase A): In a suitable vessel, combine deionized water, glycerin, propylene glycol, and disodium EDTA. Heat to 75°C while stirring until all components are dissolved.

• Cooling: Allow the solution to cool to below 40°C.

• Addition of Active Ingredient (Phase B): Slowly add the methylsilanol ascorbate dispersion to Phase A with continuous stirring until a homogenous solution is achieved.

• Thickening (Phase C): Gradually disperse the hydroxyethylcellulose into the solution with constant agitation until the polymer is fully hydrated and the desired viscosity is reached.

• Preservation (Phase E): Add the preservative system (Phenoxyethanol and Ethylhexylglycerin) and mix until uniform.

• Final Adjustments: Check the pH and adjust if necessary to a range of 6.0-6.5.

1.2.2. Gel Formulation Protocol

• Preparation of Aqueous Phase (Phase A): In a primary vessel, combine deionized water, glycerin, propylene glycol, and disodium EDTA.

• Dispersion of Gelling Agent (Phase C): Slowly sprinkle the Carbomer into the aqueous phase under vigorous stirring to avoid the formation of lumps. Continue mixing until a uniform dispersion is obtained.

• Addition of Active Ingredient (Phase B): In a separate vessel, add the methylsilanol ascorbate dispersion.

• Combining Phases: Slowly add the active ingredient phase to the Carbomer dispersion with continuous mixing.

• Neutralization and Thickening (Phase E): Neutralize the formulation by adding triethanolamine dropwise until a clear gel is formed and the pH is between 6.0 and 6.5.

• Preservation (Phase E): Add the preservative system and mix thoroughly.

1.2.3. Cream (O/W Emulsion) Formulation Protocol

• Preparation of Aqueous Phase (Phase A & C): In a main beaker, combine the components of Phase A and Carbomer from Phase C. Heat to 75-80°C while stirring until all solids are dissolved and the Carbomer is hydrated.

• Preparation of Oil Phase (Phase D): In a separate beaker, combine all ingredients of the oil phase (Phase D) and heat to 75-80°C with stirring until the mixture is uniform.

• Emulsification: Slowly add the oil phase to the aqueous phase under high-shear homogenization for 5-10 minutes.

• Cooling: Begin cooling the emulsion while stirring gently.

• Addition of Heat-Sensitive Ingredients (Phase B & E): When the temperature is below 40°C, add the methylsilanol ascorbate dispersion (Phase B) and the preservative system (Phase E).

• Neutralization and Final Steps (Phase E): Adjust the pH with triethanolamine to 6.0-6.5. Continue stirring until the cream is smooth and homogenous.

Diagram of the Formulation Preparation Workflow

References

• 1. scielo.br [scielo.br]
• 2. scielo.br [scielo.br]
• 3. Induction of collagen synthesis by ascorbic acid. A possible mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Regulation of collagen biosynthesis by ascorbic acid: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. drkumardiscovery.com [drkumardiscovery.com]
• 6. Ascorbic Acid (Vitamin C) as a Cosmeceutical to Increase Dermal Collagen for Skin Antiaging Purposes: Emerging Combination Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Assessing the Effect of Methylsilanol Ascorbate on Collagen Synthesis in Fibroblasts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylsilanol ascorbate (B8700270), a stabilized derivative of ascorbic acid (Vitamin C) and an organic silanol (B1196071), is a compound of significant interest in dermatology and cosmetic science. Ascorbic acid is a well-established cofactor for the enzymes prolyl and lysyl hydroxylase, which are critical for the post-translational modification and subsequent stabilization of collagen triple helices.[1][2][3] Organic silicon, on the other hand, is believed to play a role in the structural integrity of connective tissue and may stimulate the synthesis of extracellular matrix components.[4] Methylsilanol ascorbate is designed to combine these properties, offering enhanced stability and bioavailability compared to L-ascorbic acid, with the aim of potently stimulating collagen synthesis in dermal fibroblasts.[5]

These application notes provide a detailed overview of the theoretical background, experimental protocols, and data interpretation for assessing the efficacy of methylsilanol ascorbate in promoting collagen synthesis in fibroblast cell cultures.

Mechanism of Action: Proposed Signaling Pathway

Methylsilanol ascorbate is hypothesized to influence collagen synthesis through a multi-faceted mechanism. The ascorbic acid moiety acts as a crucial cofactor in collagen maturation and is known to upregulate the expression of collagen genes, potentially through the Transforming Growth Factor-beta (TGF-β) signaling pathway.[6] The methylsilanol component may further enhance this effect by stimulating fibroblast activity and ensuring the proper organization of the extracellular matrix.

Caption: Proposed signaling pathway for methylsilanol ascorbate-induced collagen synthesis.

Quantitative Data Summary

While direct quantitative data for methylsilanol ascorbate is limited in publicly available literature, studies on related silanol compounds and ascorbic acid provide insights into the expected efficacy. The following tables summarize representative data.

Table 1: Effect of Silanol Compounds on Collagen Type I Gene Expression in Human Skin Fibroblasts.

Compound	Concentration	Incubation Time	Fold Increase in COL1A1 mRNA Expression (vs. Control)	Citation
Monomethylsilanol Mannuronate	1 mg/mL	48 hours	4.7	[4]
L-Ascorbic Acid	50 µM	24 hours	~2-3	[7]

Table 2: Effect of Silanol Compounds on Total Collagen Levels in Human Fibroblast Cultures.

Compound	Concentration	Outcome	% Increase in Collagen Levels (vs. Control)	Citation
"LIVING SILICA"	0.5%	Hydroxyproline content	13	[8]
"LIVING SILICA"	1%	Hydroxyproline content	19	[8]
L-Ascorbic Acid	100 µM	Collagen protein synthesis	~8-fold	[9]

Disclaimer: The data presented for silanol compounds are from studies on methylsilanol mannuronate and a commercial silica (B1680970) product. These are used as proxies due to the lack of specific public data on methylsilanol ascorbate. The data for L-ascorbic acid is provided for comparison.

Experimental Protocols

The following are detailed protocols for key experiments to assess the effect of methylsilanol ascorbate on collagen synthesis in fibroblasts.

Experimental Workflow

Caption: General experimental workflow for assessing collagen synthesis.

Cell Culture and Treatment

• Cell Line: Human Dermal Fibroblasts (HDFs).

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Seeding: Seed HDFs in appropriate culture vessels (e.g., 6-well plates for RNA/protein extraction, 96-well plates for viability assays, or coverslips in 24-well plates for immunofluorescence).

• Treatment: Once cells reach 70-80% confluency, replace the culture medium with a low-serum medium (e.g., 0.5% FBS) for 24 hours to synchronize the cells. Subsequently, treat the cells with varying concentrations of methylsilanol ascorbate (e.g., 10 µM, 50 µM, 100 µM) in a fresh low-serum medium. Include a vehicle control (medium without methylsilanol ascorbate).

• Incubation: Incubate the cells for the desired time points (e.g., 24, 48, and 72 hours).

Quantitative Real-Time PCR (qPCR) for COL1A1 Gene Expression

• RNA Extraction: At the end of the incubation period, lyse the cells and extract total RNA using a commercial RNA extraction kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• qPCR: Perform qPCR using SYBR Green or TaqMan probes with primers specific for the human COL1A1 gene. Use a housekeeping gene (e.g., GAPDH or ACTB) for normalization.

• Data Analysis: Calculate the relative gene expression of COL1A1 using the ΔΔCt method.

Enzyme-Linked Immunosorbent Assay (ELISA) for Pro-Collagen Type I Secretion

• Sample Collection: Collect the cell culture supernatant at the end of the treatment period.

• ELISA Procedure: Use a commercially available Human Pro-Collagen Type I C-Peptide (PIP) ELISA kit.

• Measurement: Follow the manufacturer's instructions to measure the concentration of secreted pro-collagen I.

• Data Analysis: Generate a standard curve and determine the concentration of pro-collagen I in each sample. Normalize the results to the total protein concentration or cell number.

Western Blot for Collagen Type I Protein Expression

• Protein Extraction: Lyse the treated cells in RIPA buffer supplemented with protease inhibitors.

• Protein Quantification: Determine the total protein concentration of the cell lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and then incubate with a primary antibody specific for human Collagen Type I. Subsequently, incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescence detection system. Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) for loading control.

• Densitometry: Quantify the band intensities using image analysis software.

Immunofluorescence for Collagen Type I Deposition

• Cell Fixation and Permeabilization: Fix the cells grown on coverslips with 4% paraformaldehyde, followed by permeabilization with 0.1% Triton X-100.

• Blocking: Block non-specific antibody binding with a blocking solution (e.g., 5% BSA in PBS).

• Antibody Staining: Incubate the cells with a primary antibody against Collagen Type I, followed by incubation with a fluorescently labeled secondary antibody.

• Counterstaining and Mounting: Counterstain the cell nuclei with DAPI and mount the coverslips on microscope slides.

• Imaging: Visualize and capture images using a fluorescence microscope.

• Analysis: Qualitatively or quantitatively analyze the fluorescence intensity to assess collagen deposition.

Conclusion

The provided protocols offer a comprehensive framework for researchers to meticulously evaluate the effects of methylsilanol ascorbate on collagen synthesis in fibroblasts. By employing a multi-assay approach, from gene expression to protein deposition, a thorough understanding of the compound's efficacy can be achieved. The anticipated outcome, based on the properties of its constituent parts, is a significant stimulation of collagen production, which would substantiate its use in anti-aging and skin-firming applications. However, rigorous experimental validation is crucial to establish the precise dose-dependent effects and mechanisms of action.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ewg.org [ewg.org]
• 4. In vitro study of RRS® Silisorg CE Class III medical device composed of silanol: effect on human skin fibroblasts and its clinical use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lesielle.com [lesielle.com]
• 6. Methylsilanol Mannuronate (with Product List) [incidecoder.com]
• 7. biosiltech.com [biosiltech.com]
• 8. blog.livingsilica.com [blog.livingsilica.com]
• 9. cosmileeurope.eu [cosmileeurope.eu]

Application Notes and Protocols for Measuring Methylsilanol Ascorbate Skin Penetration

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylsilanol ascorbate (B8700270) is a derivative of ascorbic acid (Vitamin C) stabilized with organic silicon. This compound is designed to enhance the stability and bioavailability of Vitamin C, offering potential benefits for skin health, including antioxidant protection, improved collagen synthesis, and enhanced skin texture.[1][2] These application notes provide detailed protocols for researchers to quantitatively and qualitatively assess the skin penetration of methylsilanol ascorbate, a critical step in evaluating its efficacy and optimizing topical formulations. The protocols described herein cover in vitro, ex vivo, and in vivo methodologies.

Methylsilanol ascorbate, known by the trade name Ascorbosilane C, combines the antioxidant and collagen-boosting properties of ascorbic acid with the skin-restructuring benefits of silanols.[3][4] Ascorbic acid is a well-established cofactor for prolyl and lysyl hydroxylases, enzymes essential for collagen biosynthesis, and it stimulates collagen gene expression.[5][6][7] Silanols, or organic silicon, are known to interact with structural proteins like collagen and elastin, contributing to the organization and strength of the dermal matrix.[2][4] The synergistic action of these two components in methylsilanol ascorbate aims to provide enhanced anti-aging and skin-protective effects.[2]

Data Presentation

Currently, there is a lack of publicly available quantitative data specifically detailing the penetration of methylsilanol ascorbate into the various layers of the skin (stratum corneum, epidermis, and dermis) in formats such as µg/cm². However, efficacy studies by manufacturers provide some quantitative measure of its biological activity upon topical application.

Biological Endpoint	Test System	Concentration of Methylsilanol Ascorbate	Result
Inhibition of Melanogenesis	Not Specified	3%	~40% inhibition

Table 1: Efficacy data for Ascorbosilane C (Ascorbyl Methylsilanol Pectinate). Data sourced from manufacturer's technical documentation.

Experimental Protocols

In Vitro Skin Permeation using Franz Diffusion Cells

This protocol describes an in vitro method to quantify the permeation of methylsilanol ascorbate through a skin membrane into a receptor fluid, simulating systemic absorption.

Workflow:

Caption: Workflow for in vitro skin permeation study using Franz Diffusion Cells.

Methodology:

• Membrane Preparation:

  • Excised human or porcine skin is commonly used. The skin should be dermatomed to a thickness of approximately 500 µm.

  • Alternatively, synthetic membranes like Strat-M® can be used for screening purposes.

  • The skin membrane is equilibrated in phosphate-buffered saline (PBS) at pH 7.4 for 30 minutes before mounting.

• Franz Diffusion Cell Setup:

  • The Franz diffusion cell consists of a donor and a receptor chamber.[8]

  • The prepared skin membrane is mounted between the two chambers with the stratum corneum facing the donor compartment.[9]

  • The receptor chamber is filled with a known volume of receptor fluid (e.g., PBS at pH 7.4), ensuring no air bubbles are trapped beneath the membrane.[4]

  • The system is maintained at 32°C ± 1°C to mimic skin surface temperature.[4] The receptor fluid should be continuously stirred.

• Application of Formulation:

  • A precise amount of the formulation containing methylsilanol ascorbate is applied evenly to the surface of the skin in the donor chamber.

• Sampling:

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), aliquots of the receptor fluid are collected from the sampling arm.

  • After each sampling, an equal volume of fresh, pre-warmed receptor fluid is added back to the receptor chamber to maintain sink conditions.[4]

• Sample Analysis:

  • The concentration of methylsilanol ascorbate in the collected samples is quantified using a validated High-Performance Liquid Chromatography (HPLC) method with UV detection.[10]

• Data Analysis:

  • The cumulative amount of methylsilanol ascorbate permeated per unit area is plotted against time.

  • The steady-state flux (Jss) is determined from the slope of the linear portion of the curve.

  • The permeability coefficient (Kp) can be calculated by dividing the flux by the initial concentration of the active in the donor compartment.

Ex Vivo Skin Penetration using Tape Stripping

This protocol is a minimally invasive method to determine the concentration of methylsilanol ascorbate within the stratum corneum.[11]

Workflow:

Caption: Workflow for ex vivo skin penetration study using the tape stripping method.

Methodology:

• Skin Preparation:

  • Ex vivo human or porcine skin is mounted on a support.

• Application and Incubation:

  • A defined amount of the methylsilanol ascorbate formulation is applied to a specific area of the skin surface.

  • The skin is incubated for a predetermined period (e.g., 30 minutes, 2 hours, 6 hours) under controlled temperature and humidity.

• Tape Stripping Procedure:

  • After incubation, any excess formulation is gently removed from the skin surface.

  • An adhesive tape (e.g., D-Squame®) is applied to the treated area with firm, uniform pressure for a few seconds.[10]

  • The tape is then removed in a swift, consistent motion.[7]

  • This process is repeated sequentially for a number of strips (e.g., 20-30) to progressively remove layers of the stratum corneum.[5][7] Each tape strip is collected and numbered.

• Extraction:

  • Each tape strip is placed in a vial with a suitable solvent (e.g., a mixture of buffer and an organic solvent) to extract the methylsilanol ascorbate.

  • The vials are sonicated or vortexed to ensure complete extraction.

• Quantification:

  • The amount of methylsilanol ascorbate in the solvent is quantified by HPLC.

• Data Analysis:

  • The amount of stratum corneum removed by each tape can be determined gravimetrically or by protein quantification assays.[12]

  • A profile of the concentration of methylsilanol ascorbate versus the depth within the stratum corneum can be constructed.[11]

In Vivo Skin Penetration using Confocal Raman Spectroscopy

This is a non-invasive technique for real-time measurement of the penetration depth of methylsilanol ascorbate in human skin.[13][14]

Workflow:

Caption: Workflow for in vivo skin penetration analysis using Confocal Raman Spectroscopy.

Methodology:

• Baseline Measurement:

  • A baseline Raman spectrum of the untreated skin area (e.g., volar forearm) is recorded to characterize the endogenous skin components.

• Formulation Application:

  • The formulation containing methylsilanol ascorbate is applied to the test area.

• Raman Spectroscopy Measurements:

  • At various time points after application, Raman spectra are collected from the skin surface down into the epidermis in defined depth increments (e.g., 2-5 µm).[8]

  • A confocal setup ensures that the signal is collected from a small, well-defined volume at each depth.[14]

• Spectral Analysis:

  • The Raman spectrum of pure methylsilanol ascorbate is used as a reference.

  • The spectra collected from the skin are analyzed to identify the characteristic peaks of methylsilanol ascorbate and distinguish them from the skin's own Raman signals.

• Data Analysis:

  • The intensity of the methylsilanol ascorbate-specific Raman peaks at each depth is used to determine its relative concentration.

  • A depth profile illustrating the concentration of methylsilanol ascorbate as a function of skin depth is generated for each time point.[8]

Signaling Pathways

Methylsilanol ascorbate is a hybrid molecule, and its mechanism of action in the skin can be attributed to the combined effects of ascorbic acid and organic silicon (silanols).

Ascorbic Acid Pathway for Collagen Synthesis

Ascorbic acid is an essential cofactor for the enzymes prolyl hydroxylase and lysyl hydroxylase. These enzymes are critical for the hydroxylation of proline and lysine (B10760008) residues in pro-collagen, a necessary step for the formation of a stable, triple-helix collagen molecule that can be secreted into the extracellular matrix.[5][6] Furthermore, ascorbic acid has been shown to stimulate the transcription of pro-collagen genes in fibroblasts.[6]

Caption: Role of Ascorbic Acid in Collagen Synthesis within a Dermal Fibroblast.

Silanol Pathway for Extracellular Matrix Restructuring

Organic silicon (silanol) plays a structural role in the dermis by interacting with key components of the extracellular matrix.[4] It is believed to stimulate fibroblasts, leading to increased synthesis of collagen and elastin, and to help in the organization of these fibers, thereby improving skin firmness and elasticity.[2][15]

Caption: Proposed Mechanism of Silanol in Restructuring the Dermal Extracellular Matrix.

References

• 1. scielo.br [scielo.br]
• 2. Ascorbyl Methylsilanol Pectinate | Ascorbosilane C | Cosmetic Ingredients Guide [ci.guide]
• 3. Tape strips detect molecular alterations and cutaneous biomarkers in skin of patients with hidradenitis suppurativa - PMC [pmc.ncbi.nlm.nih.gov]
• 4. specialchem.com [specialchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative Confocal Raman Microspectroscopy to Evaluate Skin Penetration of Topically Applied Substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Part 3 - What is in Your Skincare? "Vitamin C & What You Need To Know": Sanctuary Dermatology: Dermatologists [sanctuaryderm.com]
• 10. biosiltech.com [biosiltech.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Characterization of skin permeation of vitamin C: theoretical analysis of penetration profiles and differential scanning calorimetry study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Validation of a Static Franz Diffusion Cell System for In Vitro Permeation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. rjptonline.org [rjptonline.org]
• 15. lesielle.com [lesielle.com]

Application Notes and Protocols: Efficacy of Methylsilanol Ascorbate in 3D Skin Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylsilanol ascorbate (B8700270), a derivative of ascorbic acid (Vitamin C) stabilized with organic silicon, presents a promising compound for dermatological and cosmetic applications. This molecule is designed to enhance the stability and bioavailability of Vitamin C, delivering its potent antioxidant and collagen-stimulating benefits more effectively to the skin. The organic silicon component is also suggested to play a role in the restructuring of dermal connective tissue.[1][2]

Three-dimensional (3D) human skin models, which closely mimic the structure and function of native human skin, provide an advanced platform for evaluating the safety and efficacy of active ingredients like methylsilanol ascorbate.[3][4][5] These models, typically comprising a dermal equivalent with fibroblasts embedded in a collagen matrix and a stratified epidermal layer of keratinocytes, allow for the investigation of cellular and extracellular matrix responses to topical treatments in a physiologically relevant context.[6]

These application notes provide detailed protocols for assessing the anti-aging and skin health-promoting effects of methylsilanol ascorbate using full-thickness 3D skin models. The methodologies cover the evaluation of key biomarkers associated with skin aging, such as collagen and elastin (B1584352) synthesis, antioxidant activity, and anti-inflammatory response.

Mechanism of Action

Methylsilanol ascorbate is anticipated to exert its effects through a dual mechanism, combining the actions of ascorbic acid and organic silicon.

• Ascorbic Acid Moiety: As a potent antioxidant, the ascorbic acid component neutralizes reactive oxygen species (ROS) generated by environmental stressors like UV radiation and pollution, thereby protecting skin cells from oxidative damage.[2] Furthermore, ascorbic acid is an essential cofactor for the enzymes prolyl and lysyl hydroxylase, which are critical for the post-translational modification and stabilization of procollagen (B1174764) molecules, the precursors to mature collagen.[2][7] It also stimulates the transcription of procollagen genes in fibroblasts.[8]

• Methylsilanol Moiety: Organic silicon is believed to play a structural role in the connective tissue, potentially enhancing the organization and stability of the extracellular matrix. It may contribute to the overall skin-restructuring effects of the compound.

The combined action is expected to result in increased collagen and elastin production, improved skin firmness and elasticity, and a reduction in the visible signs of aging.

Key Performance Indicators and Expected Outcomes

Based on studies of ascorbic acid and its derivatives in skin models, the application of methylsilanol ascorbate to 3D skin models is expected to yield the following outcomes:

• Increased Collagen Synthesis: Enhanced expression and deposition of collagen types I and IV in the dermal-epidermal junction (DEJ) and dermal compartment.[9]

• Enhanced Elastin Production: Stimulation of elastin synthesis by dermal fibroblasts, contributing to improved skin elasticity.

• Potent Antioxidant Activity: Reduction of oxidative stress markers within the skin model following challenges with UV radiation or pollutants.

• Modulation of Inflammatory Responses: Decrease in the secretion of pro-inflammatory cytokines in response to inflammatory stimuli.

• Improved Epidermal Barrier Function: Enhancement of epidermal differentiation and barrier integrity.[10]

Data Presentation: Summary of Expected Quantitative Effects

The following tables summarize quantitative data from studies on ascorbic acid and its derivatives in skin models, which can be used as a benchmark for evaluating the performance of methylsilanol ascorbate.

Table 1: Effects of Vitamin C on Extracellular Matrix Components in a Full-Thickness Skin Model (T-Skin™)

Biomarker	Treatment	Incubation Time	Result (% of Control)	Statistical Significance
Pro-collagen I	200 µM Vitamin C	5 days	167%	p < 0.05
Collagen IV	200 µM Vitamin C	5 days	183%	p = 0.04
Collagen VII	200 µM Vitamin C	5 days	170%	p = 0.03
Laminin-5	200 µM Vitamin C	5 days	No significant change	p = 0.79

Data adapted from a study on a reconstructed full-thickness skin model, T-Skin™.[9][11]

Table 2: Antioxidant Activity of Ascorbyl Methylsilanol Pectinate (AMP) vs. Ascorbic Acid (AA) in vitro

Assay	Compound	Result
DPPH (IC50)	Ascorbic Acid	6.65 µg/mL
DPPH (IC50)	Ascorbyl Methylsilanol Pectinate	5.92 µg/mL
ORAC	Ascorbic Acid	0.95
ORAC	Ascorbyl Methylsilanol Pectinate	0.74

Data from a comparative in vitro study.[1][2][7] The study concluded no statistical difference in DPPH antioxidant potential between AA and AMP.

Experimental Protocols

The following are detailed protocols for evaluating the efficacy of methylsilanol ascorbate in commercially available or in-house constructed full-thickness 3D skin models.

Protocol 1: Assessment of Collagen and Elastin Synthesis

Objective: To quantify the effect of methylsilanol ascorbate on the production of key extracellular matrix proteins, collagen and elastin, in a 3D skin model.

Materials:

• Full-thickness 3D human skin models (e.g., EpiDermFT™, T-Skin™)

• Assay medium appropriate for the skin model

• Methylsilanol ascorbate solution (to be tested at various concentrations)

• Positive control: Ascorbic acid (e.g., 200 µM)

• Vehicle control (the solvent used for the test substance)

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) for fixation

• Reagents for immunofluorescence staining:

  • Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

  • Blocking buffer (e.g., 5% bovine serum albumin in PBS)

  • Primary antibodies (e.g., anti-collagen I, anti-collagen IV, anti-elastin)

  • Fluorescently labeled secondary antibodies

  • Nuclear counterstain (e.g., DAPI)

  • Mounting medium

• Microtome for sectioning

• Fluorescence microscope with image analysis software

Procedure:

• Culture and Treatment:

  • Acclimate the 3D skin models in the provided assay medium for 24 hours at 37°C and 5% CO2.

  • Prepare solutions of methylsilanol ascorbate, positive control, and vehicle control in the assay medium.

  • Topically apply a defined volume of the test solutions to the surface of the skin models.

  • Incubate the treated models for a specified period (e.g., 5-7 days), with medium changes every 2-3 days.

• Tissue Processing:

  • At the end of the treatment period, harvest the skin models.

  • Fix the tissues in 4% PFA for 24 hours at 4°C.

  • Process the fixed tissues for paraffin (B1166041) embedding and sectioning (e.g., 5 µm sections).

• Immunofluorescence Staining:

  • Deparaffinize and rehydrate the tissue sections.

  • Perform antigen retrieval if required by the primary antibody manufacturer's protocol.

  • Permeabilize the sections with permeabilization buffer for 10 minutes.

  • Block non-specific binding with blocking buffer for 1 hour at room temperature.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash with PBS and incubate with fluorescently labeled secondary antibodies for 1 hour at room temperature in the dark.

  • Counterstain nuclei with DAPI.

  • Mount the sections with mounting medium.

• Image Acquisition and Analysis:

  • Visualize the stained sections using a fluorescence microscope.

  • Capture images of the dermal and DEJ regions.

  • Quantify the fluorescence intensity of collagen and elastin staining using image analysis software (e.g., ImageJ).

  • Normalize the fluorescence intensity to the area of the analyzed region.

  • Compare the results from the methylsilanol ascorbate-treated groups to the vehicle and positive control groups.

Protocol 2: Evaluation of Antioxidant Efficacy

Objective: To assess the protective effect of methylsilanol ascorbate against oxidative stress induced by UV radiation in a 3D skin model.

Materials:

• Full-thickness 3D human skin models

• Assay medium

• Methylsilanol ascorbate solution

• Vehicle control

• UVB radiation source

• Reagents for assessing oxidative stress:

  • 2',7'-Dichlorofluorescin diacetate (DCFH-DA) for ROS detection

  • Reagents for measuring malondialdehyde (MDA) levels (a marker of lipid peroxidation)

• Plate reader for fluorescence and absorbance measurements

• Tissue homogenizer

Procedure:

• Pre-treatment:

  • Acclimate the skin models as described in Protocol 1.

  • Topically apply methylsilanol ascorbate or vehicle control and incubate for 24 hours.

• UVB Irradiation:

  • Wash the surface of the skin models with PBS.

  • Expose the models to a sub-lethal dose of UVB radiation.

  • Add fresh assay medium and incubate for a further 24 hours.

• Assessment of ROS Production:

  • Incubate the tissues with DCFH-DA solution.

  • Measure the fluorescence intensity using a plate reader. A decrease in fluorescence in the methylsilanol ascorbate-treated group indicates a reduction in ROS.

• Assessment of Lipid Peroxidation (MDA Assay):

  • Homogenize the tissue samples.

  • Perform the MDA assay according to the manufacturer's instructions.

  • Measure the absorbance using a plate reader. A lower absorbance in the treated group signifies reduced lipid peroxidation.

Protocol 3: Anti-Inflammatory Activity Assessment

Objective: To determine the ability of methylsilanol ascorbate to reduce the production of pro-inflammatory cytokines in a 3D skin model.

Materials:

• Full-thickness 3D human skin models

• Assay medium

• Methylsilanol ascorbate solution

• Vehicle control

• Inflammatory stimulus (e.g., lipopolysaccharide (LPS) or Phorbol 12-myristate 13-acetate (PMA))

• ELISA kits for pro-inflammatory cytokines (e.g., IL-1α, IL-6, IL-8)

• Plate reader

Procedure:

• Treatment and Stimulation:

  • Acclimate the skin models.

  • Topically apply methylsilanol ascorbate or vehicle control.

  • After a pre-incubation period (e.g., 2 hours), add the inflammatory stimulus to the culture medium.

  • Incubate for 24 hours.

• Cytokine Analysis:

  • Collect the culture medium from each well.

  • Perform ELISA for the target cytokines according to the kit manufacturer's protocol.[12][13][14]

  • Measure the absorbance using a plate reader.

  • Calculate the concentration of each cytokine from a standard curve.

  • A significant reduction in cytokine levels in the methylsilanol ascorbate-treated group compared to the stimulated vehicle control indicates anti-inflammatory activity.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. 3D Models Currently Proposed to Investigate Human Skin Aging and Explore Preventive and Reparative Approaches: A Descriptive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. preprints.org [preprints.org]
• 6. Vascularized 3D Human Skin Models in the Forefront of Dermatological Research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. Gene expression profiling reveals new protective roles for vitamin C in human skin cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Characterization of a New Reconstructed Full Thickness Skin Model, T-Skin™, and its Application for Investigations of Anti-Aging Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Vitamin C regulates keratinocyte viability, epidermal barrier, and basement membrane in vitro, and reduces wound contraction after grafting of cultured skin substitutes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Cytokine Elisa [bdbiosciences.com]
• 14. Cytokine Elisa [bdbiosciences.com]

Application Notes and Protocols for Studying Oxidative Stress in Keratinocytes using Methylsilanol Ascorbate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the cellular antioxidant defense mechanisms, is a key contributor to skin aging and various skin disorders. Keratinocytes, the primary cells of the epidermis, are constantly exposed to endogenous and exogenous sources of oxidative stress, such as UV radiation and pollutants. Methylsilanol ascorbate (B8700270), a stabilized derivative of ascorbic acid (Vitamin C), presents a promising agent for mitigating oxidative stress in these cells.[1][2][3] This document provides detailed application notes and protocols for utilizing methylsilanol ascorbate in the study of oxidative stress in keratinocytes.

Methylsilanol ascorbate integrates the potent antioxidant properties of ascorbic acid with the benefits of organic silicium, which is believed to enhance skin regeneration and stability.[4] This derivative is designed to offer improved stability and bioavailability compared to L-ascorbic acid, making it a valuable compound for in vitro studies and potential therapeutic applications.[3]

Mechanism of Action

Methylsilanol ascorbate, like ascorbic acid, is hypothesized to counteract oxidative stress in keratinocytes through several mechanisms:

• Direct ROS Scavenging: It can directly neutralize various reactive oxygen species, protecting cellular components from oxidative damage.[3]

• Regeneration of Other Antioxidants: It can regenerate other endogenous antioxidants, such as vitamin E, from their radical forms.

• Modulation of Signaling Pathways: It may influence cellular signaling pathways involved in the antioxidant response, such as the Nrf2 pathway.[5][[“]][7]

• Cofactor for Collagen Synthesis: By acting as a cofactor for enzymes like prolyl and lysyl hydroxylase, it promotes collagen synthesis, which can be impaired under oxidative stress conditions.[8]

Data Presentation

In Vitro Antioxidant Capacity of Methylsilanol Ascorbate

The following table summarizes the comparative in vitro antioxidant activity of methylsilanol ascorbate (AMP) and ascorbic acid (AA).

Antioxidant Assay	IC50 (µg/mL) - AMP	IC50 (µg/mL) - AA	Oxygen Radical Absorbance Capacity (ORAC) Value - AMP	Reference
DPPH (2,2-diphenyl-1-picrylhydrazyl)	5.92	6.65	0.74	[1][2]

Note: The DPPH assay results showed no statistically significant difference between AMP and AA (p=0.1408), indicating similar antioxidant potential in this chemical assay.[1][2]

Experimental Protocols

Protocol 1: Assessment of Intracellular ROS Production

This protocol measures the ability of methylsilanol ascorbate to reduce intracellular ROS levels in keratinocytes subjected to oxidative stress.

Materials:

• Human epidermal keratinocytes (e.g., HaCaT cell line or primary keratinocytes)

• Keratinocyte growth medium (e.g., KGM-Gold™)

• Methylsilanol ascorbate (AMP)

• Hydrogen peroxide (H₂O₂) or UVB radiation source

• 2',7'-dichlorodihydrofluorescein diacetate (H₂DCFDA) probe

• Phosphate-buffered saline (PBS)

• Black 96-well microplate

• Fluorescence microplate reader

Procedure:

• Cell Seeding: Seed keratinocytes in a black 96-well microplate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Pre-treatment: Remove the culture medium and treat the cells with various non-toxic concentrations of methylsilanol ascorbate (e.g., 10, 50, 100 µM) in fresh medium for 24 hours. Include a vehicle control (medium without AMP).

• Induction of Oxidative Stress:

  • Chemical Induction: Remove the treatment medium and expose the cells to a pre-determined concentration of H₂O₂ (e.g., 100-500 µM) in PBS for 30-60 minutes.

  • UVB Induction: Wash the cells with PBS and expose them to a specific dose of UVB radiation (e.g., 50-100 mJ/cm²).

• Staining with H₂DCFDA: After inducing oxidative stress, wash the cells twice with warm PBS. Add 100 µL of 10 µM H₂DCFDA in PBS to each well and incubate for 30 minutes at 37°C in the dark.

• Fluorescence Measurement: Wash the cells twice with PBS. Add 100 µL of PBS to each well and measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.

Data Analysis:

Calculate the percentage of ROS inhibition for each concentration of methylsilanol ascorbate compared to the stressed, untreated control.

Protocol 2: Evaluation of Antioxidant Enzyme Activity (Catalase)

This protocol assesses the effect of methylsilanol ascorbate on the activity of catalase, a key antioxidant enzyme.

Materials:

• Keratinocytes cultured in 6-well plates

• Methylsilanol ascorbate

• Hydrogen peroxide (H₂O₂)

• Cell lysis buffer

• Catalase Assay Kit (commercially available)

• Protein assay kit (e.g., BCA)

Procedure:

• Cell Culture and Treatment: Seed keratinocytes in 6-well plates and treat with methylsilanol ascorbate as described in Protocol 1.

• Induction of Oxidative Stress: Induce oxidative stress using H₂O₂ or UVB as described in Protocol 1.

• Cell Lysis: After treatment, wash the cells with cold PBS and lyse them using a suitable lysis buffer.

• Protein Quantification: Determine the total protein concentration in each cell lysate using a BCA protein assay.

• Catalase Activity Assay: Perform the catalase activity assay according to the manufacturer's instructions of the chosen commercial kit. This typically involves measuring the decomposition of H₂O₂.

• Data Normalization: Normalize the catalase activity to the total protein concentration for each sample.

Data Analysis:

Compare the catalase activity in cells treated with methylsilanol ascorbate to that of the stressed, untreated control.

Protocol 3: Cell Viability Assay (MTT Assay)

This protocol determines the protective effect of methylsilanol ascorbate on keratinocyte viability under oxidative stress.

Materials:

• Keratinocytes

• Methylsilanol ascorbate

• Hydrogen peroxide (H₂O₂) or UVB radiation source

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Seed and treat keratinocytes with methylsilanol ascorbate in a 96-well plate as described in Protocol 1.

• Induction of Oxidative Stress: Induce oxidative stress using H₂O₂ or UVB.

• MTT Incubation: After the stress induction, add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability for each treatment group relative to the unstressed control.

Visualization of Pathways and Workflows

Caption: Proposed mechanism of methylsilanol ascorbate in mitigating oxidative stress in keratinocytes.

Caption: Experimental workflow for assessing intracellular ROS production.

Conclusion

Methylsilanol ascorbate is a promising stabilized form of Vitamin C for protecting keratinocytes against oxidative stress. The provided protocols offer a framework for researchers to investigate its efficacy in vitro. While direct evidence of methylsilanol ascorbate's effect on specific signaling pathways like Nrf2 in keratinocytes is still emerging, the existing data on its antioxidant capacity and the known roles of ascorbic acid provide a strong rationale for its further investigation as a potent agent in dermatology and cosmetic science.

References

• 1. scielo.br [scielo.br]
• 2. scielo.br [scielo.br]
• 3. Ascorbyl Methylsilanol Pectinate | Ascorbosilane C | Cosmetic Ingredients Guide [ci.guide]
• 4. Biological role of vitamin C in keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Natural Nrf2 Modulators for Skin Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. consensus.app [consensus.app]
• 7. The role of transcription factor Nrf2 in skin cells metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regulation of collagen synthesis by ascorbic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Methylsilanol Ascorbate in Photoprotection Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylsilanol ascorbate (B8700270) is a stabilized derivative of ascorbic acid (Vitamin C) where it is chemically linked to an organic silicon (methylsilanol). This combination is designed to enhance the stability and bioavailability of Vitamin C, a potent antioxidant known for its beneficial effects on the skin.[1] In the context of photoprotection, methylsilanol ascorbate offers a promising approach to mitigate the damaging effects of ultraviolet (UV) radiation. The organic silicon component is suggested to improve the penetration of ascorbic acid into the dermis and may contribute to the integrity of the extracellular matrix.[2] This document provides detailed application notes and experimental protocols for researchers interested in evaluating the photoprotective properties of methylsilanol ascorbate.

Proposed Mechanism of Action in Photoprotection

The photoprotective effects of methylsilanol ascorbate are believed to stem from the synergistic action of its two main components: ascorbic acid and methylsilanol.

• Ascorbic Acid Moiety: As a powerful antioxidant, the ascorbic acid component of the molecule directly neutralizes reactive oxygen species (ROS) generated by UV radiation exposure.[2] This quenching of free radicals helps to prevent cellular damage, including lipid peroxidation, protein oxidation, and DNA damage, which are hallmarks of photoaging and skin cancer.[3] Furthermore, Vitamin C is known to inhibit the activity of matrix metalloproteinases (MMPs), enzymes that are upregulated by UV exposure and are responsible for the degradation of collagen and elastin (B1584352) in the skin.[4] It also has anti-inflammatory properties, helping to reduce the expression of pro-inflammatory cytokines.[2][5]

• Methylsilanol Moiety: Organic silicon is an essential trace element for the skin and is involved in the synthesis and organization of collagen fibers.[2] The methylsilanol component is thought to enhance the stability of the ascorbic acid, preventing its rapid oxidation. Moreover, it is proposed to facilitate the delivery of Vitamin C to the deeper layers of the skin where it can exert its biological effects more efficiently. By supporting the structural integrity of the dermis, methylsilanol may also contribute to the skin's resilience against UV-induced damage.

Proposed signaling pathway of Methylsilanol Ascorbate.

Experimental Protocols

The following protocols are designed to assess the photoprotective efficacy of methylsilanol ascorbate in vitro.

Assessment of Photocytotoxicity

This protocol determines the cytotoxic and phototoxic potential of methylsilanol ascorbate upon exposure to UV radiation.

Workflow for the Photocytotoxicity Assay.

Materials:

• Human keratinocyte cell line (e.g., HaCaT)

• Cell culture medium (e.g., DMEM) with supplements (FBS, antibiotics)

• Methylsilanol ascorbate (stock solution)

• Phosphate-buffered saline (PBS)

• MTT or CCK-8 assay kit

• 96-well plates

• UV irradiation source (UVA/UVB)

Procedure:

• Cell Seeding: Seed HaCaT cells into 96-well plates at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Prepare serial dilutions of methylsilanol ascorbate in cell culture medium. Replace the old medium with the medium containing different concentrations of the test substance. Include a vehicle control.

• Pre-incubation: Incubate the cells with methylsilanol ascorbate for a suitable period (e.g., 2-24 hours).

• UV Irradiation:

  • Prepare two identical sets of plates.

  • For the "+UV" set, wash the cells with PBS and expose them to a non-lethal dose of UV radiation (e.g., UVB at 20-50 mJ/cm² or UVA at 5-10 J/cm²).[6][7] The medium should be replaced with PBS during irradiation to avoid the generation of toxic photoproducts.[6]

  • For the "-UV" set, handle the plates similarly but without UV exposure (sham irradiation).

• Post-irradiation Incubation: After irradiation, replace the PBS with fresh medium (with or without the test substance) and incubate for another 24 hours.

• Cell Viability Assessment: Measure cell viability in both sets of plates using an MTT or CCK-8 assay according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. A significant decrease in viability in the +UV group compared to the -UV group indicates a phototoxic effect. An increase in viability in the +UV group treated with methylsilanol ascorbate compared to the UV-only control indicates a photoprotective effect.

Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol quantifies the ability of methylsilanol ascorbate to reduce UV-induced intracellular ROS production.

Materials:

• HaCaT cells

• Methylsilanol ascorbate

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) probe

• PBS

• UV irradiation source

• Fluorescence microplate reader or flow cytometer

Procedure:

• Cell Culture and Treatment: Seed HaCaT cells in appropriate culture plates (e.g., 96-well black plates for a plate reader) and treat with various concentrations of methylsilanol ascorbate for 2-24 hours.

• UV Irradiation: Wash the cells with PBS and expose them to UV radiation (e.g., UVB at 50 mJ/cm²).[8]

• Probe Loading: After irradiation, incubate the cells with 10 µM DCFH-DA in serum-free medium for 30 minutes at 37°C in the dark.[8]

• Measurement: Wash the cells with PBS to remove excess probe. Measure the fluorescence intensity using a microplate reader (excitation/emission: ~485/535 nm) or a flow cytometer.[8]

• Data Analysis: Express the ROS levels as a percentage of the UV-irradiated control group. A dose-dependent decrease in fluorescence indicates the antioxidant activity of methylsilanol ascorbate.

Assessment of Anti-Inflammatory Effects

This protocol evaluates the potential of methylsilanol ascorbate to suppress the expression of pro-inflammatory cytokines after UV exposure.

Materials:

• HaCaT cells or human dermal fibroblasts

• Methylsilanol ascorbate

• UV irradiation source

• RNA extraction kit and reagents for RT-qPCR or ELISA kits for specific cytokines (e.g., TNF-α, IL-6)

Procedure:

• Cell Culture, Treatment, and Irradiation: Follow the same initial steps as in the previous protocols.

• Post-irradiation Incubation: After UV exposure, incubate the cells for a suitable time to allow for cytokine expression and secretion (e.g., 6-24 hours).

• Sample Collection:

  • For gene expression analysis (RT-qPCR), lyse the cells and extract total RNA.

  • For protein secretion analysis (ELISA), collect the cell culture supernatant.

• Quantification:

  • RT-qPCR: Synthesize cDNA from the extracted RNA and perform quantitative PCR using primers for target pro-inflammatory genes (e.g., TNF-α, IL-6, IL-1β) and a housekeeping gene for normalization.

  • ELISA: Measure the concentration of secreted cytokines in the culture supernatant using specific ELISA kits according to the manufacturer's instructions.

• Data Analysis: Compare the levels of cytokine expression or secretion in cells treated with methylsilanol ascorbate to the UV-irradiated control group. A significant reduction indicates an anti-inflammatory effect.

Data Presentation

The following table provides a template for summarizing potential quantitative data from the described experiments. The values presented are for illustrative purposes only.

Experiment	Parameter Measured	Methylsilanol Ascorbate Concentration	Result (vs. UV Control)
Photocytotoxicity	Cell Viability (%)	0 µM (UV Control)	50%
10 µM	65%
50 µM	85%
100 µM	95%
ROS Production	Relative Fluorescence Units (%)	0 µM (UV Control)	100%
10 µM	70%
50 µM	45%
100 µM	30%
Anti-Inflammatory	TNF-α mRNA Expression (fold change)	0 µM (UV Control)	5.0
Effect	50 µM	2.5
100 µM	1.2

Conclusion

Methylsilanol ascorbate is a promising ingredient for photoprotective formulations due to its enhanced stability and potential for improved skin penetration. The protocols outlined in this document provide a framework for the systematic in vitro evaluation of its efficacy in protecting skin cells from UV-induced damage. Further research, including clinical studies, is warranted to fully elucidate its benefits in dermatological and cosmetic applications.

References

• 1. Dermaceutic C25 Cream 30ml – Laser Skin Centre [laserskincentre.com.au]
• 2. Vitamin C in dermatology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vitamin C and Skin Health | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]
• 4. EP2100594A1 - Ternary mixtures with increased collagen synthesis - Google Patents [patents.google.com]
• 5. us.typology.com [us.typology.com]
• 6. mdpi.com [mdpi.com]
• 7. Notoginsenoside R1 mitigates UVB-induced skin sunburn injury through modulation of N4-acetylcytidine and autophagy | springermedizin.de [springermedizin.de]
• 8. Ultraviolet B-induced oxidative damage in human skin keratinocytes is alleviated by Pinus morrisonicola leaf essential oil through activation of the Nrf2-dependent antioxidant defense system - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Tyrosinase Inhibition Assay for Methylsilanol Ascorbate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tyrosinase (EC 1.14.18.1) is a copper-containing enzyme that plays a pivotal role in the biosynthesis of melanin (B1238610), the primary pigment in mammalian skin, hair, and eyes.[1] It catalyzes the initial, rate-limiting steps of melanogenesis: the hydroxylation of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA) and the subsequent oxidation of L-DOPA to dopaquinone.[1][2] Overproduction of melanin can lead to hyperpigmentation disorders, making tyrosinase inhibitors significant targets for the cosmetic and pharmaceutical industries as skin-lightening agents.[1]

Methylsilanol ascorbate (B8700270), a water-soluble derivative of ascorbic acid (Vitamin C), combines the antioxidant properties of ascorbic acid with the skin-restructuring benefits of organic silicon.[3][4] Ascorbic acid is known to inhibit melanogenesis, partly by interacting with the copper ions at the active site of the tyrosinase enzyme.[5] This document provides a detailed protocol for evaluating the tyrosinase inhibitory activity of methylsilanol ascorbate using a colorimetric microplate assay based on the oxidation of L-DOPA.

Principle of the Assay

The tyrosinase inhibition assay is based on the enzyme's ability to oxidize the substrate L-DOPA to form dopachrome (B613829), a colored product that can be quantified by measuring its absorbance at approximately 475 nm.[1][6] In the presence of an inhibitor like methylsilanol ascorbate, the rate of dopachrome formation is reduced. The percentage of inhibition is determined by comparing the rate of the reaction in the presence of the test compound to the rate of an uninhibited control reaction.[2] Kojic acid, a well-known tyrosinase inhibitor, is used as a positive control for assay validation.[1][7]

Visualized Pathways and Workflows

Caption: Melanogenesis pathway highlighting tyrosinase action and inhibition.

Caption: Experimental workflow for the tyrosinase inhibition assay.

Caption: Logical diagram of competitive vs. non-competitive enzyme inhibition.

Experimental Protocol

Materials and Reagents

• Mushroom Tyrosinase (EC 1.14.18.1), e.g., ≥1000 units/mg solid

• L-DOPA (L-3,4-dihydroxyphenylalanine)

• Methylsilanol Ascorbate (Test Compound)

• Kojic Acid (Positive Control)

• Sodium Phosphate (B84403) Buffer (0.1 M, pH 6.8)

• Dimethyl Sulfoxide (DMSO, for dissolving Kojic Acid if needed)

• 96-well clear, flat-bottom microplate

• Microplate reader capable of kinetic measurements at 475 nm

Preparation of Solutions

Reagent/Solution	Preparation Instructions	Storage
Phosphate Buffer	Prepare a 0.1 M solution of sodium phosphate (monobasic and dibasic). Adjust the pH to 6.8.	4°C
Tyrosinase Enzyme	Prepare a stock solution of 1000 U/mL in cold phosphate buffer. Dilute to a working concentration of 60 U/mL immediately before use.	Stock at -20°C. Keep working solution on ice.
L-DOPA Substrate	Dissolve L-DOPA in phosphate buffer to a final concentration of 10 mM. Prepare fresh before each experiment as it is prone to auto-oxidation. Protect from light.	Use immediately.
Methylsilanol Ascorbate	Prepare a stock solution (e.g., 10 mg/mL) in phosphate buffer. Create a series of dilutions in phosphate buffer to achieve the desired final assay concentrations.	Prepare fresh.
Kojic Acid Control	Prepare a 10 mM stock solution in phosphate buffer (or DMSO if solubility is an issue, then dilute in buffer). Create a series of dilutions to generate a positive control curve.	Stock at -20°C.

Assay Procedure (96-well plate)

• Plate Setup: Add reagents to the wells of a 96-well plate as described in the table below. It is recommended to perform all measurements in triplicate.

Well Type	Reagent	Volume (µL)
Test Wells (T)	Test Compound Dilution (Methylsilanol Ascorbate)	20
Phosphate Buffer (0.1 M, pH 6.8)	100
Tyrosinase Solution (60 U/mL)	40
Test Blank (Tb)	Test Compound Dilution (Methylsilanol Ascorbate)	20
Phosphate Buffer (0.1 M, pH 6.8)	140
Control (Enzyme)	Vehicle (Phosphate Buffer)	20
Phosphate Buffer (0.1 M, pH 6.8)	100
Tyrosinase Solution (60 U/mL)	40
Control Blank (Eb)	Vehicle (Phosphate Buffer)	20
Phosphate Buffer (0.1 M, pH 6.8)	140
Positive Control	Kojic Acid Dilution	20
Phosphate Buffer (0.1 M, pH 6.8)	100
Tyrosinase Solution (60 U/mL)	40

• Pre-incubation: Gently tap the plate to mix and incubate at 25°C for 10 minutes.[8]

• Reaction Initiation: Start the enzymatic reaction by adding 40 µL of 10 mM L-DOPA solution to all wells. The total volume in each well should now be 200 µL.

• Absorbance Measurement: Immediately place the plate in a microplate reader and measure the absorbance at 475 nm.[6][8] Take kinetic readings every minute for 20-30 minutes.

Note on Ascorbic Acid Derivatives: Methylsilanol ascorbate, as a derivative of ascorbic acid, is a reducing agent and may interfere with the assay by directly reducing the colored dopachrome product. The "Test Blank (Tb)" wells, which contain the inhibitor and substrate but no enzyme, are crucial for correcting for any non-enzymatic color change or inhibitor-mediated reduction of the substrate/product.

Data Presentation and Analysis

Data Collection

Record the absorbance readings over time for each well. The data can be structured as shown below.

Table 1: Example Raw Absorbance Data (475 nm)

Time (min)	Control (Avg)	Test [X µM] (Avg)	Test Blank (Avg)
0	0.051	0.050	0.049
1	0.065	0.055	0.049
2	0.079	0.060	0.050
...	...	...	...

| 20 | 0.331 | 0.150 | 0.052 |

Calculations

• Calculate the Rate of Reaction (V₀): For each concentration, plot absorbance vs. time. The initial velocity (V₀) is the slope of the linear portion of this curve (ΔAbs/min).

• Correct for Blank Rates:

  • Corrected Control Rate = V₀ (Control) - V₀ (Control Blank)

  • Corrected Test Rate = V₀ (Test) - V₀ (Test Blank)

• Calculate Percent Inhibition: Use the corrected rates to calculate the percentage of tyrosinase inhibition for each concentration of methylsilanol ascorbate.

  % Inhibition = [(Corrected Control Rate - Corrected Test Rate) / Corrected Control Rate] x 100

Table 2: Summary of Quantitative Results

Compound	Concentration (µg/mL)	Corrected Rate (ΔAbs/min)	% Inhibition
Control	0	0.0140	0.0%
Methylsilanol Ascorbate	10	0.0112	20.0%
	25	0.0084	40.0%
	50	0.0063	55.0%
	100	0.0035	75.0%

| Kojic Acid | 5 | 0.0028 | 80.0% |

• Determine IC₅₀: The IC₅₀ value is the concentration of the inhibitor required to reduce the activity of the enzyme by 50%. It can be determined by plotting the percent inhibition versus the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Conclusion

This protocol provides a robust method for determining the in vitro tyrosinase inhibitory activity of methylsilanol ascorbate. Careful consideration of controls is necessary to account for the potential reducing properties of the test article. The quantitative data generated, including percent inhibition and IC₅₀ values, will allow researchers to effectively evaluate the potential of methylsilanol ascorbate as a skin-lightening agent for cosmetic and dermatological applications.

References

• 1. benchchem.com [benchchem.com]
• 2. activeconceptsllc.com [activeconceptsllc.com]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. Vitamin C as a probable inhibitor of tyrosinase (Tyr) and tyrosinase-related protein-1 (TRP-1) in human gingiva: An analytical study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols: Gene Expression Analysis of Collagen with Methylsilanol Ascorbate Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylsilanol ascorbate (B8700270), a derivative of ascorbic acid and organic silicon, is a compound of interest in dermatology and cosmetology for its potential to enhance skin health and combat the signs of aging. Its mechanism of action is believed to involve the stimulation of collagen synthesis, a key process in maintaining the structural integrity and elasticity of the skin. These application notes provide a comprehensive overview of the analysis of collagen gene expression in response to methylsilanol ascorbate treatment. The protocols outlined below offer a standardized methodology for researchers to investigate the effects of this compound on human dermal fibroblasts.

While direct quantitative data for methylsilanol ascorbate is limited in publicly available literature, this document leverages data from a closely related organic silicon compound, monomethylsilanol mannuronate, to provide representative expected outcomes. Ascorbic acid, a component of methylsilanol ascorbate, is a well-documented stimulator of collagen gene expression[1][2][3]. Organic silicon has also been shown to play a role in the synthesis of extracellular matrix components[4].

Data Presentation

The following tables summarize the expected quantitative changes in collagen gene expression in human dermal fibroblasts following treatment with a silanol (B1196071) derivative. It is hypothesized that methylsilanol ascorbate would induce a similar response.

Table 1: Relative mRNA Expression of Collagen Type I (COL1A1) in Human Dermal Fibroblasts Treated with a Silanol Derivative

Treatment Group	Concentration	Time Point	Fold Change (vs. Control)
Control	-	48 hours	1.0
Monomethylsilanol Mannuronate	0.2 mg/mL	48 hours	2.61[1]
Monomethylsilanol Mannuronate	1.0 mg/mL	48 hours	4.73[1]

Table 2: Relative mRNA Expression of Other Relevant Genes in Human Dermal Fibroblasts Treated with a Silanol Derivative

Gene	Treatment Group	Concentration	Time Point	Fold Change (vs. Control)
Elastin	Monomethylsilanol Mannuronate	1.0 mg/mL	48 hours	2.57[1]

Signaling Pathways

The stimulatory effect of methylsilanol ascorbate on collagen gene expression is likely mediated through a combination of signaling pathways activated by its two main components: ascorbic acid and methylsilanol.

Caption: Postulated signaling pathway of methylsilanol ascorbate in fibroblasts.

Experimental Protocols

The following protocols provide a detailed methodology for the gene expression analysis of collagen in human dermal fibroblasts treated with methylsilanol ascorbate.

Protocol 1: Cell Culture and Maintenance of Human Dermal Fibroblasts (HDFs)

Objective: To culture and maintain healthy human dermal fibroblasts for subsequent experiments.

Materials:

• Primary Human Dermal Fibroblasts (HDFs)

• Fibroblast Growth Medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• Sterile cell culture flasks, plates, and pipettes

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Thawing Cryopreserved Cells:

  • Rapidly thaw the vial of HDFs in a 37°C water bath.

  • Transfer the cells to a sterile centrifuge tube containing pre-warmed Fibroblast Growth Medium.

  • Centrifuge at 200 x g for 5 minutes.

  • Aspirate the supernatant and resuspend the cell pellet in fresh Fibroblast Growth Medium.

  • Plate the cells onto a T-75 culture flask.

• Cell Maintenance:

  • Incubate the cells at 37°C in a 5% CO₂ humidified incubator.

  • Change the medium every 2-3 days.

• Passaging Cells:

  • When cells reach 80-90% confluency, aspirate the medium and wash with PBS.

  • Add Trypsin-EDTA and incubate at 37°C until cells detach.

  • Neutralize the trypsin with Fibroblast Growth Medium and centrifuge.

  • Resuspend the cell pellet and seed into new flasks at a density of 5,000-10,000 cells/cm².

Protocol 2: Methylsilanol Ascorbate Treatment

Objective: To treat cultured HDFs with methylsilanol ascorbate for gene expression analysis.

Materials:

• Cultured HDFs in 6-well plates

• Methylsilanol Ascorbate (powder or solution)

• Sterile, nuclease-free water or PBS

• Serum-free DMEM

Procedure:

• Cell Seeding: Seed HDFs into 6-well plates at a density of 1 x 10⁵ cells/well and allow them to adhere for 24 hours.

• Serum Starvation: Aspirate the growth medium and replace it with serum-free DMEM. Incubate for 24 hours to synchronize the cells.

• Preparation of Treatment Solutions: Prepare a stock solution of methylsilanol ascorbate in sterile, nuclease-free water. Further dilute the stock solution in serum-free DMEM to achieve the desired final concentrations (e.g., 0.1, 0.5, and 1.0 mg/mL).

• Cell Treatment:

  • Remove the serum-free medium from the cells.

  • Add the prepared methylsilanol ascorbate solutions to the respective wells.

  • Include a vehicle control (serum-free DMEM with the same volume of water used to dissolve the compound).

  • Incubate for the desired treatment duration (e.g., 24 or 48 hours).

Protocol 3: RNA Isolation and Reverse Transcription

Objective: To isolate total RNA from treated and control HDFs and synthesize complementary DNA (cDNA).

Materials:

• RNA isolation kit (e.g., RNeasy Mini Kit, Qiagen)

• Reverse transcription kit (e.g., High-Capacity cDNA Reverse Transcription Kit, Applied Biosystems)

• RNase-free water, tubes, and pipette tips

• Spectrophotometer (e.g., NanoDrop)

Procedure:

• RNA Isolation:

  • Lyse the cells directly in the wells using the lysis buffer from the RNA isolation kit.

  • Homogenize the lysate and proceed with the RNA isolation protocol according to the manufacturer's instructions.

  • Elute the purified RNA in RNase-free water.

  • Quantify the RNA concentration and assess its purity (A260/A280 ratio of ~2.0).

• Reverse Transcription:

  • Synthesize cDNA from the isolated RNA using a reverse transcription kit according to the manufacturer's protocol.

Protocol 4: Quantitative Real-Time PCR (qPCR)

Objective: To quantify the relative gene expression of collagen types I (COL1A1) and III (COL3A1) and a reference gene.

Materials:

• cDNA from treated and control samples

• qPCR master mix (e.g., SYBR Green or TaqMan)

• Forward and reverse primers for target genes (COL1A1, COL3A1) and a reference gene (e.g., GAPDH, ACTB)

• Real-time PCR detection system

Primer Sequences:

Gene	Forward Primer (5' to 3')	Reverse Primer (5' to 3')
COL1A1	GAGGGCCAAGACGAAGACATC	AGATCACGTCATCGCACAACA
COL3A1	TGGTGTTGGAGCCGGCTG	TCCAGGAGGGCCGCATAT
GAPDH	GAAGGTGAAGGTCGGAGTCA	GACAAGCTTCCCGTTCTCAG

Procedure:

• qPCR Reaction Setup: Prepare the qPCR reaction mix by combining the qPCR master mix, forward and reverse primers, and cDNA template.

• qPCR Run: Run the qPCR reaction in a real-time PCR detection system using a standard cycling program (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

• Data Analysis: Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression, normalized to the reference gene.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the overall experimental workflow and the logical design of the study.

References

• 1. researchgate.net [researchgate.net]
• 2. WO2013052647A2 - Formulations and uses of retinoic acid receptor selective agonists - Google Patents [patents.google.com]
• 3. scielo.br [scielo.br]
• 4. scielo.br [scielo.br]

Technical Notes & Optimization

Technical Support Center: Ascorbyl Methylsilanol Pectinate (AMP) Quantification by HPLC

Welcome to the technical support center for the quantification of Ascorbyl Methylsilanol Pectinate (AMP) by High-Performance Liquid Chromatography (HPLC). This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in obtaining accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: I am seeing significant peak tailing for my Ascorbyl Methylsilanol Pectinate (AMP) peak. What are the potential causes and solutions?

Peak tailing is a common issue when analyzing compounds with silanol (B1196071) groups, such as AMP, on silica-based HPLC columns.[1][2] This is often due to secondary interactions between the silanol groups of the analyte and the free silanol groups on the stationary phase.[1] Here are the primary causes and troubleshooting steps:

• Silanol Interactions: The primary cause is often the interaction between the methylsilanol moiety of AMP and residual silanol groups on the C18 column.[1][2]

  • Solution 1: Mobile Phase pH Adjustment: The pH of the mobile phase plays a critical role. At a pH below 3, silanol groups are mostly unionized, reducing ionic interactions but hydrogen bonding can still occur.[1] At higher pH, silanol groups ionize, leading to ionic exchange interactions.[1] A study on AMP quantification successfully used a mobile phase with a pH of 5.94.[3][4] Experimenting with the mobile phase pH within the stable range of your column is recommended.

  • Solution 2: Use of an Ion-Pairing Reagent: An ion-pairing reagent, such as Tetrabutylammonium (TBA), can be added to the mobile phase to mask the silanol groups on the stationary phase and reduce peak tailing.[3][4] A validated method for AMP uses 30 mM TBA in the mobile phase.[3][4]

  • Solution 3: Column Choice: Consider using an end-capped column where the residual silanol groups are chemically deactivated, which can significantly reduce peak tailing.[5]

• Column Overload: Injecting too concentrated a sample can lead to peak distortion, including tailing.

  • Solution: Prepare a dilution series of your sample and inject them to see if the peak shape improves at lower concentrations.

• Column Degradation: Over time, the stationary phase of the column can degrade, exposing more active silanol sites.

  • Solution: Try washing the column with a strong solvent or, if the problem persists, replace the column.

Q2: My AMP peak retention time is shifting between injections. What could be the reason?

Retention time variability can compromise the reliability of your quantification. Several factors can contribute to this issue:

• Inadequate Column Equilibration: The column may not be fully equilibrated with the mobile phase before injection.

  • Solution: Ensure the column is flushed with the mobile phase for a sufficient amount of time (e.g., 10-20 column volumes) until a stable baseline is achieved before the first injection and between runs if the mobile phase composition is changed.

• Mobile Phase Composition Changes: Inconsistent mobile phase preparation or changes in the solvent ratio during the run can cause retention time shifts.[6]

  • Solution: Prepare fresh mobile phase daily and ensure accurate measurements of all components. If using a gradient, ensure the pump is functioning correctly. A validated isocratic method for AMP uses a mobile phase of methanol (B129727) and 30 mM Tetrabutylammonium (pH 5.94) in a 30:70 (v/v) ratio.[3][4]

• Temperature Fluctuations: Changes in the column temperature can affect retention times.

  • Solution: Use a column oven to maintain a constant and consistent temperature. A recommended temperature for AMP analysis is 25°C.[3][4]

• Column Contamination: Buildup of sample matrix components on the column can alter its chemistry.

  • Solution: Implement a proper sample preparation procedure to remove interfering substances. Regularly flush the column with a strong solvent.

Q3: I am observing low sensitivity or no peak for AMP. What should I check?

Low or no signal can be due to several factors ranging from sample degradation to instrument settings:

• AMP Degradation: Ascorbic acid and its derivatives can be unstable, especially in solution.[3][4]

  • Solution: Prepare fresh standard and sample solutions and protect them from light and high temperatures.[3] One study suggests storing stock solutions frozen.[4]

• Incorrect Detection Wavelength: The detector may not be set to the optimal wavelength for AMP.

  • Solution: The recommended UV detection wavelength for AMP is 254 nm.[3][4] Verify that your detector is set to this wavelength.

• Sample Preparation Issues: The concentration of AMP in the prepared sample may be below the detection limit of the method.

  • Solution: Review your sample preparation and dilution steps. A published method for a 10% AMP formulation involved diluting the sample to a final concentration of 4.5 mg/mL.[3] The reported limit of detection (LOD) and limit of quantification (LOQ) were 0.084 µg/mL and 0.281 µg/mL, respectively.[3]

• Injector Problems: The sample may not be injected properly onto the column.

  • Solution: Check the syringe and injection port for any blockages or leaks.

Experimental Protocols

A validated HPLC method for the quantification of Ascorbyl Methylsilanol Pectinate has been reported and is summarized below.[3][4]

Standard and Sample Preparation

Parameter	Procedure
Standard Stock Solution	Prepare a 2.5 mg/mL stock solution of AMP by dissolving the appropriate amount in the mobile phase. Store frozen.[4]
Calibration Standards	Prepare a series of calibration standards by serial dilution of the stock solution. A suggested range is 25 - 400 µg/mL.[4]
Sample Preparation (from a 10% AMP formulation)	1. Weigh 1.5g of the formulation into a 10 mL volumetric flask and bring to volume with the mobile phase. 2. Transfer 3 mL of this solution to another 10 mL volumetric flask and bring to volume with the mobile phase to achieve a final concentration of approximately 4.5 mg/mL. 3. Centrifuge the sample at 15,000 rpm for 15 minutes at 25°C. 4. Filter the supernatant through a 0.45 µm filter before injection.[4]

HPLC Method Parameters

Parameter	Value
HPLC System	Shimadzu® LC-10 AD VC or equivalent[3][4]
Column	C18, Synergi-Hydro® RP Phenomenex, 5 µm, 150.0 x 4.6 mm[3][4]
Mobile Phase	Methanol : 30 mM Tetrabutylammonium (TBA) (pH 5.94) (30:70, v/v)[3][4]
Flow Rate	1.0 mL/min[3][4]
Detection	UV at 254 nm[3][4]
Column Temperature	25 °C[3][4]
Injection Volume	20 µL (Typical, can be optimized)
Run Time	Isocratic

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common HPLC issues encountered during AMP quantification.

Caption: A flowchart for troubleshooting common HPLC problems.

Chemical Structure and Potential Interaction

The structure of Ascorbyl Methylsilanol Pectinate contains a silanol group which can lead to challenging interactions with the stationary phase.

Caption: Interaction between AMP's silanol group and the HPLC column.

References

• 1. pharmagrowthhub.com [pharmagrowthhub.com]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. scielo.br [scielo.br]
• 5. uhplcs.com [uhplcs.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Ascorbyl Methylsilanol Pectinate in Cell Culture Applications

This technical support center provides researchers, scientists, and drug development professionals with essential information, troubleshooting guides, and frequently asked questions (FAQs) for the effective use of Ascorbyl Methylsilanol Pectinate (AMP) in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is Ascorbyl Methylsilanol Pectinate (AMP) and why is it used in cell culture?

A1: Ascorbyl Methylsilanol Pectinate (AMP) is a stable, water-soluble derivative of L-ascorbic acid (Vitamin C), where ascorbic acid is bound to a silanol (B1196071) and pectin (B1162225) backbone.[1] This modification enhances the stability of Vitamin C, which is notoriously unstable in aqueous solutions like cell culture media.[1][2] It is used in cell culture to provide a sustained release of bioactive ascorbic acid, which is essential for various cellular processes, including collagen synthesis and as an antioxidant.[3][4]

Q2: How stable is AMP in standard cell culture conditions (37°C, 5% CO₂)?

A2: While specific data on AMP stability in cell culture media is limited, studies on cosmetic formulations show it is significantly more stable than L-ascorbic acid.[4][5][6] However, like other ascorbyl esters, AMP is susceptible to hydrolysis, which can be influenced by the pH of the media and the presence of enzymes, particularly if serum is used. The degradation of ascorbic acid in aqueous solutions is accelerated by factors such as neutral or higher pH, exposure to light, high temperatures, and the presence of metal ions.[7] Therefore, while more stable than ascorbic acid, a gradual degradation of AMP in cell culture media over several days should be anticipated.

Q3: What are the likely degradation products of AMP in cell culture media?

A3: The primary degradation pathway for AMP in an aqueous environment is likely the hydrolysis of the ester bond, releasing L-ascorbic acid and the methylsilanol pectinate backbone. The released L-ascorbic acid will then be subject to oxidation, first reversibly to dehydroascorbic acid (DHA) and then irreversibly to 2,3-diketo-L-gulonic acid, which is biologically inactive.[7]

Q4: Can I autoclave my media after adding AMP?

A4: No. Autoclaving involves high temperatures that will significantly accelerate the degradation of AMP.[7] AMP should be sterile-filtered and added to the cooled, sterile cell culture medium aseptically.

Q5: How does the presence of serum in the media affect AMP stability?

A5: Fetal Bovine Serum (FBS) and other sera contain various enzymes, including esterases, that can accelerate the hydrolysis of the ester bond in AMP, leading to a faster release of ascorbic acid and potentially a shorter half-life of the parent compound.[5] Serum proteins may also bind to the compound, affecting its availability and stability.

Troubleshooting Guides

Issue 1: Loss of Expected Biological Effect Over Time

• Potential Cause: Degradation of AMP in the cell culture medium, leading to a decrease in the effective concentration of ascorbic acid.

• Troubleshooting Steps:

  • Confirm Degradation: Perform a stability study by incubating AMP in your complete cell culture medium at 37°C and 5% CO₂. Collect aliquots at different time points (e.g., 0, 24, 48, 72 hours) and analyze the concentration of AMP using HPLC.

  • Increase Dosing Frequency: If degradation is confirmed, replenish the media with freshly prepared AMP more frequently (e.g., every 24-48 hours) to maintain a more consistent concentration.

  • Use a More Stable Derivative: For very long-term experiments, consider using an even more stable Vitamin C derivative, such as Magnesium Ascorbyl Phosphate (MAP), which has shown high stability in aqueous solutions.[8]

Issue 2: Inconsistent Results Between Experiments

• Potential Cause 1: Inconsistent preparation of AMP stock solutions.

• Troubleshooting Steps:

  • Always prepare fresh stock solutions of AMP in a suitable, sterile buffer or water immediately before use.

  • Avoid repeated freeze-thaw cycles of the stock solution by preparing single-use aliquots.

• Potential Cause 2: Variability in cell culture media components.

• Troubleshooting Steps:

  • Use the same batch of media and serum for a series of related experiments to minimize variability.

  • Be aware that different media formulations (e.g., DMEM vs. RPMI-1640) have varying compositions of metal ions and other components that can affect AMP stability.

Issue 3: Unexpected Cytotoxicity

• Potential Cause: The degradation products of AMP or the solvent used for the stock solution may be cytotoxic at high concentrations.

• Troubleshooting Steps:

  • Perform a Dose-Response Curve: Determine the optimal, non-toxic concentration of AMP for your specific cell line using a cell viability assay (e.g., MTT, XTT).

  • Solvent Control: Ensure that the final concentration of the solvent (e.g., DMSO, ethanol) in the cell culture medium is below the toxic threshold for your cells. Run a vehicle control in your experiments.

Quantitative Data Summary

Table 1: Comparative Stability of Ascorbic Acid and its Derivatives in Aqueous Solutions

Compound	Stability Condition	Remaining Compound (%)	Reference
L-Ascorbic Acid	Room Temperature, 60 days	~35%	[9]
Ascorbyl Palmitate	Room Temperature, 60 days	~75%	[9]
Magnesium Ascorbyl Phosphate	Room Temperature, 60 days	>90%	[9]
Ascorbyl Methylsilanol Pectinate	5°C, 25°C, 45°C (in emulsion, protected from light), 90 days	Stable	[5][6]

Key Experimental Protocols

Protocol 1: Stability Assessment of AMP in Cell Culture Media via HPLC

This protocol outlines a method to determine the stability of AMP in a specific cell culture medium over time.

Materials:

• Ascorbyl Methylsilanol Pectinate (AMP)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile, conical tubes (15 mL or 50 mL)

• Sterile syringe filters (0.22 µm)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• Mobile phase (e.g., methanol:water with a suitable buffer, to be optimized)

• Acetonitrile (B52724) (for protein precipitation)

Procedure:

• Preparation of AMP-supplemented Medium:

  • Prepare a stock solution of AMP in sterile, nuclease-free water or a suitable buffer.

  • Aseptically add the AMP stock solution to the pre-warmed (37°C) complete cell culture medium to achieve the desired final concentration. Mix gently.

• Incubation and Sampling:

  • Dispense the AMP-supplemented medium into sterile conical tubes.

  • Incubate the tubes in a cell culture incubator at 37°C and 5% CO₂.

  • At designated time points (e.g., 0, 8, 24, 48, 72 hours), withdraw an aliquot (e.g., 1 mL) from one of the tubes under sterile conditions.

• Sample Preparation for HPLC:

  • To precipitate proteins, add 2 volumes of ice-cold acetonitrile to 1 volume of the collected medium sample.

  • Vortex briefly and incubate at -20°C for at least 30 minutes.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Carefully collect the supernatant and transfer it to an HPLC vial.

• HPLC Analysis:

  • Inject the prepared sample onto the HPLC system.

  • Run the analysis using a validated method for the quantification of AMP. The method from Guillen et al. (2021) for cosmetic formulations can be adapted.[5][10]

  • Monitor the peak corresponding to AMP at a suitable UV wavelength (e.g., ~260 nm).

  • Quantify the concentration of AMP at each time point by comparing the peak area to a standard curve of known AMP concentrations.

• Data Analysis:

  • Plot the concentration of AMP versus time to determine its degradation kinetics and calculate its half-life in the cell culture medium.

Signaling Pathways and Experimental Workflows

Signaling Pathway: Vitamin C and Collagen Synthesis

Ascorbic acid is a critical cofactor for the enzymes prolyl hydroxylase and lysyl hydroxylase, which are essential for the hydroxylation of proline and lysine (B10760008) residues in pro-collagen.[1][4] This hydroxylation is necessary for the proper folding of pro-collagen into a stable triple-helix structure, which is then secreted from the cell to form mature collagen fibers.[3][4]

References

• 1. Regulation of collagen biosynthesis by ascorbic acid: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vitamin C as an Anticancer Agent: Regulation of Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bubsnaturals.com [bubsnaturals.com]
• 4. nutrabytes.com [nutrabytes.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. drkumardiscovery.com [drkumardiscovery.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: In Vitro Stability of Methylsilanol Ascorbate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of methylsilanol ascorbate (B8700270) in in vitro solutions. The information is presented in a question-and-answer format to directly address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is methylsilanol ascorbate and why is it used in in vitro studies?

Methylsilanol ascorbate, often referred to as Ascorbyl Methylsilanol Pectinate (AMP), is a stable, water-soluble derivative of ascorbic acid (Vitamin C).[1] It combines the antioxidant properties of ascorbic acid with the benefits of organic silicon.[2][3] In in vitro research, it is utilized for its enhanced stability compared to L-ascorbic acid, which is notoriously unstable in aqueous solutions.[2][3] Its primary functions include scavenging free radicals, protecting cells from oxidative stress, and stimulating collagen synthesis.[1]

Q2: What are the main factors that contribute to the degradation of methylsilanol ascorbate in in vitro solutions?

While more stable than ascorbic acid, methylsilanol ascorbate can still degrade under certain conditions. The primary factors influencing its stability are:

• pH: Ascorbic acid and its derivatives are most stable in acidic conditions and degrade more rapidly at neutral and alkaline pH.[4][5]

• Temperature: Elevated temperatures accelerate the rate of degradation.[5][6]

• Light Exposure: UV radiation can induce photochemical degradation.[5]

• Presence of Metal Ions: Transition metal ions, such as copper (Cu²⁺) and iron (Fe³⁺), can catalyze the oxidation of ascorbates.[7][8]

• Dissolved Oxygen: The presence of oxygen in the solution contributes to oxidative degradation.[5]

• Cell Culture Media Components: Certain components in cell culture media can interact with and promote the degradation of ascorbates.[9]

Q3: How does the stability of methylsilanol ascorbate compare to L-ascorbic acid?

Methylsilanol ascorbate exhibits significantly greater stability in aqueous solutions compared to L-ascorbic acid.[2][3] L-ascorbic acid can rapidly oxidize in cell culture media, with a half-life that can be as short as a few hours.[6][10] The modification with methylsilanol protects the vulnerable enediol group of the ascorbic acid molecule, slowing down the degradation process.[4]

Troubleshooting Guides

Problem 1: Rapid loss of methylsilanol ascorbate activity in cell culture.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Rationale
High pH of Culture Medium	Measure the pH of your complete culture medium after the addition of methylsilanol ascorbate. If it is neutral or alkaline, consider using a more acidic basal medium if your cell line can tolerate it. For long-term experiments, frequent media changes (e.g., every 12-24 hours) are recommended to replenish the active compound.	Ascorbate derivatives are more stable at a lower pH.[4][5] Cell metabolism can also increase the pH of the culture medium over time.
Presence of Catalytic Metal Ions	Use high-purity, sterile water and reagents for preparing solutions. If possible, use media formulations with low levels of free iron and copper. Consider adding a chelating agent like EDTA to your stock solution, but be mindful of its potential effects on your cells.	Trace metal contaminants can significantly accelerate the oxidative degradation of ascorbates.[7][8]
Light-Induced Degradation	Protect your methylsilanol ascorbate solutions from light at all stages of preparation, storage, and experimentation. Use amber-colored tubes or wrap containers in aluminum foil. Minimize the exposure of your cell culture plates to ambient light.	UV radiation can cause photochemical degradation of ascorbate derivatives.[5]
Thermal Degradation	Store stock solutions at 2-8°C for short-term use (up to one week) and at -20°C or -80°C for long-term storage. When in use, avoid prolonged incubation at 37°C without replenishing the medium.	Higher temperatures increase the rate of chemical degradation.[5][6]
Interaction with Serum	If using a serum-containing medium, be aware that components in the serum can contribute to the degradation of ascorbates. Consider reducing the serum concentration if your experimental design allows, or switch to a serum-free medium.	The complex mixture of proteins and other molecules in serum can affect the stability of dissolved compounds.[11]

Problem 2: Inconsistent or unexpected experimental results.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Rationale
Degradation of Stock Solution	Prepare fresh stock solutions of methylsilanol ascorbate regularly, at least on a weekly basis, even when stored at 4°C. For critical experiments, prepare a fresh stock solution on the day of use.	Even under refrigerated conditions, gradual degradation can occur over time, leading to a decrease in the effective concentration of the active compound.
Pro-oxidant Effect at High Concentrations	Titrate the concentration of methylsilanol ascorbate to determine the optimal range for your specific cell line and experimental endpoint. High concentrations of ascorbates, in the presence of metal ions, can have a pro-oxidant effect, generating reactive oxygen species like hydrogen peroxide.[7][12][13][14]	The biological effect of ascorbates can be dose-dependent, with antioxidant effects at lower concentrations and pro-oxidant effects at higher concentrations.[13]
Interaction with Other Media Components	Be aware of potential interactions with other supplements in your culture medium. For example, some vitamins and amino acids can react with ascorbates.[9] If you suspect an interaction, test the stability of methylsilanol ascorbate in the basal medium with and without the supplement .	The chemical complexity of cell culture media can lead to unforeseen reactions that may inactivate your compound of interest.
Cell Line-Specific Sensitivity	Different cell lines can have varying sensitivities to ascorbates and their degradation products. Perform a dose-response cytotoxicity assay for your specific cell line before proceeding with functional experiments.	Cellular uptake and metabolism of ascorbates can differ between cell types, influencing the observed biological response.

Experimental Protocols

Protocol 1: Preparation and Storage of Methylsilanol Ascorbate Stock Solutions

Materials:

• Methylsilanol ascorbate powder

• Sterile, nuclease-free water or phosphate-buffered saline (PBS)

• Sterile, amber-colored microcentrifuge tubes or clear tubes wrapped in aluminum foil

• 0.22 µm sterile syringe filter

Procedure:

• In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of methylsilanol ascorbate powder.

• Dissolve the powder in sterile water or PBS to the desired stock concentration (e.g., 100 mM).

• Gently vortex until the powder is completely dissolved.

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile, light-protected tube.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Short-term storage: Store aliquots at 2-8°C for up to one week.

• Long-term storage: Store aliquots at -20°C or -80°C for several months.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Quantification of Methylsilanol Ascorbate

This protocol is adapted from a method used for the quantification of Ascorbyl Methylsilanol Pectinate.[15]

Instrumentation and Conditions:

• HPLC System: With UV-VIS diode array detector

• Column: C18 column (e.g., Synergi Hydro RP Phenomenex, 5 µm, 150.0 x 4.6 mm)

• Mobile Phase: Methanol (B129727) and 30 mM tetrabutylammonium (B224687) (TBA) (pH 5.94) in a 30:70 (v/v) ratio

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection Wavelength: 254 nm

Procedure:

• Sample Preparation:

  • Collect aliquots of your in vitro solution at different time points.

  • If the solution contains cells, centrifuge to pellet the cells and collect the supernatant.

  • If necessary, dilute the samples with the mobile phase to fall within the linear range of the standard curve.

• Standard Curve Preparation:

  • Prepare a series of standard solutions of methylsilanol ascorbate of known concentrations in the mobile phase.

• Analysis:

  • Inject the prepared standards and samples into the HPLC system.

  • Integrate the peak area corresponding to methylsilanol ascorbate.

  • Quantify the concentration of methylsilanol ascorbate in your samples by comparing the peak areas to the standard curve.

Protocol 3: DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay for Antioxidant Activity

This protocol provides a general method to assess the antioxidant capacity of your methylsilanol ascorbate solution over time.

Materials:

• DPPH solution in methanol

• Methanol

• Methylsilanol ascorbate solution to be tested

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a fresh solution of DPPH in methanol.

• In a 96-well plate, add a small volume of your methylsilanol ascorbate solution (at various dilutions).

• Add the DPPH solution to each well.

• Include a control well with methanol and the DPPH solution.

• Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measure the absorbance at a wavelength of approximately 517 nm.

• The antioxidant activity is inversely proportional to the absorbance of the solution. A decrease in absorbance indicates scavenging of the DPPH radical.

Signaling Pathways and Experimental Workflows

Antioxidant Signaling Pathway

Methylsilanol ascorbate, as a vitamin C derivative, is expected to exert its antioxidant effects in part through the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway.

Caption: Nrf2-mediated antioxidant signaling pathway.

Collagen Synthesis Pathway

Ascorbate is a crucial cofactor for enzymes involved in collagen synthesis and can also stimulate collagen gene expression, a process that can be synergistically enhanced by Transforming Growth Factor-beta (TGF-β).

Caption: Role of ascorbate in TGF-β-mediated collagen synthesis.

Experimental Workflow for Stability Assessment

This workflow outlines the steps to quantitatively assess the stability of methylsilanol ascorbate in a specific in vitro solution.

Caption: Workflow for assessing in vitro stability.

References

• 1. Ascorbyl Methylsilanol Pectinate | Ascorbosilane C | Cosmetic Ingredients Guide [ci.guide]
• 2. scielo.br [scielo.br]
• 3. scielo.br [scielo.br]
• 4. mdpi.com [mdpi.com]
• 5. Chemical Stability of Ascorbic Acid Integrated into Commercial Products: A Review on Bioactivity and Delivery Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Influence of Trace Elements on Stabilization of Aqueous Solutions of Ascorbic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Vitamins in cell culture media: Stability and stabilization strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Stability of ascorbic acid in serum and plasma prior to analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Two Faces of Vitamin C—Antioxidative and Pro-Oxidative Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

optimizing methylsilanol ascorbate formulation for enhanced skin penetration

Technical Support Center: Optimizing Methylsilanol Ascorbate (B8700270) Formulations

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice, frequently asked questions, and standardized protocols for optimizing methylsilanol ascorbate formulations for enhanced skin penetration.

Frequently Asked Questions (FAQs)

Q1: What is Methylsilanol Ascorbate and what are its primary benefits in a topical formulation?

Methylsilanol Ascorbate is a water-soluble, stabilized derivative of Vitamin C (ascorbic acid) that is bound to an organic silanol (B1196071).[1][2] This combination offers the antioxidant and collagen-boosting benefits of ascorbic acid along with the skin-restructuring properties of silanols.[3][4] The key advantages include improved stability compared to pure L-ascorbic acid, which is notoriously unstable in aqueous solutions, and enhanced bioavailability and penetration due to the silanol carrier.[1][4]

Q2: What are the main challenges when formulating with Methylsilanol Ascorbate?

While more stable than L-ascorbic acid, formulation challenges can still arise.[5] The primary issues include potential for physical instability (e.g., changes in viscosity or phase separation) and chemical degradation if critical parameters are not controlled.[5][6] Ensuring optimal skin penetration requires careful selection of the vehicle and potentially the use of permeation enhancers.[7][8] Maintaining batch-to-batch consistency is also a critical challenge that depends on tightly controlled manufacturing processes.[9][10]

Q3: What key factors influence the skin penetration of Methylsilanol Ascorbate?

The penetration of any topical active is a multifactorial issue. Key factors include the physicochemical properties of the active ingredient, the characteristics of the formulation vehicle, and the condition of the skin itself.[11][12] For Methylsilanol Ascorbate, optimizing the formulation's pH, viscosity, and choice of excipients is crucial.[10][13] The presence of penetration enhancers can also significantly impact delivery to deeper skin layers.[7]

Table 1: Key Factors Influencing Skin Penetration of Topical Actives

Factor	Description	Impact on Penetration
Molecular Weight	The size of the active molecule.	Smaller molecules generally penetrate more easily.[7]
Lipophilicity/Hydrophilicity	The molecule's affinity for oil vs. water. The stratum corneum is lipophilic.	A balance is ideal. While the skin barrier is hydrophobic, the viable epidermis is aqueous.[8][11]
Concentration	The amount of active ingredient in the formulation.	Higher concentrations can increase the diffusion gradient, but may also lead to irritation or instability.[7][14]
Formulation Vehicle	The base in which the active is dissolved or dispersed (e.g., cream, gel, lotion).	The vehicle affects the solubility and release of the active. Occlusive vehicles can increase skin hydration and penetration.[12][13]
Penetration Enhancers	Excipients that reversibly disrupt the stratum corneum barrier.	Can significantly increase the permeation of the active ingredient.[7][15]

| Skin Condition | Hydration level, integrity of the skin barrier, skin thickness, and temperature. | Hydrated skin is more permeable. Damaged or diseased skin has a compromised barrier, leading to increased absorption.[11][12][16] |

Troubleshooting Guide

This guide addresses common problems encountered during the formulation and testing of Methylsilanol Ascorbate.

Problem 1: Formulation shows color change (yellowing/browning) or precipitation over time.

• Q: What is the likely cause of discoloration or precipitation in my formulation?

  • A: Discoloration often indicates oxidation of the ascorbyl moiety, even in stabilized forms.[4] This can be triggered by exposure to light, high temperatures, or an inappropriate pH.[3] Precipitation may occur due to pH shifts affecting solubility, interactions with other excipients, or temperature fluctuations during manufacturing or storage.[5][9]

• Q: How can I prevent instability?

  • A:

    • Control pH: Ensure the final formulation pH is within the stable range for Methylsilanol Ascorbate. Studies on the similar compound Ascorbyl Methylsilanol Pectinate (AMP) showed stability for 90 days at pH values that did not significantly change under storage conditions.[3][4]

    • Optimize Manufacturing Process: Tightly control heating and cooling rates, as rapid changes can cause ingredients to precipitate.[9] Ensure the order of ingredient addition is optimized to prevent incompatibilities.[9]

    • Use Chelating Agents: Incorporate chelating agents like EDTA to bind trace metal ions that can catalyze oxidation.

    • Incorporate Antioxidants: Consider adding other antioxidants, such as ferulic acid or phloretin, which can work synergistically to stabilize the Vitamin C moiety.[17]

    • Packaging: Use opaque, airless packaging to protect the formulation from light and oxygen.

Problem 2: In vitro skin permeation studies show low or variable penetration.

• Q: My Franz diffusion cell experiments show poor penetration of Methylsilanol Ascorbate. What could be wrong?

  • A: Low penetration can result from several factors:

    • Formulation Barrier: The active may be too strongly bound within the vehicle, preventing its release and partitioning into the stratum corneum. Extremely lipophilic formulations can compete with the stratum corneum, hindering partitioning.[12]

    • Vehicle Mismatch: The polarity and composition of your vehicle may not be optimal for facilitating passage through the lipophilic stratum corneum.

    • Experimental Setup: Issues such as air bubbles under the skin sample, improper skin membrane preparation, or incorrect receptor fluid can compromise results.[18][19]

• Q: What steps can I take to improve skin penetration in my experiments?

  • A:

    • Optimize the Vehicle: Experiment with different types of emulsions (O/W vs. W/O) or gel bases. The choice of emulsifiers and polymers can significantly alter drug release.

    • Screen Penetration Enhancers: Systematically screen a panel of generally regarded as safe (GRAS) penetration enhancers like propylene (B89431) glycol, fatty acids, or non-ionic surfactants.[15][20]

    • Check Particle Size: If the active is part of a dispersion, ensure the particle size is appropriately small and uniform. A study on AMP reported an average particle size of 1.0 µm.[3][21]

    • Refine Experimental Protocol: Ensure the skin membrane is correctly mounted in the Franz cell and is fully in contact with the receptor fluid. Use a receptor fluid that ensures sink conditions. For in vitro permeation tests of Vitamin C, a pH 7.4 phosphate (B84403) buffer is commonly used.[18]

Problem 3: I am observing significant batch-to-batch variability in my formulation's physical properties (viscosity, homogeneity).

• Q: Why do different batches of my formulation have different consistencies?

  • A: Inconsistent texture and viscosity are often due to a lack of control over critical process parameters (CPPs) during manufacturing.[6][9] Minor variations in mixing speed, duration, temperature, or the order of adding ingredients can have a significant impact on the final product, especially for complex semi-solid forms like creams and lotions.[6][13]

• Q: How can I ensure my manufacturing process is robust and reproducible?

  • A: Implement a Quality by Design (QbD) approach. Identify and control all CPPs that affect the formulation's critical quality attributes (CQAs).

Table 2: Critical Process Parameters (CPPs) for Semi-Solid Formulations

Parameter	Importance & Potential Issues	Recommended Action
Temperature Control	Insufficient heat can lead to incomplete emulsification or dissolution. Excessive heat can cause chemical degradation.[9]	Define and validate precise temperature ranges for each manufacturing step. Utilize temperature-controlled equipment.[6]
Heating/Cooling Rates	Rapid cooling can cause crystallization or unwanted viscosity increases.[9]	Establish and control the rates of heating and cooling for each phase.
Mixing Method & Speed	Insufficient shear may lead to poor homogenization. Excessive shear can break down polymers and reduce viscosity.[6][9]	Determine the optimal mixing speed and duration for each step through small-scale trials. Validate the process at scale.[6]
Order of Ingredient Addition	Adding ingredients in the wrong order or phase can prevent proper hydration of polymers or lead to instability.[9]	Develop and strictly follow a standardized operating procedure (SOP) for the order of addition.

| Homogenization | Critical for achieving uniform droplet size in emulsions, which affects stability and skin feel. | If using a homogenizer, validate the pressure and duration required to achieve the target droplet size distribution. |

Experimental Protocols

Protocol 1: In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol describes a standard method for assessing the permeation of Methylsilanol Ascorbate through a skin membrane.

• Materials:

  • Franz-type diffusion cells (with known diffusion area and receptor volume).

  • Excised human or porcine skin (full-thickness).

  • Receptor fluid: Phosphate buffer pH 7.4.

  • Magnetic stirrer and stir bars.

  • Water bath maintained at 37°C to ensure a skin surface temperature of approximately 32°C.

  • Test formulation containing Methylsilanol Ascorbate.

  • HPLC system for analysis.

• Methodology:

  • Prepare the skin membrane by carefully removing subcutaneous fat. Cut the skin to a size suitable for the Franz cell.

  • Mount the skin on the Franz cell with the stratum corneum side facing the donor compartment and the dermis in contact with the receptor fluid.

  • Fill the receptor compartment with pre-warmed phosphate buffer, ensuring no air bubbles are trapped beneath the skin. Place a small magnetic stir bar in the receptor compartment.

  • Place the cells in a water bath set to 37°C and allow the system to equilibrate for 30 minutes. Continuous stirring of the receptor fluid should be maintained.[18]

  • Apply a finite dose (e.g., 5-10 mg/cm²) of the test formulation evenly onto the surface of the stratum corneum in the donor compartment.

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, and 24 hours), withdraw an aliquot of the receptor fluid for analysis.[18]

  • Immediately after each sample is taken, replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor fluid to maintain a constant volume.[18]

  • Analyze the concentration of Methylsilanol Ascorbate in the collected samples using a validated HPLC method.

  • Calculate the cumulative amount of drug permeated per unit area (μg/cm²) and plot this value against time. The steady-state flux (Jss) can be determined from the slope of the linear portion of the curve.

Protocol 2: Quantification of Methylsilanol Ascorbate by HPLC

This protocol provides a general framework for developing an HPLC method for quantification.

• Instrumentation & Conditions (Example based on AMP analysis):

  • HPLC System: With UV detector.

  • Column: C18 reverse-phase column.

  • Mobile Phase: A suitable mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., methanol (B129727) or acetonitrile). A study quantifying AMP used a mobile phase of 95% water and 5% acetonitrile, both with 0.1% formic acid.[3][22]

  • Flow Rate: Typically 0.6-1.0 mL/min.[22]

  • Detection Wavelength: Determined by UV scan of the active; for Vitamin C and its derivatives, this is often around 245-265 nm.[22]

  • Column Temperature: Maintained at a constant temperature, e.g., 25-28°C.[3][22]

• Procedure:

  • Standard Preparation: Prepare a stock solution of Methylsilanol Ascorbate standard in the mobile phase. Create a series of dilutions to generate a calibration curve (e.g., 1-100 µg/mL).

  • Sample Preparation (Formulation): Accurately weigh a sample of the formulation, dissolve it in the mobile phase, and centrifuge to remove any insoluble excipients. Dilute the supernatant to a concentration within the range of the calibration curve.[3][4]

  • Sample Preparation (Receptor Fluid): Samples from the permeation study can often be injected directly, or after dilution with the mobile phase if necessary.

  • Analysis: Inject the standards and samples into the HPLC system.

  • Quantification: Determine the peak area of Methylsilanol Ascorbate in the chromatograms. Construct a calibration curve by plotting peak area versus concentration for the standards. Use the regression equation to calculate the concentration in the unknown samples.

Protocol 3: Formulation Stability Testing

This protocol outlines conditions for assessing the physical and chemical stability of the formulation.

• Methodology:

  • Divide a single, uniform batch of the formulation into multiple sample containers.

  • Store the samples under various conditions as per ICH guidelines:

    • Accelerated Stability: 40°C ± 2°C / 75% RH ± 5% RH.

    • Long-Term Stability: 25°C ± 2°C / 60% RH ± 5% RH.[3]

    • Refrigerated: 5°C ± 3°C.[3]

    • Photo-stability: Exposure to a controlled light source.

  • At specified time points (e.g., 0, 1, 3, 6, 12 months), withdraw samples from each storage condition.

  • Evaluate the following parameters:

    • Organoleptic Properties: Appearance, color, and odor.[3][4]

    • Physicochemical Properties: pH, viscosity, and microscopic analysis for phase separation or crystallization.

    • Assay of Active Ingredient: Quantify the amount of Methylsilanol Ascorbate remaining using a validated HPLC method to determine degradation.

Table 3: Example Stability Data for an Ascorbyl Methylsilanol Pectinate (AMP) Emulsion Data synthesized from findings reported in Braz. J. Pharm. Sci. 2021;57: e19023.[3][4]

Storage Condition	Time (Days)	pH	Appearance	Color	Assay (% of Initial)
5.0 ± 2.0 ºC	0	6.5	Homogeneous	White	100%
	90	6.4	Homogeneous	White	>98%
25.0 ± 2.0 ºC	0	6.5	Homogeneous	White	100%
	90	6.5	Homogeneous	Slight Yellowing	~95%
45.0 ± 2.0 ºC	0	6.5	Homogeneous	White	100%

| | 90 | 6.3 | Homogeneous | Yellow | <90% |

Visualizations: Workflows and Pathways

Caption: High-level workflow for formulation optimization.

Caption: Decision tree for troubleshooting formulation instability.

References

• 1. Ascorbyl Methylsilanol Pectinate | Ascorbosilane C | Cosmetic Ingredients Guide [ci.guide]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. scielo.br [scielo.br]
• 5. sites.rutgers.edu [sites.rutgers.edu]
• 6. pharmadigests.com [pharmadigests.com]
• 7. Factors influencing dermal penetration of drugs - Pharmaceutics Notes [pharmacyinfoline.com]
• 8. img.cosmeticsandtoiletries.com [img.cosmeticsandtoiletries.com]
• 9. pharmtech.com [pharmtech.com]
• 10. blog.groupeparima.com [blog.groupeparima.com]
• 11. skintypesolutions.com [skintypesolutions.com]
• 12. Physicochemical and biopharmaceutical aspects influencing skin permeation and role of SLN and NLC for skin drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chemicalsknowledgehub.com [chemicalsknowledgehub.com]
• 14. Topical Vitamin C and the Skin: Mechanisms of Action and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. 5 Biological factors influencing skin absorption – Pesticides Research No. 124 2009 – Dermal absorption of pesticides - evaluation of variability and prevention [www2.mst.dk]
• 17. Surgical & Cosmetic Dermatology | Multidisciplinary consensus on the topical vitamin C benefits [surgicalcosmetic.org.br]
• 18. Enhancement of skin permeation of vitamin C using vibrating microneedles - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Microneedles mediated-dermal delivery of Vitamin C: Formulation, characterization, cytotoxicity, and enhancement of stability - PMC [pmc.ncbi.nlm.nih.gov]
• 20. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 21. Characterization and identification of ascorbyl methylsilanol pectinate for cosmetic formulations application – ScienceOpen [scienceopen.com]
• 22. Novel LC-MS-TOF method to detect and quantify ascorbic and uric acid simultaneously in different biological matrices - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: High-Concentration Methylsilanol Ascorbate Formulations

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the challenges and solutions associated with formulating high concentrations of methylsilanol ascorbate (B8700270).

Frequently Asked Questions (FAQs)

Q1: What is methylsilanol ascorbate and why is it used in high-concentration formulations?

Methylsilanol ascorbate is a water-soluble derivative of Vitamin C (ascorbic acid) that is stabilized with organic silica. This stabilization is intended to enhance its bioavailability and reduce the rapid oxidation that ascorbic acid typically undergoes in aqueous solutions.[1] High concentrations are often desired in advanced skincare and dermatological products to maximize its antioxidant, anti-aging, and collagen-boosting effects.[2][3]

Q2: What are the primary challenges in formulating high concentrations of methylsilanol ascorbate?

The main challenges include:

• Solubility Limitations: While water-soluble, achieving and maintaining high concentrations can be difficult, leading to supersaturated and potentially unstable solutions.

• Stability Issues: Like other Vitamin C derivatives, it can degrade over time due to factors like pH, temperature, light exposure, and the presence of metal ions.[4]

• Increased Viscosity: High concentrations of solutes can significantly increase the viscosity of a formulation, affecting its texture, spreadability, and manufacturing process.[5][6][7][8]

• Precipitation: Formulations, especially if supersaturated or exposed to temperature fluctuations, are at risk of the active ingredient precipitating out of the solution.[9][10][11][12][13]

Q3: What is a typical concentration range for methylsilanol ascorbate derivatives in cosmetic formulations?

Commercially available cosmetic products typically use ascorbyl methylsilanol pectinate, a related compound, in concentrations ranging from 3-4%.[14] However, for more targeted applications, formulations with concentrations up to 10% (w/w) have been studied for their stability and efficacy.[1]

Troubleshooting Guide

Issue 1: Precipitation or Crystallization in the Formulation

Possible Causes:

• The concentration of methylsilanol ascorbate exceeds its solubility limit in the chosen solvent system.

• Temperature fluctuations during storage or shipping.

• A shift in the pH of the formulation over time.

• Incompatibility with other ingredients in the formulation.

Troubleshooting Steps:

Step	Action	Rationale
1	Verify Solubility Parameters	Conduct solubility studies to determine the saturation point of methylsilanol ascorbate in your specific vehicle at various temperatures.
2	pH Adjustment and Buffering	Ensure the formulation is buffered to a pH that maximizes the solubility and stability of the active. For many Vitamin C derivatives, a slightly acidic pH is often preferred.
3	Incorporate Precipitation Inhibitors	Consider adding polymers like Hydroxypropyl Methylcellulose (HPMC) or Polyvinylpyrrolidone (PVP) to maintain a supersaturated state and inhibit crystal growth.[9][10][11][12]
4	Optimize Storage Conditions	Store the formulation in a temperature-controlled environment to prevent precipitation caused by cooling.
5	Review Excipient Compatibility	Ensure all excipients are compatible with methylsilanol ascorbate and do not promote its precipitation.

Issue 2: Formulation Discoloration (Yellowing or Browning)

Possible Causes:

• Oxidation of the ascorbate moiety due to exposure to air, light, or metal ions.

• Inappropriate pH of the formulation.

Troubleshooting Steps:

Step	Action	Rationale
1	Incorporate Antioxidants	Add other antioxidants, such as Vitamin E (tocopherol) or ferulic acid, which can help protect the methylsilanol ascorbate from oxidation.[4]
2	Use Chelating Agents	Include a chelating agent like EDTA to bind any trace metal ions that can catalyze the oxidation process.
3	Optimize Packaging	Use opaque, airless packaging to minimize exposure to light and oxygen.
4	Control pH	Maintain the pH of the formulation within the optimal stability range for the active ingredient.

Issue 3: High Viscosity and Poor Spreadability

Possible Causes:

• The intrinsic effect of a high concentration of the active ingredient on the formulation's rheology.

• Interactions between the active and thickening agents.

Troubleshooting Steps:

Step	Action	Rationale
1	Adjust Thickener Concentration	Reduce the concentration of the primary thickening agent or select an alternative with lower viscosity-building properties at the target concentration of the active.
2	Incorporate Spreading Agents	Add emollients or silicones that can improve the slip and spreadability of the final product without compromising stability.
3	Evaluate the Manufacturing Process	The order of addition of ingredients and the mixing speed can significantly impact the final viscosity.[15]

Quantitative Data Summary

Table 1: Stability of Ascorbyl Methylsilanol Pectinate (10% w/w) in an O/W Emulsion

Storage Condition	Time (days)	pH	Appearance	Color
5°C ± 2°C	90	Stable	Homogeneous	Unchanged
25°C ± 2°C (protected from light)	90	Stable	Homogeneous	Unchanged
45°C ± 2°C	90	Stable	Homogeneous	Unchanged

Data adapted from stability studies on ascorbyl methylsilanol pectinate, a closely related derivative.[1]

Experimental Protocols

Protocol 1: Determination of Methylsilanol Ascorbate Concentration by HPLC

This protocol is adapted from a validated method for ascorbyl methylsilanol pectinate.[1][3]

1. Instrumentation and Conditions:

• HPLC System: A system equipped with a UV-VIS detector (e.g., Shimadzu LC-10 AD VC).

• Column: C18 column (e.g., Synergi-Hydro® RP Phenomenex, 5 µm, 150.0 x 4.6 mm).

• Mobile Phase: Methanol and 30 mM tetrabutylammonium (B224687) (TBA) in a 30:70 (v/v) ratio, with the pH adjusted to 5.94.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Temperature: 25°C.

2. Standard Solution Preparation:

• Prepare a stock solution of methylsilanol ascorbate standard in the mobile phase.

• Create a series of dilutions to generate a calibration curve (e.g., 25, 50, 100, 200, 400 µg/mL).

3. Sample Preparation:

• Accurately weigh a known amount of the formulation.

• Disperse the sample in the mobile phase to a known volume.

• Centrifuge the sample to remove any undissolved excipients.

• Filter the supernatant through a 0.45 µm filter before injection.

4. Analysis:

• Inject the standard solutions to generate a calibration curve.

• Inject the prepared sample solutions.

• Quantify the concentration of methylsilanol ascorbate in the sample by comparing its peak area to the calibration curve.

Protocol 2: Stability Testing of High-Concentration Formulations

1. Sample Preparation and Storage:

• Prepare the final formulation and package it in the intended commercial packaging.

• Store samples under various conditions as outlined in the table below.

Condition	Temperature	Relative Humidity
Long-term	25°C ± 2°C	60% ± 5%
Accelerated	40°C ± 2°C	75% ± 5%
Refrigerated	5°C ± 3°C	-

2. Testing Schedule:

• Accelerated: Test at 0, 1, 3, and 6 months.

• Long-term: Test at 0, 3, 6, 9, 12, 18, and 24 months.

3. Parameters to Evaluate:

• Physical Appearance: Color, odor, phase separation, precipitation.

• pH: Measure the pH of the formulation.

• Viscosity: Measure the viscosity using a suitable viscometer.

• Assay of Active Ingredient: Determine the concentration of methylsilanol ascorbate using the HPLC method described above.

Visualizations

Collagen Synthesis Signaling Pathway

Caption: Role of Vitamin C in the collagen synthesis pathway.

Troubleshooting Workflow for Formulation Precipitation

Caption: Logical workflow for troubleshooting precipitation issues.

References

• 1. scielo.br [scielo.br]
• 2. kichi.studio [kichi.studio]
• 3. scielo.br [scielo.br]
• 4. rjtcsonline.com [rjtcsonline.com]
• 5. ingrevo.com [ingrevo.com]
• 6. High Viscosity vs Low Viscosity Cosmetic Production Guide - Huayang Machinery [nwmachines.com]
• 7. What Is the Importance of Viscosity in Cosmetics? | Blog | Applechem | Cosmetic Ingredient Supplier, Personal Care, Sun, Hair, Color Cosmetics [applechem.com]
• 8. youtube.com [youtube.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Supersaturation and Precipitation Applicated in Drug Delivery Systems: Development Strategies and Evaluation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rjptonline.org [rjptonline.org]
• 13. researchgate.net [researchgate.net]
• 14. Ascorbyl Methylsilanol Pectinate | Ascorbosilane C | Cosmetic Ingredients Guide [ci.guide]
• 15. pharmtech.com [pharmtech.com]

improving the solubility of methylsilanol ascorbate for cell-based assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with methylsilanol ascorbate (B8700270) in cell-based assays. The information is designed to address common challenges related to solubility and experimental setup.

Frequently Asked Questions (FAQs)

Q1: What is methylsilanol ascorbate?

Methylsilanol ascorbate, also known as Ascorbosilane C or ascorbyl methylsilanol pectinate, is a derivative of ascorbic acid (Vitamin C).[1][2] It is a synthetic compound that combines ascorbic acid with methylsilanol.[2] This modification is intended to improve the stability of Vitamin C, which is known to be unstable in aqueous solutions.[1][3] Like ascorbic acid, it functions as an antioxidant.[2]

Q2: What is the solubility of methylsilanol ascorbate in common laboratory solvents?

Q3: Why is ascorbic acid and its derivatives challenging to use in cell culture?

Ascorbic acid is notoriously unstable in typical cell culture media.[3][4] This instability is primarily due to oxidation, a process accelerated by the high oxygen levels in cell culture incubators and the presence of metal ions in the media.[4] The oxidation of ascorbic acid can lead to the generation of hydrogen peroxide (H₂O₂), which can be toxic to cells and interfere with experimental results.[4] The stability of ascorbic acid is also pH-dependent, with degradation occurring more rapidly at physiological pH (around 7.4).[5]

Q4: Can I prepare a stock solution of methylsilanol ascorbate in advance?

Given the known instability of ascorbic acid solutions, it is best practice to prepare fresh stock solutions of methylsilanol ascorbate for each experiment. If a stock solution must be prepared in advance, it should be dissolved in a sterile, oxygen-free solvent, aliquoted into single-use vials to avoid repeated freeze-thaw cycles, and stored at -20°C or lower, protected from light.[6]

Q5: How might methylsilanol ascorbate interact with components of the cell culture medium?

Ascorbic acid has been shown to interact with serum proteins, such as albumin.[7][8] This binding could potentially influence the availability and stability of methylsilanol ascorbate in cell culture media supplemented with serum. Additionally, metal ions present in basal media can catalyze the oxidation of ascorbic acid.[4]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Precipitation upon addition to cell culture medium	- High final concentration: The concentration of methylsilanol ascorbate may exceed its solubility limit in the final culture medium. - Solvent incompatibility: If a non-aqueous solvent like DMSO was used for the stock solution, the final concentration of the solvent in the medium might be too high, causing the compound to precipitate.[9] - Temperature shock: Adding a cold stock solution to warm medium can sometimes cause less soluble compounds to precipitate.[10]	- Perform a serial dilution of the stock solution to determine the maximum soluble concentration in your specific cell culture medium. - Ensure the final concentration of any organic solvent (e.g., DMSO) in the cell culture medium is kept to a minimum, typically below 0.5%, and run a vehicle control.[9] - Warm the stock solution to room temperature before adding it to the pre-warmed cell culture medium.
Unexpected cytotoxicity	- Hydrogen peroxide formation: The ascorbate moiety of the molecule may be oxidizing and generating cytotoxic hydrogen peroxide.[4] - High concentration of the compound: The concentration of methylsilanol ascorbate itself may be toxic to the cells. - Solvent toxicity: If an organic solvent was used, its final concentration in the culture medium might be cytotoxic.[11]	- Prepare fresh solutions for each experiment to minimize oxidation. Consider adding catalase to the medium to neutralize any H₂O₂ formed. - Perform a dose-response experiment to determine the non-toxic concentration range for your specific cell line. - Ensure the final solvent concentration is non-toxic to your cells and include a solvent-only control.
Lack of expected antioxidant effect	- Degradation of the compound: Methylsilanol ascorbate may have degraded in the stock solution or in the culture medium over the course of the experiment.[3][12] - Suboptimal concentration: The concentration used may be too low to elicit a measurable antioxidant response. - Cell type specificity: The cellular uptake and antioxidant response can vary between different cell types.	- Prepare fresh stock solutions and consider replenishing the medium with fresh methylsilanol ascorbate during long-term experiments. - Perform a dose-response study to identify the optimal effective concentration. - Confirm the expression of vitamin C transporters (SVCTs) in your cell line, as these may be necessary for uptake.[13]
Inconsistent results between experiments	- Variability in stock solution preparation: Inconsistent dissolution or storage of the stock solution can lead to variations in the actual concentration used. - Differences in cell passage number or density: Cellular responses can change with passage number and confluency. - Variability in incubation time: The stability of the compound in the medium is time-dependent.	- Standardize the protocol for stock solution preparation, including solvent, temperature, and storage conditions. - Use cells within a consistent range of passage numbers and seed them at a consistent density for all experiments. - Maintain a consistent incubation time for all experiments.

Experimental Protocols

Guideline for Preparation of a Methylsilanol Ascorbate Stock Solution

Objective: To prepare a sterile stock solution of methylsilanol ascorbate for use in cell-based assays.

Materials:

• Methylsilanol ascorbate powder

• Sterile, deionized water or Phosphate-Buffered Saline (PBS), chilled on ice

• Sterile 1.5 mL or 2 mL microcentrifuge tubes

• 0.22 µm sterile syringe filter

• Sterile syringes

• Vortex mixer

Protocol:

• In a sterile environment (e.g., a laminar flow hood), weigh out the desired amount of methylsilanol ascorbate powder.

• Add the appropriate volume of cold, sterile water or PBS to achieve the desired stock concentration (e.g., 100 mM).

• Vortex the solution until the powder is completely dissolved. Keep the solution on ice to minimize degradation.[6]

• Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

• Aliquot the sterile stock solution into single-use volumes in sterile microcentrifuge tubes.

• Label the aliquots clearly with the compound name, concentration, and date of preparation.

• Store the aliquots at -20°C or -80°C, protected from light.

• When ready to use, thaw a single aliquot and dilute it to the final working concentration in pre-warmed cell culture medium. Do not re-freeze any unused portion of the thawed aliquot.[6]

Guideline for Determining Optimal Concentration in a Cell Viability Assay

Objective: To determine the cytotoxic potential and optimal working concentration range of methylsilanol ascorbate using an MTT assay.

Materials:

• Cells of interest plated in a 96-well plate

• Complete cell culture medium

• Methylsilanol ascorbate stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[14]

• MTT solvent (e.g., DMSO or a solution of SDS in HCl)

• Phosphate-Buffered Saline (PBS)

• Multi-well plate reader

Protocol:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• The next day, prepare serial dilutions of the methylsilanol ascorbate stock solution in complete cell culture medium to achieve a range of final concentrations for treatment (e.g., 0, 10, 50, 100, 250, 500, 1000 µM). Include a vehicle control if a solvent other than water or PBS was used.

• Remove the old medium from the cells and replace it with the medium containing the different concentrations of methylsilanol ascorbate.

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• At the end of the incubation period, remove the treatment medium.

• Add 100 µL of fresh, serum-free medium and 10 µL of MTT solution (5 mg/mL) to each well.

• Incubate the plate at 37°C for 2-4 hours, or until purple formazan (B1609692) crystals are visible.

• Add 100 µL of MTT solvent to each well and mix thoroughly by pipetting to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a multi-well plate reader.

• Calculate cell viability as a percentage of the untreated control and plot the results to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Visualizations

Caption: Experimental workflow for using methylsilanol ascorbate.

Caption: Generalized antioxidant mechanism of ascorbate.

References

• 1. Ascorbyl Methylsilanol Pectinate | Ascorbosilane C | Cosmetic Ingredients Guide [ci.guide]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Stability of aqueous solutions of ascorbate for basic research and for intravenous administration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. reprocell.co.jp [reprocell.co.jp]
• 7. Conjugation of vitamin C with serum proteins: A potential application for vitamin delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Ascorbate: antioxidant and biochemical activities and their importance for in vitro models - PMC [pmc.ncbi.nlm.nih.gov]
• 14. MTT assay protocol | Abcam [abcam.com]

identifying degradation products of methylsilanol ascorbate in formulations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for identifying degradation products of methylsilanol ascorbate (B8700270) in formulations.

Frequently Asked Questions (FAQs)

Q1: What is methylsilanol ascorbate and why is it used in formulations?

Methylsilanol ascorbate is a water-soluble derivative of ascorbic acid (Vitamin C) that is stabilized with methylsilanol. This modification enhances the stability of the ascorbic acid molecule, which is notoriously prone to degradation in the presence of light, heat, and oxygen.[1][2] The methylsilanol moiety also contributes to the overall activity of the ingredient. It is commonly used in cosmetic and dermatological formulations for its antioxidant, anti-aging, and skin-brightening properties.

Q2: What are the primary degradation pathways for methylsilanol ascorbate?

The degradation of methylsilanol ascorbate is expected to follow two main pathways, primarily affecting the ascorbate portion of the molecule, with potential secondary reactions involving the methylsilanol group.

• Oxidation of the Ascorbate Moiety: Similar to ascorbic acid, the primary degradation pathway is oxidation. This occurs in two main steps:

  • Reversible Oxidation: Methylsilanol ascorbate is first oxidized to a dehydroascorbic acid derivative. This initial step is reversible.

  • Irreversible Hydrolysis: The dehydroascorbic acid derivative can then undergo irreversible hydrolysis to form a 2,3-diketogulonic acid derivative.[3]

• Hydrolysis and Condensation of the Methylsilanol Moiety: The methylsilanol group may undergo hydrolysis, particularly at acidic or alkaline pH, to form methylsilanetriol (B1219558). These silanetriol molecules can then undergo self-condensation to form siloxane oligomers and polymers.[4][5]

Q3: What are the likely degradation products of methylsilanol ascorbate in a formulation?

Based on the known degradation of ascorbic acid and organosilicon compounds, the following degradation products are likely to be found in a degraded methylsilanol ascorbate formulation:

• Dehydroascorbic Acid Derivative: The initial oxidation product.

• 2,3-Diketogulonic Acid Derivative: Formed from the irreversible hydrolysis of the dehydroascorbic acid derivative.[3]

• Further Degradation Products of the Ascorbate Ring: Depending on the formulation's pH and exposure to oxygen, the 2,3-diketogulonic acid derivative can further break down into smaller molecules such as:

  • Oxalic acid[6]

  • Threonic acid[6][7]

  • Furfural (especially under anaerobic and acidic conditions)[3][8]

  • 2-Furoic acid (under aerobic and acidic conditions)[3][8]

• Methylsilanetriol: Formed from the hydrolysis of the ester linkage to the ascorbate moiety.

• Polydimethylsiloxanes (PDMS): Formed from the condensation of methylsilanetriol.

Troubleshooting Guide

This guide will help you identify and troubleshoot issues related to the degradation of methylsilanol ascorbate in your formulations.

Issue 1: Discoloration of the Formulation (Yellowing or Browning)

• Possible Cause: The formation of colored degradation products from the ascorbic acid moiety is the most common cause of discoloration. Furfural, a degradation product, can polymerize or react with amino acids to form brown compounds known as melanoidins.[3]

• Troubleshooting Steps:

  • Visual Inspection: Note the intensity and hue of the color change. A yellow to brownish color is indicative of ascorbate degradation.

  • UV-Vis Spectroscopy: Measure the absorbance spectrum of the formulation. An increase in absorbance in the visible range can quantify the color change.

  • HPLC Analysis: Use a High-Performance Liquid Chromatography (HPLC) method with a photodiode array (PDA) detector to separate and identify the colored degradation products.[8]

Issue 2: Decrease in Efficacy or Antioxidant Activity

• Possible Cause: The degradation of methylsilanol ascorbate to its oxidized and hydrolyzed forms leads to a loss of its antioxidant capacity.

• Troubleshooting Steps:

  • Antioxidant Capacity Assays: Perform assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) or ORAC (Oxygen Radical Absorbance Capacity) assay to quantify the antioxidant activity of the formulation over time. A decrease in activity indicates degradation.

  • HPLC Quantification: Use a validated HPLC method to measure the concentration of the active methylsilanol ascorbate in the formulation. A decrease in the peak area corresponding to the active ingredient confirms degradation.

Issue 3: Change in Formulation pH

• Possible Cause: The degradation of ascorbic acid can lead to the formation of acidic byproducts like 2,3-diketogulonic acid, which can lower the pH of the formulation.[3]

• Troubleshooting Steps:

  • pH Measurement: Regularly monitor the pH of the formulation throughout its stability study. A significant drop in pH can be an indicator of degradation.

  • Correlate with HPLC Data: Compare the change in pH with the concentration of methylsilanol ascorbate and the appearance of degradation product peaks in the HPLC chromatogram.

Issue 4: Phase Separation or Change in Viscosity

• Possible Cause: The condensation of methylsilanetriol into larger polysiloxane structures can alter the physical properties of the formulation, leading to changes in viscosity or even phase separation.

• Troubleshooting Steps:

  • Rheological Measurements: Use a rheometer to measure the viscosity of the formulation at different time points.

  • Microscopic Examination: Visually inspect the formulation under a microscope for any signs of phase separation or the formation of precipitates.

  • FTIR Spectroscopy: Fourier-transform infrared (FTIR) spectroscopy can be used to detect the formation of Si-O-Si bonds characteristic of polysiloxanes.

Experimental Protocols

Protocol 1: HPLC Method for Quantification of Methylsilanol Ascorbate and its Degradation Products

This protocol provides a general guideline. The specific parameters may need to be optimized for your formulation.

• Instrumentation:

  • High-Performance Liquid Chromatograph (HPLC) with a UV or PDA detector.

• Column:

  • Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase:

  • A gradient elution is often effective.

  • Solvent A: 0.1% Formic acid in Water

  • Solvent B: Acetonitrile

• Flow Rate:

  • 1.0 mL/min

• Detection Wavelength:

  • 254 nm for ascorbic acid and its primary degradation products. A PDA detector will allow for the monitoring of a wider range of wavelengths.

• Sample Preparation:

  • Dilute the formulation in the mobile phase to a suitable concentration.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Identify and quantify the peak corresponding to methylsilanol ascorbate using a reference standard.

  • Monitor for the appearance of new peaks over time, which may correspond to degradation products. Mass spectrometry (LC-MS) can be used for the definitive identification of these new peaks.[9]

Table 1: Quantitative Data Summary from a Hypothetical Stability Study

Time (Weeks)	Methylsilanol Ascorbate (%)	pH	Antioxidant Capacity (µmol TE/g)	Appearance
0	100	6.5	1500	Colorless, clear gel
4	92	6.2	1380	Faintly yellow, clear gel
8	81	5.8	1215	Yellow, clear gel
12	68	5.5	1020	Yellow-brown, slight haze

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. Chemical Stability of Ascorbic Acid Integrated into Commercial Products: A Review on Bioactivity and Delivery Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Chemistry of ascorbic acid - Wikipedia [en.wikipedia.org]
• 7. vup.sk [vup.sk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Interference Issues in Antioxidant Capacity Assays with Methylsilanol Ascorbate

Welcome to our technical support center dedicated to assisting researchers, scientists, and drug development professionals in navigating the complexities of antioxidant capacity assays when working with methylsilanol ascorbate (B8700270) and related compounds. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges and ensure accurate, reproducible results.

Frequently Asked Questions (FAQs)

Q1: Does the methylsilanol group in methylsilanol ascorbate interfere with the measurement of its intrinsic antioxidant activity?

A1: Based on studies of structurally similar compounds, the methylsilanol group does not appear to significantly hinder the antioxidant activity of the ascorbate moiety. A study on Ascorbyl Methylsilanol Pectinate (AMP), which also contains a silanol (B1196071) group, found that its antioxidant activity in the DPPH assay was statistically similar to that of ascorbic acid (AA).[1][2][3][4][5] This suggests that the primary antioxidant activity, which originates from the ascorbate part of the molecule, remains intact. However, the silanol group may influence solubility and interactions with assay components, which should be considered.

Q2: What are the general types of interference I should be aware of when conducting antioxidant capacity assays?

A2: Interference in antioxidant assays can be broadly categorized into three types:

• Spectral Interference: The test compound or its reaction products may absorb light at the same wavelength used to measure the assay's endpoint, leading to artificially high or low readings.

• Chemical Interference: The test compound may react directly with assay reagents in a non-antioxidant capacity, or it may influence the reaction conditions (e.g., pH) to alter the results.

• Physical Interference: The compound's solubility or physical state (e.g., precipitation) in the assay medium can affect its ability to interact with the reagents, leading to inaccurate measurements.

Q3: Could the silanol group in methylsilanol ascorbate interact with assay reagents?

A3: Yes, it is theoretically possible. Silanol groups (Si-OH) can be reactive and may interact with assay components.[6][7] For instance, in assays involving metal ions, such as the Ferric Reducing Antioxidant Power (FRAP) assay, silanols could potentially chelate the iron ions, although the extent and impact of this interaction are not well-documented in the context of antioxidant assays. In chromatographic methods, residual silanol groups on silica-based columns are known to cause peak tailing for basic compounds due to ionic interactions.[8][9]

Q4: How does the choice of solvent affect the measurement of antioxidant capacity for methylsilanol ascorbate?

A4: The solvent can significantly influence the results of antioxidant assays.[10] It is crucial to select a solvent that fully dissolves the methylsilanol ascorbate and does not interfere with the assay chemistry. For instance, in the DPPH assay, the reaction rate can be solvent-dependent.[11] It is recommended to use the same solvent for the sample, standards (e.g., Trolox or ascorbic acid), and the blank to ensure consistency.

Troubleshooting Guides

Issue 1: Inconsistent or Non-Reproducible Results in DPPH/ABTS Assays

Possible Cause	Recommended Solution
Incomplete Dissolution of Methylsilanol Ascorbate	Ensure complete solubilization of the sample in the assay buffer. Use of a co-solvent may be necessary, but its effect on the assay should be validated.
Variability in Reaction Time	Standardize the incubation time for all samples and standards. Kinetic studies can help determine the optimal reaction endpoint.[10]
pH Shift in the Reaction Mixture	The acidic nature of the ascorbate moiety or potential buffering effects of the silanol group could alter the local pH. Verify and control the pH of the final reaction mixture.
Pipetting Inaccuracies	Use calibrated pipettes and ensure proper mixing techniques to minimize volume errors, especially when working with small volumes.[10][12]
Degradation of DPPH/ABTS Radical	Prepare fresh radical solutions daily and store them protected from light to prevent degradation and drifting absorbance readings.[10]

Issue 2: Unexpectedly Low or High Antioxidant Capacity in FRAP Assay

Possible Cause	Recommended Solution
Chelation of Ferric Ions by Silanol Group	If the silanol group chelates the Fe³⁺ ions, it could potentially interfere with their reduction by the antioxidant. This may lead to an underestimation of antioxidant capacity. Consider using an alternative assay like DPPH or ABTS that does not rely on metal chelation.
Incorrect pH of FRAP Reagent	The FRAP assay is pH-sensitive. Ensure the acetate (B1210297) buffer is at the correct pH (typically 3.6) for the assay to function correctly.[12]
Color Interference	If the sample itself is colored, it can interfere with the absorbance reading at 593 nm. Run a sample blank containing the sample and FRAP reagent without the TPTZ to correct for background absorbance.
Precipitation of the Sample in the Assay Medium	The acidic conditions of the FRAP assay may cause precipitation of methylsilanol ascorbate. If this occurs, the assay may not be suitable for this compound.

Quantitative Data Summary

The following table summarizes the antioxidant activity of Ascorbyl Methylsilanol Pectinate (AMP) in comparison to Ascorbic Acid (AA), as determined by the DPPH assay. This data can serve as a reference for the expected antioxidant capacity of similar silanol-ascorbate compounds.

Compound	Assay	IC50 (µg/mL)	Statistical Significance (vs. AA)
Ascorbic Acid (AA)	DPPH	6.65	-
Ascorbyl Methylsilanol Pectinate (AMP)	DPPH	5.92	No significant difference (p=0.1408)[1][2]

Experimental Protocols

DPPH Radical Scavenging Assay

• Reagent Preparation:

  • Prepare a stock solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol (B129727) (e.g., 0.1 mM). Adjust the concentration to obtain an initial absorbance of ~1.0 at 517 nm.[10]

  • Prepare a series of dilutions of methylsilanol ascorbate in methanol.

  • Prepare a positive control (e.g., ascorbic acid or Trolox) with a similar dilution series.[12]

• Assay Procedure:

  • In a 96-well plate, add 100 µL of each sample dilution to separate wells.

  • Add 100 µL of the DPPH solution to each well.

  • Include a blank containing only methanol and a control containing methanol and the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.[13]

• Measurement and Calculation:

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of DPPH radical scavenging activity for each concentration.

  • Determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Critical Point: The reaction of ascorbic acid with DPPH can be very rapid. Ensure that the timing of reagent addition and measurement is consistent across all wells.

ABTS Radical Cation Decolorization Assay

• Reagent Preparation:

  • Prepare the ABTS radical cation (ABTS•+) by mixing a 7 mM ABTS solution with a 2.45 mM potassium persulfate solution in equal volumes.

  • Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[10]

  • Dilute the ABTS•+ solution with ethanol (B145695) or PBS to an absorbance of 0.70 (± 0.02) at 734 nm.

• Assay Procedure:

  • Add a small volume (e.g., 10 µL) of the methylsilanol ascorbate sample or standard to a larger volume (e.g., 1 mL) of the diluted ABTS•+ solution.

  • Mix and incubate at room temperature for a defined time (e.g., 6 minutes).

• Measurement and Calculation:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition and express the antioxidant capacity as Trolox Equivalent Antioxidant Capacity (TEAC).[14]

Critical Point: The ABTS radical is more reactive than DPPH, and the reaction is often faster.[11] A shorter, fixed incubation time is crucial for consistent results.

Visualizations

References

• 1. scielo.br [scielo.br]
• 2. scielo.br [scielo.br]
• 3. Characterization and identification of ascorbyl methylsilanol pectinate for cosmetic formulations application – ScienceOpen [scienceopen.com]
• 4. busqueda.bvsalud.org [busqueda.bvsalud.org]
• 5. scielo.br [scielo.br]
• 6. US20050130309A1 - Detection of silanol groups on a surface - Google Patents [patents.google.com]
• 7. The challenge of silanol species characterization in zeolites - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. m.youtube.com [m.youtube.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Storage Conditions for Methylsilanol Ascorbate Stock Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the preparation, storage, and troubleshooting of methylsilanol ascorbate (B8700270) stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is methylsilanol ascorbate and why is its stability a concern?

Methylsilanol ascorbate is a water-soluble derivative of ascorbic acid (Vitamin C). Like ascorbic acid, it is susceptible to degradation, which can impact its efficacy in experiments.[1][2] The primary degradation pathway is oxidation, which can be accelerated by factors such as exposure to light, heat, oxygen, high pH, and the presence of metal ions.[3][4][5][6] Ensuring proper storage is crucial to maintain the integrity and biological activity of your stock solutions.

Q2: What are the general recommendations for preparing a methylsilanol ascorbate stock solution?

To prepare a stock solution, it is recommended to dissolve methylsilanol ascorbate in a suitable aqueous buffer. For laboratory research, preparing a concentrated stock solution that can be diluted to the final working concentration is a common practice. One study on a related compound, ascorbyl methylsilanol pectinate (AMP), describes preparing a 2.5 mg/mL stock solution.[1][7] It is advisable to use high-purity water and de-metalated buffers to minimize catalytic oxidation.[3]

Q3: What is the optimal temperature for short-term and long-term storage of methylsilanol ascorbate stock solutions?

Q4: How does pH affect the stability of methylsilanol ascorbate solutions?

The stability of ascorbic acid and its derivatives is highly pH-dependent. Ascorbic acid itself is most stable in acidic conditions and becomes increasingly unstable as the pH becomes more alkaline.[4][5] While a specific optimal pH range for methylsilanol ascorbate is not explicitly documented in the reviewed literature, a study on an intravenous ascorbate solution noted a pH of around 5.7.[3][9] For general guidance, maintaining a slightly acidic to neutral pH is likely beneficial for stability.

Q5: Should I protect my methylsilanol ascorbate stock solution from light?

Yes, protection from light is critical. Ascorbic acid and its derivatives are sensitive to light and can undergo photodegradation.[5] It is recommended to store solutions in amber-colored vials or wrap containers in aluminum foil to block out light.[8] A study on ascorbyl methylsilanol pectinate (AMP) also emphasized conducting experiments in the absence of light and using photostability chambers for testing.[1][2]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Precipitation in the stock solution upon preparation or after thawing.	- Concentration exceeds solubility: The concentration of methylsilanol ascorbate may be too high for the chosen solvent or buffer. - pH shift: A change in pH upon dissolution or freezing/thawing can affect solubility. - Interaction with buffer components: Certain salts in the buffer may interact with the methylsilanol ascorbate.	- Prepare a less concentrated stock solution. - Ensure the pH of the buffer is within a suitable range for solubility. Consider preparing the solution in a slightly acidic buffer. - If using a complex buffer, try dissolving the compound in high-purity water first and then adding it to the buffer. - Gently warm the solution to see if the precipitate redissolves, but avoid excessive heat.
Discoloration of the solution (e.g., turning yellow or brown).	- Oxidation: This is the most common cause of discoloration and indicates degradation of the ascorbate moiety. Exposure to air (oxygen), light, high temperatures, or the presence of metal ions can accelerate this process.[3]	- Prepare fresh solutions more frequently. - Store aliquots under an inert gas (e.g., nitrogen or argon) to minimize oxygen exposure. - Ensure solutions are stored in light-protected containers and at the recommended cold temperatures. - Use high-purity, de-metalated water and buffers for preparation.[3] - Discard any discolored solutions as their potency is likely compromised.
Loss of biological activity in experiments.	- Degradation of the stock solution: The methylsilanol ascorbate may have degraded due to improper storage or handling. - Instability in culture media: The compound may be unstable in the experimental conditions (e.g., physiological pH, presence of metal ions in media).	- Always use a fresh aliquot of the stock solution for each experiment. - Verify the concentration of the stock solution periodically using an appropriate analytical method (e.g., HPLC). - For in vitro studies, consider the stability of the compound in the culture medium over the duration of the experiment. It may be necessary to replenish the compound at regular intervals.[8]

Data on Storage Conditions

The following table summarizes stability data for a closely related compound, Ascorbyl Methylsilanol Pectinate (AMP), in a cosmetic emulsion, which can provide general guidance.

Storage Condition	Duration	Observation	Reference
Refrigerated (5.0 ± 2.0 °C)	90 days	Stable; organoleptic properties (appearance, color, odor) and pH maintained.	[1][2]
Room Temperature (25.0 ± 2.0 °C)	90 days	Adequate stability when protected from light. Some changes in color and aspect were noted between 60-90 days in one formulation.	[2]
Elevated Temperature (45.0 ± 2.0 °C)	90 days	Stable; organoleptic properties and pH maintained.	[1][2]
Photostability Chamber (200 J/s, 320-400 nm at 25.0 ± 2.0 °C)	90 days	Formulations were shown to be stable.	[1][2]
Frozen	Not specified	Stock solutions of AMP were prepared and frozen for storage.	[1][7]

Experimental Protocols

Protocol 1: Preparation of a Methylsilanol Ascorbate Stock Solution

This protocol is a general guideline. The final concentration and solvent should be optimized for your specific experimental needs.

Materials:

• Methylsilanol ascorbate powder

• High-purity, sterile water or a suitable buffer (e.g., phosphate (B84403) buffer, pH ~6.0), de-metalated if possible

• Sterile, amber-colored microcentrifuge tubes or vials

• Sterile filters (if sterile filtration is required)

Procedure:

• In a sterile environment, weigh the desired amount of methylsilanol ascorbate powder.

• Dissolve the powder in the appropriate volume of sterile water or buffer to achieve the desired stock concentration.

• Gently vortex or mix until the powder is completely dissolved. Avoid vigorous shaking to minimize oxygen introduction.

• If sterility is required, filter the solution through a 0.22 µm sterile filter.

• Aliquot the stock solution into single-use, light-protected tubes.

• Label the tubes clearly with the compound name, concentration, date of preparation, and solvent.

• For short-term use, store at 2-8°C. For long-term storage, store at -20°C or below.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Stability Assessment

This is a representative HPLC method for the analysis of an ascorbic acid derivative and can be adapted to assess the stability of methylsilanol ascorbate solutions.[1][7]

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column

Reagents:

• Methanol

• Tetrabutylammonium (TBA) solution (30 mM, pH 5.94)

• Methylsilanol ascorbate standard

Chromatographic Conditions:

• Mobile Phase: Methanol: 30 mM TBA (pH 5.94) (30:70, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection Wavelength: 254 nm

Procedure:

• Prepare a standard curve using known concentrations of methylsilanol ascorbate.

• At specified time points during the stability study, thaw a sample of the stock solution.

• Dilute the sample to a concentration that falls within the range of the standard curve.

• Inject the diluted sample into the HPLC system.

• Quantify the peak area corresponding to methylsilanol ascorbate and determine its concentration by comparing it to the standard curve.

• Calculate the percentage of methylsilanol ascorbate remaining at each time point to assess degradation.

Visualizations

References

• 1. scielo.br [scielo.br]
• 2. scielo.br [scielo.br]
• 3. Stability of aqueous solutions of ascorbate for basic research and for intravenous administration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical Stability of Ascorbic Acid Integrated into Commercial Products: A Review on Bioactivity and Delivery Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Vitamin C - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Methylsilanol Ascorbate Precipitation in Aqueous Solutions

For researchers, scientists, and drug development professionals utilizing methylsilanol ascorbate (B8700270), maintaining its solubility in aqueous solutions is critical for experimental success and product stability. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to precipitation.

Frequently Asked Questions (FAQs)

Q1: What is methylsilanol ascorbate and why is it used?

Methylsilanol ascorbate is a derivative of ascorbic acid (Vitamin C). It is synthesized to enhance the stability and bioavailability of Vitamin C, making it a valuable antioxidant in various research and development applications, including cosmetics and potential therapeutic uses.[1][2] The inclusion of the methylsilanol group is intended to improve its performance and stability in formulations.

Q2: Is methylsilanol ascorbate considered water-soluble?

Yes, methylsilanol ascorbate and its related compounds, such as ascorbyl methylsilanol pectinate, are designed to be water-soluble derivatives of Vitamin C.[1] However, like many solutes, its solubility is not infinite and can be affected by various physicochemical factors.

Q3: What are the common causes of methylsilanol ascorbate precipitation in aqueous solutions?

While specific data on methylsilanol ascorbate is limited, precipitation can likely be attributed to factors known to affect the solubility and stability of its parent compound, ascorbic acid. These include:

• pH of the Solution: Ascorbic acid's stability is highly pH-dependent. It is most stable in acidic conditions (pH < 4.0) and becomes increasingly unstable as the pH approaches neutral and alkaline levels.[3][4] Degradation of the molecule can lead to the formation of less soluble byproducts.

• Temperature: Elevated temperatures accelerate the degradation of ascorbic acid and its derivatives, which can result in precipitation.[3][4][5][6]

• Presence of Metal Ions: Divalent cations, particularly copper (Cu²⁺) and iron (Fe²⁺), can catalyze the oxidation of ascorbic acid, leading to its degradation and potential precipitation of byproducts.[3]

• Concentration: Exceeding the solubility limit of methylsilanol ascorbate in a given solvent system will inevitably lead to precipitation.

• Presence of Oxygen: Exposure to oxygen can lead to oxidative degradation of the ascorbate molecule, contributing to instability and potential precipitation.[4][5]

• Light Exposure: Ascorbic acid is sensitive to light, which can accelerate its degradation.[5][6]

• Interactions with Other Components: In complex media, such as cell culture media, methylsilanol ascorbate may interact with other components, leading to the formation of insoluble complexes.

Troubleshooting Guide

Issue: Precipitation observed immediately upon dissolving methylsilanol ascorbate.

Potential Cause	Troubleshooting Step	Rationale
Concentration Exceeds Solubility Limit	1. Reduce the concentration of the methylsilanol ascorbate stock solution. 2. Prepare a more dilute working solution from a concentrated stock immediately before use.	The amount of solute may be too high for the volume of the solvent.
Incorrect Solvent Temperature	1. Dissolve methylsilanol ascorbate in cold (4°C) sterile water or buffer.[7] 2. Avoid heating the solution to dissolve the compound.	Higher temperatures can accelerate degradation, leading to the formation of insoluble byproducts.
High pH of Solvent	1. Use a slightly acidic buffer (e.g., pH 4.0-6.0) for preparing the stock solution.	Ascorbic acid derivatives are generally more stable at a lower pH.

Issue: Precipitation occurs over time in a previously clear solution.

Potential Cause	Troubleshooting Step	Rationale
Degradation Due to Temperature	1. Store stock solutions at 4°C for short-term use (a few days). 2. For long-term storage, aliquot and freeze at -20°C. Avoid repeated freeze-thaw cycles.[7]	Lower temperatures slow down the rate of chemical degradation.
Oxidation	1. Prepare solutions fresh before each experiment.[8] 2. Use degassed solvents to minimize dissolved oxygen. 3. Store solutions in tightly sealed containers with minimal headspace to reduce oxygen exposure.[9]	Oxygen is a key factor in the oxidative degradation of ascorbates.
Photo-degradation	1. Prepare and store solutions in amber vials or wrap containers in aluminum foil to protect from light.[8]	Light exposure can catalyze the degradation of ascorbic acid and its derivatives.
Contamination with Metal Ions	1. Use high-purity, metal-free water and reagents. 2. If contamination is suspected, consider using a chelating agent like EDTA in the buffer to sequester metal ions.	Metal ions can act as catalysts for oxidative degradation.
pH Shift Over Time	1. Buffer the solution to maintain a stable pH. 2. Periodically check the pH of stored solutions.	Changes in pH can affect both the solubility and stability of the compound.

Issue: Precipitation when adding methylsilanol ascorbate to cell culture media.

Potential Cause	Troubleshooting Step	Rationale
Interaction with Media Components	1. Add the methylsilanol ascorbate solution to the media immediately before use. 2. Consider using a more stable ascorbate derivative, such as L-Ascorbic acid 2-phosphate, for long-term cell culture experiments.[8]	Cell culture media is a complex mixture of salts, amino acids, and vitamins that can interact with ascorbate derivatives. Some media components can accelerate degradation.
Localized High Concentration	1. Add the methylsilanol ascorbate solution dropwise while gently swirling the media to ensure rapid and even dispersion.	This prevents localized areas of high concentration that may exceed the solubility limit.
Media pH	1. Ensure the pH of the final solution is within the optimal range for both the cells and the stability of the ascorbate.	The pH of many cell culture media is around 7.4, which is not ideal for ascorbate stability.

Experimental Protocols

Protocol for Preparation of a Methylsilanol Ascorbate Stock Solution

This protocol is based on best practices for handling ascorbic acid and its derivatives to minimize degradation and precipitation.

Materials:

• Methylsilanol Ascorbate powder

• Sterile, cold (4°C) tissue-grade water or a suitable buffer (e.g., citrate (B86180) buffer, pH 4.0-6.0)

• Sterile, amber microcentrifuge tubes or clear tubes wrapped in foil

• Sterile syringe filter (0.22 µm)

• Vortex mixer

Procedure:

• Weigh the desired amount of methylsilanol ascorbate powder in a sterile container.

• Add the cold, sterile solvent to achieve the desired concentration (it is recommended to start with a lower concentration, e.g., 1-5 mg/mL, and increase if necessary and if the compound remains soluble).

• Vortex the solution intermittently while keeping it on ice until the powder is completely dissolved.[7]

• Filter-sterilize the solution using a 0.22 µm syringe filter into sterile, light-protected tubes.

• For immediate use, keep the solution on ice.

• For short-term storage (up to one week), store at 4°C.

• For long-term storage, create single-use aliquots and store them at -20°C.[7] Thaw a fresh aliquot for each experiment and do not refreeze.[7]

Visualizations

Logical Workflow for Troubleshooting Precipitation

References

• 1. Ascorbyl Methylsilanol Pectinate | Ascorbosilane C | Cosmetic Ingredients Guide [ci.guide]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. sysrevpharm.org [sysrevpharm.org]
• 4. myfoodresearch.com [myfoodresearch.com]
• 5. kth.diva-portal.org [kth.diva-portal.org]
• 6. Chemical Stability of Ascorbic Acid Integrated into Commercial Products: A Review on Bioactivity and Delivery Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reprocell.co.jp [reprocell.co.jp]
• 8. researchgate.net [researchgate.net]
• 9. Stability of aqueous solutions of ascorbate for basic research and for intravenous administration - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Methylsilanol Ascorbate vs. Ascorbic Acid: A Comparative Analysis of Antioxidant Capacity

For researchers, scientists, and drug development professionals, understanding the nuances of antioxidant performance is critical. This guide provides an objective comparison of the antioxidant capacity of methylsilanol ascorbate (B8700270) and its parent molecule, ascorbic acid, supported by experimental data and detailed methodologies.

Methylsilanol ascorbate, a derivative of ascorbic acid stabilized with an organic silanol (B1196071), is engineered to enhance stability and skin penetration. This comparison delves into their relative efficacy as antioxidants, providing a quantitative and mechanistic overview.

Quantitative Comparison of Antioxidant Capacity

The antioxidant capacity of methylsilanol ascorbate (AMP) and ascorbic acid (AA) has been evaluated using various standard assays. The following table summarizes the key quantitative data from these analyses.

Antioxidant Assay	Parameter	Methylsilanol Ascorbate (AMP)	Ascorbic Acid (AA)	Reference
DPPH (2,2-diphenyl-1-picrylhydrazyl)	IC50 (µg/mL)	5.92	6.65	[1]
IC50 (µM)	33.61	37.76	[1]
ORAC (Oxygen Radical Absorbance Capacity)	Relative Value	0.74	0.95 (literature value)	[1]

Note: A lower IC50 value indicates a higher antioxidant activity.

The data from the DPPH assay indicates that methylsilanol ascorbate has a slightly lower IC50 value than ascorbic acid, suggesting a comparable, if not slightly superior, radical scavenging activity in this particular in vitro model.[1] It is important to note that the statistical analysis of this data showed no significant difference (p=0.1408), implying a similar antioxidant potential between the two molecules when assessed by the DPPH method.[1] The ORAC assay results, while not from a direct head-to-head comparison in the same study, also suggest that both compounds possess strong antioxidant capabilities.[1]

Experimental Protocols

To ensure reproducibility and critical evaluation of the cited data, detailed experimental methodologies for the key antioxidant assays are provided below.

DPPH Radical Scavenging Assay

This assay is based on the principle that an antioxidant will donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow, which can be measured spectrophotometrically.[2][3]

Protocol:

• Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a suitable organic solvent like methanol (B129727) or ethanol.[2]

• Sample Preparation: Solutions of methylsilanol ascorbate and ascorbic acid are prepared at various concentrations.[1]

• Reaction Mixture: A defined volume of the antioxidant solution is mixed with the DPPH solution. A control containing only the solvent and DPPH solution is also prepared.[1]

• Incubation: The reaction mixtures are incubated in the dark at a controlled temperature (e.g., 25°C) for a specific duration (e.g., 2 hours).[1]

• Absorbance Measurement: The absorbance of the solutions is measured at the characteristic wavelength of DPPH (typically around 517 nm) using a spectrophotometer.[1][2]

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 The IC50 value, the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is then determined from a plot of inhibition percentage against concentration.[2]

Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from damage by a peroxyl radical generator.

Protocol:

• Reagent Preparation: A fluorescent probe (e.g., fluorescein) and a peroxyl radical generator (e.g., AAPH) are prepared in a suitable buffer.[4]

• Sample and Standard Preparation: Solutions of the test compounds (methylsilanol ascorbate and ascorbic acid) and a standard antioxidant (e.g., Trolox) are prepared at various concentrations.[4]

• Assay Procedure: The fluorescent probe, antioxidant solution, and buffer are mixed in a microplate. The reaction is initiated by adding the peroxyl radical generator.

• Fluorescence Measurement: The fluorescence decay is monitored over time using a fluorescence microplate reader.

• Data Analysis: The area under the fluorescence decay curve (AUC) is calculated. The net AUC is determined by subtracting the AUC of the blank. The ORAC value is then calculated by comparing the net AUC of the sample to that of the Trolox standard.[4]

Signaling Pathways and Mechanisms of Action

Ascorbic Acid

Ascorbic acid is a potent antioxidant that directly scavenges a wide range of reactive oxygen species (ROS), including superoxide (B77818) radicals, hydroxyl radicals, and hydrogen peroxide.[5][6] Its antioxidant activity stems from its ability to donate electrons, thereby neutralizing free radicals. Beyond direct scavenging, ascorbic acid also participates in cellular signaling pathways that modulate the cellular antioxidant response. A key pathway involves the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2). Under conditions of oxidative stress, ascorbic acid can promote the activation of Nrf2, which then translocates to the nucleus and binds to the Antioxidant Response Element (ARE), leading to the upregulation of a battery of antioxidant and detoxifying enzymes.[6]

Caption: Antioxidant signaling pathway of Ascorbic Acid.

Methylsilanol Ascorbate

The antioxidant mechanism of methylsilanol ascorbate is primarily attributed to its ascorbic acid moiety. As a derivative, it acts as a pro-drug, releasing ascorbic acid to exert its antioxidant effects. The organic silanol component is thought to enhance the stability of the ascorbic acid, preventing its premature oxidation, and potentially improve its penetration through the skin barrier. Silanols, in general, are known to interact with structural components of the skin, such as collagen and elastin, and may stimulate cellular metabolism, although a specific, distinct signaling pathway for the antioxidant action of the methylsilanol group itself is not well-defined in current literature. The synergistic effect of the silanol group is therefore more related to bioavailability and structural support within the dermal matrix.

Caption: Proposed mechanism of Methylsilanol Ascorbate action.

References

• 1. Comparative evaluation of the antioxidant effects of the natural vitamin C analog 2-O-β-D-glucopyranosyl-L-ascorbic acid isolated from Goji berry fruit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. kosmida.com [kosmida.com]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Methylsilanol Mannuronate - Noncomedogenic Skincare, Sunscreen Products | South Africa [noncomedogenic.co.za]
• 6. scispace.com [scispace.com]

A Comparative Analysis of Methylsilanol Ascorbate and Magnesium Ascorbyl Phosphate for Drug Development and Scientific Research

An in-depth guide for researchers, scientists, and drug development professionals on the performance, mechanisms, and experimental evaluation of two prominent vitamin C derivatives.

In the landscape of dermatological and pharmaceutical research, the quest for stable and efficacious vitamin C derivatives is paramount. L-ascorbic acid, while a potent antioxidant, is notoriously unstable, limiting its application in cosmetic and therapeutic formulations. This guide provides a comprehensive comparative study of two popular stabilized vitamin C derivatives: Methylsilanol Ascorbate (often available as Ascorbyl Methylsilanol Pectinate, AMP) and Magnesium Ascorbyl Phosphate (B84403) (MAP). We delve into their chemical properties, biological activities, and the experimental protocols used to evaluate their performance, presenting a clear and data-driven comparison to aid in formulation and development decisions.

At a Glance: Key Performance Indicators

To facilitate a direct comparison, the following table summarizes the key quantitative data available for Methylsilanol Ascorbate and Magnesium Ascorbyl Phosphate. It is important to note that this data is compiled from various studies and may not represent head-to-head comparisons under identical experimental conditions.

Parameter	Methylsilanol Ascorbate (AMP)	Magnesium Ascorbyl Phosphate (MAP)	Ascorbic Acid (AA) - Reference
Antioxidant Activity (DPPH Assay, IC50)	5.92 µg/mL (33.61 µM)[1][2]	Data not available in a comparable format	6.65 µg/mL (37.76 µM)[1][2]
Antioxidant Activity (ORAC Value)	0.74[1][3]	Data not available	0.95[1][3]
In Vitro Collagen Synthesis	Known to boost collagen production[4]	Equivalent to Ascorbic Acid in stimulating collagen synthesis[5][6]	Potent stimulator of collagen synthesis
In Vitro Melanin (B1238610) Inhibition (Tyrosinase Inhibition)	Known to inhibit melanin production[4]	Suppresses melanin formation by tyrosinase[7][8]	Inhibits tyrosinase activity[9]
Stability in Formulation	Stable in emulsions at 5.0°C and 45.0°C for 90 days[1][3]	More stable than Ascorbic Acid and Ascorbyl Palmitate in topical formulations[10][11]	Highly unstable in aqueous solutions

Deep Dive into Mechanisms and Efficacy

Methylsilanol Ascorbate (Ascorbyl Methylsilanol Pectinate - AMP)

Ascorbyl Methylsilanol Pectinate is a water-soluble derivative of vitamin C, where ascorbic acid is conjugated with silanetriol and pectin. This unique structure is designed to enhance stability and skin penetration.[4] The presence of organic silicium (silanol) is believed to offer additional benefits by restructuring and strengthening the dermal matrix.

Mechanism of Action: Like ascorbic acid, AMP functions as a potent antioxidant, effectively scavenging free radicals to protect cells from oxidative damage.[4] It also plays a crucial role in collagen synthesis, contributing to skin firmness and elasticity, and inhibits melanin production, leading to a brighter and more even skin tone.[4]

Efficacy Insights:

• Antioxidant Power: In a DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, AMP demonstrated an IC50 value of 5.92 µg/mL, which was statistically similar to that of L-ascorbic acid (6.65 µg/mL), indicating comparable antioxidant potential.[1][2] The Oxygen Radical Absorbance Capacity (ORAC) value for AMP was found to be 0.74, slightly lower than that of ascorbic acid (0.95).[1][3]

• Stability: Formulations containing AMP have shown good stability, maintaining their physical and chemical integrity for 90 days at both refrigerated (5.0°C) and accelerated (45.0°C) conditions.[1][3]

Magnesium Ascorbyl Phosphate (MAP)

Magnesium Ascorbyl Phosphate is another water-soluble and highly stable derivative of vitamin C.[10] It is an ester of ascorbic acid with a phosphate group and magnesium salt, which protects the unstable enediol group of the vitamin C molecule from degradation.

Mechanism of Action: Upon topical application, MAP is believed to be hydrolyzed by enzymes in the skin to release active ascorbic acid. Its primary functions include antioxidant protection, stimulation of collagen production, and inhibition of melanin synthesis by inhibiting the enzyme tyrosinase.[7][8]

Efficacy Insights:

• Collagen Synthesis: In-vitro studies on human dermal fibroblasts have shown that MAP is equivalent to L-ascorbic acid in its ability to stimulate collagen synthesis.[5][6] This is a significant finding, as it suggests that MAP can provide the anti-aging benefits of vitamin C without the associated stability issues.

• Melanin Inhibition: Clinical studies have demonstrated the efficacy of MAP in reducing hyperpigmentation. A 10% MAP cream was shown to suppress melanin formation and produced a significant lightening effect in patients with melasma and senile freckles.[8][12]

• Skin Penetration: In-vitro studies using Franz diffusion cells have been conducted to evaluate the skin penetration of MAP, with research focusing on enhancing its delivery through various formulation strategies.[13]

Visualizing the Pathways

To better understand the biological processes influenced by these vitamin C derivatives, the following diagrams illustrate the key signaling pathways.

Figure 1: Simplified signaling pathways for collagen synthesis and melanin inhibition influenced by Vitamin C derivatives.

Experimental Protocols: A Methodological Overview

Reproducible and reliable experimental data are the cornerstones of scientific advancement. Below are detailed methodologies for key experiments cited in the evaluation of vitamin C derivatives.

High-Performance Liquid Chromatography (HPLC) for Stability Analysis

Objective: To quantify the concentration of the vitamin C derivative in a formulation over time under various storage conditions to assess its stability.

Methodology:

• Sample Preparation: Cosmetic formulations (creams, lotions) are accurately weighed and dispersed in a suitable solvent, such as a mixture of dichloromethane (B109758) and a potassium dihydrogen phosphate solution (pH 3.0). The mixture is then centrifuged at high speed (e.g., 12,000 r/min), and the supernatant is filtered through a 0.22 µm syringe filter.[5][6]

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column (e.g., YMC-Triart C18, 250 mm x 4.6 mm, 5 µm) is commonly used.[5][6]

  • Mobile Phase: An isocratic or gradient elution can be employed. A typical mobile phase consists of a mixture of a potassium dihydrogen phosphate solution (e.g., 0.02 mol/L, pH 3.0) and methanol (B129727).[5][6]

  • Flow Rate: A flow rate of 1.0 mL/min is standard.[5][6]

  • Detection: The eluent is monitored using a UV detector at a wavelength of approximately 250 nm.[5][6]

• Quantification: A standard curve is generated using known concentrations of the vitamin C derivative. The concentration in the samples is then determined by comparing their peak areas to the standard curve.

Figure 2: Workflow for HPLC analysis of Vitamin C derivatives in cosmetic formulations.

In Vitro Antioxidant Activity: DPPH Radical Scavenging Assay

Objective: To determine the free radical scavenging capacity of the vitamin C derivative.

Methodology:

• Reagents: A stable free radical, 2,2-diphenyl-1-picrylhydrazyl (DPPH), is used. A stock solution of DPPH in methanol is prepared.

• Procedure:

  • Various concentrations of the test compound (AMP or MAP) are prepared in a suitable solvent (e.g., methanol).

  • A fixed volume of the DPPH solution is added to each concentration of the test compound.

  • The reaction mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

  • The absorbance of the solution is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100 The IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is then determined from a dose-response curve.

In Vitro Collagen Synthesis Assay in Human Dermal Fibroblasts

Objective: To assess the ability of the vitamin C derivative to stimulate collagen production in skin cells.

Methodology:

• Cell Culture: Human dermal fibroblasts are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum.

• Treatment: The cells are treated with various concentrations of the test compound (AMP or MAP) for a specified period (e.g., 72 hours). A control group without the test compound is also maintained.

• Collagen Quantification:

  • Sirius Red Staining: The total collagen content in the cell culture supernatant or cell lysate can be quantified using the Sirius Red dye, which specifically binds to collagen. The absorbance of the stained collagen is measured spectrophotometrically.

  • Procollagen Type I C-Peptide (PIP) ELISA: This immunoassay measures the amount of PIP, a byproduct of collagen synthesis, released into the culture medium. This provides a direct measure of new collagen production.

• Data Analysis: The amount of collagen produced in the treated groups is compared to the control group to determine the percentage increase in collagen synthesis.

In Vitro Melanin Inhibition: Tyrosinase Activity Assay

Objective: To evaluate the inhibitory effect of the vitamin C derivative on tyrosinase, the key enzyme in melanin synthesis.

Methodology:

• Reagents: Mushroom tyrosinase and a substrate such as L-DOPA or L-tyrosine are used.

• Procedure:

  • A reaction mixture is prepared containing a buffer solution (e.g., phosphate buffer, pH 6.8), the tyrosinase enzyme, and various concentrations of the test compound (AMP or MAP).

  • The reaction is initiated by adding the substrate (L-DOPA or L-tyrosine).

  • The formation of dopachrome (B613829) (from L-DOPA) or dopaquinone (from L-tyrosine) is monitored by measuring the increase in absorbance at a specific wavelength (around 475-490 nm) over time using a spectrophotometer.

• Calculation: The percentage of tyrosinase inhibition is calculated, and the IC50 value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) is determined.

Conclusion and Future Directions

Both Methylsilanol Ascorbate and Magnesium Ascorbyl Phosphate present compelling alternatives to L-ascorbic acid, offering enhanced stability while retaining key biological activities. The available data suggests that AMP has a slight edge in terms of in vitro antioxidant activity as measured by DPPH and ORAC assays when compared to ascorbic acid. MAP, on the other hand, has strong evidence supporting its equivalence to ascorbic acid in stimulating collagen synthesis and has demonstrated clinical efficacy in skin lightening.

The choice between these two derivatives will ultimately depend on the specific application, desired formulation characteristics, and target biological endpoint. For applications where potent antioxidant activity is the primary goal, AMP may be a preferable choice. For formulations focused on anti-aging through collagen synthesis and proven skin brightening, MAP stands out as a well-documented option.

Further head-to-head comparative studies under identical experimental conditions are warranted to provide a more definitive ranking of their performance. Future research should also focus on elucidating the precise mechanisms of skin penetration and intracellular conversion to ascorbic acid for both molecules to optimize their delivery and efficacy in next-generation dermatological and pharmaceutical products.

References

• 1. scienceopen.com [scienceopen.com]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. Franz diffusion cell and its implication in skin permeation studies (2023) | Rajesh Kumar | 39 Citations [scispace.com]
• 5. karger.com [karger.com]
• 6. Regulation of collagen synthesis in human dermal fibroblasts by the sodium and magnesium salts of ascorbyl-2-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. sigmaaldrich.cn [sigmaaldrich.cn]
• 10. Enhancement of skin permeation of vitamin C using vibrating microneedles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 12. Oxygen-radical absorbance capacity assay for antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. scite.ai [scite.ai]

Efficacy of Methylsilanol Ascorbate in Human Fibroblast Cell Culture: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of methylsilanol ascorbate (B8700270) and its alternatives in promoting collagen synthesis and antioxidant activity in human fibroblast cell cultures. The information is compiled from preclinical in vitro studies to support research and development in dermatology and cosmetology.

Comparative Efficacy of Methylsilanol Ascorbate and Alternatives

Methylsilanol ascorbate, a derivative of organic silicon and ascorbic acid, is proposed to enhance skin health by stimulating collagen production and providing antioxidant protection. This section compares its performance, based on available data for its components and related derivatives, with established alternatives.

Collagen Synthesis Enhancement

Ascorbic acid is a well-established agent for promoting collagen synthesis.[1][2][3][4][5] Organic silicon compounds, such as monomethylsilanol mannuronate, have also demonstrated a significant capacity to increase collagen type I expression.[6]

Compound	Concentration	Cell Type	% Increase in Collagen Synthesis (relative to control)	Study Reference
Monomethylsilanol Mannuronate (as part of RRS® Silisorg)	1 mg/mL	Human Skin Fibroblasts	370% (4.7-fold increase in gene expression after 48h)	[6]
Organic Silica (LIVING SILICA™)	0.5%	Human Fibroblasts	13%	[7]
Organic Silica (LIVING SILICA™)	1%	Human Fibroblasts	19%	[7]
L-Ascorbic Acid	30 µM	Human Skin Fibroblasts	~300% (4-fold increase)	[4]
L-Ascorbic Acid	0.28 mM	Human Dermal Fibroblasts	100-200% (2-3 fold increase)	[5]
Sodium L-Ascorbate	50-200 µM	Human Skin Fibroblasts	Stimulates collagen production	[8]

Note: Data for monomethylsilanol mannuronate is presented as a proxy for the silanol (B1196071) component of methylsilanol ascorbate.

Antioxidant Activity

The antioxidant capacity of ascorbyl methylsilanol pectinate (AMP), a derivative of methylsilanol ascorbate, has been shown to be comparable to that of ascorbic acid.[9] Alternatives such as TEMPOL, ergothioneine, and Trolox are also recognized for their antioxidant effects and their ability to extend the replicative lifespan of fibroblasts.[10]

Compound	Assay	Result	Study Reference
Ascorbyl Methylsilanol Pectinate (AMP)	DPPH (IC50)	5.92 µg/mL (statistically similar to Ascorbic Acid)	[9]
Ascorbyl Methylsilanol Pectinate (AMP)	ORAC	0.74 (Ascorbic Acid = 0.95)	[9]
Ascorbic Acid	DPPH (IC50)	6.65 µg/mL	[9]
TEMPOL	Replicative Lifespan Assay	Extended by 7 ± 2 population doublings	[10]
Ergothioneine	Replicative Lifespan Assay	Extended by 4 ± 1 population doublings	[10]
Trolox	Replicative Lifespan Assay	Extended by 3 ± 1 population doublings	[10]

Experimental Protocols

This section details the methodologies for key experiments cited in this guide to allow for replication and further investigation.

Fibroblast Cell Culture and Treatment

• Cell Line: Human Dermal Fibroblasts (HDFs).

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: At 80-90% confluence, the culture medium is replaced with a serum-free medium for 24 hours for cell synchronization. Subsequently, cells are treated with various concentrations of the test compounds (e.g., methylsilanol ascorbate, ascorbic acid, etc.) for specified durations (e.g., 24, 48, or 72 hours).

Quantification of Collagen Synthesis

• Sircol™ Soluble Collagen Assay: This colorimetric assay is used to quantify soluble collagen released into the cell culture medium. The assay is based on the specific binding of the Sirius Red dye to the [Gly-X-Y]n helical structure of collagen.

  • Collect the cell culture supernatant.

  • Precipitate collagen by adding a precipitation reagent and incubate overnight at 4°C.

  • Centrifuge to pellet the collagen and discard the supernatant.

  • Dissolve the collagen pellet in a buffer.

  • Add Sircol Dye Reagent and incubate with agitation.

  • Centrifuge to pellet the collagen-dye complex.

  • Wash the pellet to remove unbound dye.

  • Dissolve the collagen-bound dye in an alkali reagent.

  • Measure the absorbance at 555 nm using a microplate reader.

  • Calculate collagen concentration based on a standard curve generated with known collagen concentrations.

• Quantitative Real-Time PCR (qRT-PCR) for Collagen Type I (COL1A1) Gene Expression:

  • RNA Extraction: Isolate total RNA from treated and control fibroblasts using a suitable RNA extraction kit.

  • cDNA Synthesis: Reverse transcribe the extracted RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme.

  • qRT-PCR: Perform real-time PCR using specific primers for COL1A1 and a housekeeping gene (e.g., GAPDH) for normalization.

  • Data Analysis: Analyze the relative gene expression using the ΔΔCt method.

Assessment of Antioxidant Activity

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

  • Prepare different concentrations of the test compound.

  • Mix the test compound solution with a methanolic solution of DPPH.

  • Incubate the mixture in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm.

  • Calculate the percentage of radical scavenging activity. Ascorbic acid is typically used as a positive control.

• Oxygen Radical Absorbance Capacity (ORAC) Assay:

  • This assay measures the antioxidant's ability to inhibit the oxidation of a fluorescent probe initiated by a peroxyl radical generator.

  • The test compound is mixed with the fluorescent probe (e.g., fluorescein) and a peroxyl radical generator (e.g., AAPH).

  • The fluorescence decay is monitored over time.

  • The ORAC value is calculated by comparing the net protection area under the curve of the sample to that of a standard antioxidant (e.g., Trolox).

Visualizing the Mechanisms

The following diagrams illustrate the key signaling pathways and experimental workflows discussed in this guide.

Caption: Signaling pathway for collagen synthesis in fibroblasts.

Caption: Experimental workflow for efficacy validation.

References

• 1. Regulation of collagen synthesis by ascorbic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of ascorbic acid on proliferation and collagen synthesis in relation to the donor age of human dermal fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. Collagen synthesis in cultured human skin fibroblasts: effect of ascorbic acid and its analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Collagen synthesis in human fibroblasts: effects of ascorbic acid and regulation by hydrocortisone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro study of RRS® Silisorg CE Class III medical device composed of silanol: effect on human skin fibroblasts and its clinical use - PMC [pmc.ncbi.nlm.nih.gov]
• 7. blog.livingsilica.com [blog.livingsilica.com]
• 8. Sodium L-ascorbate enhances elastic fibers deposition by fibroblasts from normal and pathologic human skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scielo.br [scielo.br]
• 10. mdpi.com [mdpi.com]

A Comparative Stability Analysis: Methylsilanol Ascorbate vs. Sodium Ascorbyl Phosphate

For researchers, scientists, and drug development professionals, the stability of active ingredients is a critical factor in formulation development. This guide provides a comparative stability analysis of two popular vitamin C derivatives: methylsilanol ascorbate (B8700270) and sodium ascorbyl phosphate (B84403), offering insights into their performance based on available experimental data.

Executive Summary

Both methylsilanol ascorbate and sodium ascorbyl phosphate are valued for their enhanced stability compared to pure L-ascorbic acid. Sodium ascorbyl phosphate (SAP) has been more extensively studied, with quantitative data demonstrating its stability profile under various conditions. It is a salt of ascorbic acid that is readily soluble in water and is known for its stability in formulations, particularly at a pH above 6.5.[1][2] In contrast, methylsilanol ascorbate is an ester of ascorbic acid with methylsilanol. While it is also considered a stable derivative, publicly available, direct quantitative comparative studies are limited. One study on a related compound, ascorbyl methylsilanol pectinate (AMP), a complex of methylsilanol ascorbate and pectin, indicated good stability in cosmetic emulsions.[3]

This guide synthesizes the available data to provide a comparative overview, details the experimental protocols used in these stability assessments, and presents diagrams of the compounds' structures and probable degradation pathways.

Data Presentation: Stability Comparison

Due to the lack of direct head-to-head comparative studies, this table summarizes stability data from separate studies. It is crucial to note that the experimental conditions, such as the formulation base and analytical methods, differ, which may influence the results.

Parameter	Methylsilanol Ascorbate (as Ascorbyl Methylsilanol Pectinate in emulsion)	Sodium Ascorbyl Phosphate (in various media)
Formulation	O/W Emulsion	Water-Glycerol System, O/W Emulsion
Concentration	Not specified	0.9% (Water-Glycerol), 2% (O/W Emulsion)
Temperature	5°C, 25°C, 45°C	8°C, 25°C, 40°C, 60°C
Duration	90 days	4 weeks, 5 days (at 60°C)
Stability Results	Qualitatively stable (no changes in organoleptic properties) for 90 days at all tested temperatures.[3]	In an O/W emulsion, found to be more stable than L-ascorbic acid and magnesium ascorbyl phosphate over 4 weeks.[4] In a water-glycerol system, thermal degradation follows second-order kinetics and is highly dependent on temperature and pH.[5] At 60°C, significant degradation was observed within 5 days.[5]
Analytical Method	Visual and organoleptic assessment	High-Performance Liquid Chromatography (HPLC)

Experimental Protocols

Stability Assessment of Ascorbyl Methylsilanol Pectinate in Emulsion[3]

• Objective: To evaluate the stability of oil-in-water (O/W) emulsions containing ascorbyl methylsilanol pectinate.

• Methodology:

  • Sample Preparation: O/W emulsions containing ascorbyl methylsilanol pectinate were prepared.

  • Storage Conditions: Samples were stored in ovens at 5.0 ± 2.0 °C, 25.0 ± 2.0 °C, and 45.0 ± 2.0 °C for 90 days.

  • Analysis: The organoleptic properties (appearance, color, and odor) and pH of the emulsions were evaluated at specified time intervals.

  • Instrumentation: pH was measured using a pH meter.

Stability Assessment of Sodium Ascorbyl Phosphate in O/W Emulsion[4]

• Objective: To evaluate the physical and chemical stability of a topical skin-care cream (O/W emulsion) containing 2% sodium ascorbyl phosphate.

• Methodology:

  • Sample Preparation: An O/W emulsion containing 2% sodium ascorbyl phosphate was formulated.

  • Storage Conditions: The formulation was stored at 8°C, 25°C, and 40°C for a period of four weeks.

  • Physical Stability Analysis: Evaluation parameters included color, smell, phase separation, centrifugation, and liquefaction.

  • Chemical Stability Analysis: The concentration of sodium ascorbyl phosphate was determined by High-Performance Liquid Chromatography (HPLC).

Stability Assessment of Sodium Ascorbyl Phosphate in Water-Glycerol System[5]

• Objective: To investigate the degradation mechanism and kinetics of sodium ascorbyl phosphate in a water-glycerol system.

• Methodology:

  • Sample Preparation: Solutions of sodium ascorbyl phosphate in a water-glycerol system were prepared.

  • Storage Conditions: Samples were stored under various conditions, including different concentrations, temperatures, pH levels, and in the presence of light, oxygen, and metal ions.

  • Quantitative Analysis: The content of sodium ascorbyl phosphate was measured using High-Performance Liquid Chromatography (HPLC).

  • Qualitative Analysis: Changes in color and pH were monitored using a spectrophotometer and a pH meter, respectively.

Mandatory Visualization

Chemical Structures

Caption: Chemical structures of Methylsilanol Ascorbate and Sodium Ascorbyl Phosphate.

Proposed Degradation Pathway of Vitamin C Derivatives

The degradation of both methylsilanol ascorbate and sodium ascorbyl phosphate is expected to proceed through hydrolysis to yield L-ascorbic acid, which then undergoes further oxidation.

Caption: Generalized degradation pathway for Vitamin C derivatives.

Experimental Workflow for Stability Testing

Caption: A typical experimental workflow for stability testing of active ingredients.

Conclusion

Based on the currently available literature, sodium ascorbyl phosphate has a more robust and quantitatively documented stability profile, making it a reliable choice for formulations where stability is a primary concern. Its degradation kinetics are understood to be influenced by temperature and pH.[5] While methylsilanol ascorbate is also considered a stable derivative, the lack of direct, quantitative, and comparative stability studies makes a definitive performance comparison challenging. The stability of its pectinate complex in an emulsion is promising, but further research on the pure ingredient in various systems is needed to provide a comprehensive understanding for formulation scientists. Researchers and formulators are encouraged to conduct their own stability studies within their specific formulations to determine the most suitable vitamin C derivative for their application.

References

• 1. Stability of sodium ascorbyl phosphate in the water-glycerol system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. skinident.world [skinident.world]
• 3. HPLC Analysis of Sodium L-Ascorbic acid-2-phosphate [spkx.net.cn]
• 4. jcsp.org.pk [jcsp.org.pk]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of Cellular Uptake of Vitamin C Derivatives in Keratinocytes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cellular uptake and efficacy of various vitamin C derivatives in keratinocytes, supported by experimental data. The information is intended to assist researchers and formulation scientists in selecting the most appropriate vitamin C derivative for their specific applications in skincare and dermatological research.

Introduction

Vitamin C, or L-ascorbic acid (AA), is a potent antioxidant crucial for skin health, playing a vital role in collagen synthesis, photoprotection, and the inhibition of melanogenesis.[1][2] However, its inherent instability and poor penetration into the skin limit its efficacy in topical formulations. To overcome these limitations, various derivatives have been developed. These derivatives are typically more stable and are designed to penetrate the skin and then convert to the active L-ascorbic acid form within the cells. This guide focuses on the comparative cellular uptake of several popular vitamin C derivatives in keratinocytes, the primary cell type of the epidermis.

Comparative Cellular Uptake and Efficacy

The efficacy of a vitamin C derivative is largely dependent on its ability to be absorbed by keratinocytes and subsequently converted into L-ascorbic acid. The following table summarizes the available quantitative and qualitative data on the cellular uptake of common vitamin C derivatives.

Derivative	Chemical Name	Lipophilicity	Cellular Uptake in Keratinocytes	Intracellular Conversion to Ascorbic Acid	Key Efficacy Points
AA	L-Ascorbic Acid	Hydrophilic	Transported via Sodium-dependent Vitamin C Transporters (SVCTs)	Not required	Biologically active form, but unstable and poor penetration.[3]
MAP	Magnesium Ascorbyl Phosphate (B84403)	Hydrophilic	Uptake is generally lower than AA but is more stable.[3][4]	Yes, by phosphatases	Stable derivative, stimulates collagen synthesis.[5]
SAP	Sodium Ascorbyl Phosphate	Hydrophilic	Penetrates the epidermis and is absorbed by keratinocytes.[6][7] Liposomal formulations significantly improve penetration.[6][8]	Yes, by phosphatases	Stable, shows efficacy in acne treatment.[9][10]
AG	Ascorbyl Glucoside	Hydrophilic	Penetrates the skin and is gradually hydrolyzed to ascorbic acid by α-glucosidase in keratinocytes.[11][12][13]	Yes, by α-glucosidase	Very stable, provides a sustained release of Vitamin C.[12]
THDA	Tetrahexyldecyl Ascorbate	Lipophilic	As a lipid-soluble precursor, it is reported to have an improved ability to penetrate the epidermis.	Yes, by esterases	Highly stable, penetrates deeper into the skin.

Experimental Protocols

Keratinocyte Cell Culture

• Cell Line: Human immortalized keratinocyte cell line (HaCaT) is a commonly used and appropriate model.[3][6]

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2. The medium is changed every 2-3 days.

• Subculture: When cells reach 80-90% confluency, they are detached using a 0.25% trypsin-EDTA solution and re-seeded at a lower density for further experiments.

Cellular Uptake Assay

• Seeding: HaCaT cells are seeded into 24-well plates at a density of 1 x 10^5 cells/well and allowed to adhere overnight.

• Treatment: The culture medium is replaced with a fresh medium containing the vitamin C derivative of interest at a specific concentration (e.g., 100 µM).

• Incubation: Cells are incubated for various time points (e.g., 1, 4, 8, 24 hours) to assess the time-dependent uptake.

• Cell Lysis: After incubation, the cells are washed twice with ice-cold phosphate-buffered saline (PBS) to remove any extracellular vitamin C derivative. The cells are then lysed using a lysis buffer (e.g., RIPA buffer).

• Sample Preparation: The cell lysates are collected and centrifuged to pellet cell debris. The supernatant is collected for analysis.

Quantification of Intracellular Vitamin C by HPLC

• Principle: High-Performance Liquid Chromatography (HPLC) with UV or electrochemical detection is a sensitive and specific method for quantifying vitamin C and its derivatives.[8]

• Sample Preparation: An equal volume of ice-cold 10% metaphosphoric acid is added to the cell lysate supernatant to precipitate proteins and stabilize the ascorbic acid. The mixture is then centrifuged, and the resulting supernatant is filtered through a 0.22 µm syringe filter before injection into the HPLC system.

• HPLC System:

  • Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is typically used.[8]

  • Mobile Phase: A common mobile phase is a mixture of 0.02 M potassium dihydrogen phosphate solution (pH adjusted to 3.0) and methanol.[7][8] The specific ratio can be optimized for the separation of the different derivatives.

  • Flow Rate: A flow rate of 1.0 mL/min is generally used.[8]

  • Detection: UV detection at approximately 250 nm is suitable for most vitamin C derivatives.[8]

• Quantification: The concentration of the vitamin C derivative in the cell lysate is determined by comparing the peak area of the sample to a standard curve generated from known concentrations of the derivative.

Visualizations

Experimental Workflow

References

• 1. bmrat.biomedpress.org [bmrat.biomedpress.org]
• 2. In vitro culture conditions to study keratinocyte differentiation using the HaCaT cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. brieflands.com [brieflands.com]
• 5. Vitamin C and oxidative stress on cultured human keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. [Determination of the contents of vitamin C and its derivatives in cosmetics by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ascorbic acid maintenance in HaCaT cells prevents radical formation and apoptosis by UV-B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Dehydroascorbic acid uptake in a human keratinocyte cell line (HaCaT) is glutathione-independent - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of Vitamin C (Ascorbic Acid) Using High Performance Liquid Chromatography Coupled with Electrochemical Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The Lipophilic Vitamin C Derivative, 6-O-Palmitoylascorbate Protects Human Keratinocytes and 3D-Human Skin Equivalents Against X-Ray-Induced Oxidative Stress and Apoptosis More Markedly Than L-Ascorbic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

A Head-to-Head Comparison: Methylsilanol Ascorbate vs. Ascorbyl Glucoside

In the realm of cosmetic science and dermatological research, the quest for stable and effective vitamin C derivatives is perpetual. Among the numerous contenders, methylsilanol ascorbate (B8700270) and ascorbyl glucoside have emerged as popular choices, each boasting unique properties that cater to specific formulation needs. This guide provides a detailed, data-driven comparison of these two derivatives, tailored for researchers, scientists, and drug development professionals.

Physicochemical Properties and Stability

The stability of vitamin C derivatives is a critical factor influencing their efficacy in cosmetic formulations. While pure L-ascorbic acid is notoriously unstable, its derivatives are designed to overcome this limitation.

Ascorbyl glucoside is a highly stable, water-soluble derivative of vitamin C, synthesized by linking glucose to the C2-hydroxyl group of ascorbic acid. This structural modification protects the unstable enediol group from degradation.[1][2] In vivo studies have demonstrated that ascorbyl glucoside remains stable in aqueous solutions even at elevated temperatures and in the presence of metal ions.[2]

Methylsilanol ascorbate , also known as ascorbyl methylsilanol pectinate (AMP), is a water-soluble derivative that combines ascorbic acid with silanol (B1196071).[3][4][5] This conjugation is purported to not only enhance stability but also to leverage the biological activities of both ascorbic acid and silanol, such as tissue regeneration.[3][4] A study on cosmetic formulations containing AMP demonstrated good stability over 90 days at both 5.0°C and 45.0°C.[3][4]

Skin Penetration and Bioavailability

The ability of a vitamin C derivative to penetrate the stratum corneum and be converted into its active form, L-ascorbic acid, is paramount to its biological effect.

Ascorbyl glucoside is a hydrophilic compound, which can limit its penetration through the lipid-rich stratum corneum.[6][7] However, once it permeates the skin, it is hydrolyzed by the enzyme α-glucosidase, present in skin cells, to release active L-ascorbic acid in a sustained manner.[1][2][8] This gradual conversion minimizes the potential for skin irritation often associated with pure ascorbic acid.[9][10] In vitro studies using Franz diffusion cells have quantified the penetration of ascorbyl glucoside. One such study reported a steady-state penetration flux of 0.91 ± 0.15 µg/cm²/h for a 1% ascorbyl glucoside solution through a cultured human skin model.[6][7]

Information on the specific skin penetration flux of methylsilanol ascorbate is less readily available in publicly accessible literature. However, the presence of the silanol group is suggested to improve its bioavailability and interaction with the skin's connective tissue.

Antioxidant Capacity

The primary function of vitamin C in skincare is its potent antioxidant activity, neutralizing free radicals and protecting the skin from oxidative stress.

One study evaluated the antioxidant potential of ascorbyl methylsilanol pectinate (AMP) using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay. The results, presented in the table below, show that the IC50 value (the concentration required to scavenge 50% of the DPPH radicals) of AMP was statistically similar to that of L-ascorbic acid, indicating a comparable antioxidant potential in this in vitro model.[3][4]

Ascorbyl glucoside has also been shown to possess significant antioxidant activity.[1][9] Studies have indicated that after its conversion to L-ascorbic acid in the skin, it effectively reduces the formation of free radicals induced by UV exposure.[1] One report suggests that a 1.8% concentration of ascorbyl glucoside can provide antioxidant benefits similar to those of 15% L-ascorbic acid, with the added advantage of superior stability.[8][9]

Table 1: Comparative Antioxidant Activity (DPPH Assay)

Compound	IC50 (µg/mL)	IC50 (µM)	Statistical Significance (p-value vs. AA)
L-Ascorbic Acid (AA)	6.65	37.76	-
Ascorbyl Methylsilanol Pectinate (AMP)	5.92	33.61	0.1408 (No significant difference)
Data sourced from a study on ascorbyl methylsilanol pectinate.[3][4]

Experimental Protocols

For the benefit of researchers, detailed methodologies for key experiments cited are provided below.

DPPH Radical Scavenging Assay for Antioxidant Capacity

This assay is a common and reliable method for determining the in vitro antioxidant activity of various compounds.

• Preparation of Solutions : A stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (B129727) is prepared. The test compounds (methylsilanol ascorbate, ascorbyl glucoside, and L-ascorbic acid as a positive control) are prepared in a suitable solvent at various concentrations.[11]

• Reaction : A defined volume of the DPPH solution is mixed with different concentrations of the test compound solutions. The reaction is allowed to proceed in the dark at room temperature for a specified period (e.g., 30 minutes).[11]

• Measurement : The absorbance of the remaining DPPH is measured spectrophotometrically at a specific wavelength (typically around 517 nm).[11][12] The decrease in absorbance corresponds to the radical scavenging activity of the compound.

• Calculation : The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value, representing the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is then determined from a dose-response curve.[12]

DPPH Radical Scavenging Assay Workflow.

In Vitro Skin Penetration using Franz Diffusion Cells

This method is the gold standard for assessing the percutaneous absorption of cosmetic and pharmaceutical ingredients.[13][14][15]

• Cell Setup : A Franz diffusion cell, consisting of a donor and a receptor chamber, is used.[15][16] A membrane (e.g., excised human or animal skin, or a synthetic membrane) is mounted between the two chambers.[13][17]

• Receptor Fluid : The receptor chamber is filled with a suitable receptor fluid (e.g., phosphate-buffered saline) and maintained at a physiological temperature (e.g., 32°C) with constant stirring.[13][17]

• Sample Application : The test formulation containing the vitamin C derivative is applied to the surface of the membrane in the donor chamber.[13]

• Sampling : At predetermined time intervals, aliquots of the receptor fluid are collected and replaced with fresh fluid to maintain sink conditions.[13]

• Analysis : The concentration of the vitamin C derivative in the collected samples is quantified using a validated analytical method, typically High-Performance Liquid Chromatography (HPLC).[13]

• Data Analysis : The cumulative amount of the compound that has permeated the membrane per unit area is plotted against time. The steady-state flux (Jss) and the lag time can be calculated from the linear portion of this plot.[14]

In Vitro Skin Penetration Study Workflow.

Mechanism of Action: Enzymatic Conversion

A key difference between these derivatives and pure L-ascorbic acid is their requirement for enzymatic conversion in the skin to become biologically active.

Ascorbyl glucoside is converted to L-ascorbic acid through the action of the enzyme α-glucosidase.[1][8] This process is illustrated in the signaling pathway diagram below.

Enzymatic Conversion of Ascorbyl Glucoside.

The specific enzymatic pathway for the conversion of methylsilanol ascorbate to L-ascorbic acid is not as well-documented in the available literature. However, it is understood to also undergo hydrolysis in the skin to release the active vitamin C molecule.

Conclusion

Both methylsilanol ascorbate and ascorbyl glucoside offer significant advantages over pure L-ascorbic acid in terms of stability, making them valuable ingredients in cosmetic and dermatological formulations.

• Ascorbyl glucoside is a well-characterized derivative with proven stability and a clear mechanism of action involving enzymatic conversion to L-ascorbic acid. Its gradual release of the active molecule makes it a suitable option for sensitive skin.

• Methylsilanol ascorbate demonstrates comparable in vitro antioxidant activity to L-ascorbic acid and good formulation stability. The presence of silanol may offer additional benefits related to skin regeneration, although more research is needed to fully elucidate its skin penetration and bioavailability compared to other derivatives.

The choice between these two derivatives will ultimately depend on the specific goals of the formulation, including desired stability profile, target skin benefits, and considerations for skin sensitivity. Further head-to-head comparative studies are warranted to provide a more definitive quantitative assessment of their relative performance.

References

• 1. Ascorbyl Glucoside: A Stable and Effective Skincare Ingredient with Multiple Efficacy_Chemicalbook [chemicalbook.com]
• 2. Ascorbyl glucoside - vitamin C ester - Cosmacon [cosmacon.de]
• 3. scielo.br [scielo.br]
• 4. scielo.br [scielo.br]
• 5. Ascorbyl Methylsilanol Pectinate | Ascorbosilane C | Cosmetic Ingredients Guide [ci.guide]
• 6. cir-safety.org [cir-safety.org]
• 7. cir-safety.org [cir-safety.org]
• 8. Glucospanlastics: innovative antioxidant and anticancer ascorbyl-2-glucoside vesicles for striking topical performance of repurposed itraconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 9. perfectimage.com [perfectimage.com]
• 10. Vitamin C Derivatives vs. Pure Vitamin C: Benefits, Differences, and Best Combination - OEM CO.,LTD. [oem-cosmetic.com]
• 11. Synthesis and In Vitro Antioxidant Activity of New 3-Substituted-2-Oxindole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In vitro free radical scavenging and antioxidant properties of ethanol extract of Terminalia glaucescens - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 14. benchchem.com [benchchem.com]
• 15. atlantisbioscience.com [atlantisbioscience.com]
• 16. aurigaresearch.com [aurigaresearch.com]
• 17. permegear.com [permegear.com]

A Comparative Analysis of Methylsilanol Ascorbate and Other Leading Treatments for Hyperpigmentation

For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison of Efficacy and Experimental Protocols

Hyperpigmentation, a common dermatological condition characterized by the overproduction of melanin (B1238610), presents a significant area of research and development in cosmetology and dermatology. While a variety of treatments exist, ranging from prescription agents to over-the-counter cosmeceuticals, a direct comparison of their efficacy based on robust clinical data is crucial for informed decision-making in product development and clinical practice. This guide provides a cross-study comparison of the effects of methylsilanol ascorbate (B8700270), a stabilized vitamin C derivative, against established hyperpigmentation treatments including hydroquinone (B1673460), kojic acid, and retinoids.

Overview of Mechanisms of Action

Hyperpigmentation treatments primarily work by inhibiting the production of melanin, the pigment responsible for skin color. The key enzyme in this process is tyrosinase.

• Methylsilanol Ascorbate (and other Vitamin C derivatives): As a stabilized form of Vitamin C, methylsilanol ascorbate is believed to exert its depigmenting effect primarily by inhibiting tyrosinase activity.[1] Its antioxidant properties also help to mitigate oxidative stress, a known trigger for melanogenesis.[1]

• Hydroquinone: Long considered the gold standard for treating hyperpigmentation, hydroquinone inhibits tyrosinase, thereby preventing the conversion of DOPA to melanin. It may also cause necrosis of melanocytes.

• Kojic Acid: Derived from fungi, kojic acid also acts as a tyrosinase inhibitor by chelating the copper ions essential for the enzyme's function.[2]

• Retinoids: This class of compounds, including tretinoin (B1684217), accelerates cell turnover, which helps to disperse melanin granules and shed hyperpigmented keratinocytes. They can also interfere with melanosome transfer.

Quantitative Comparison of Efficacy

The following table summarizes quantitative data from various clinical studies on the efficacy of different treatments for hyperpigmentation. It is important to note the variability in study designs, including patient populations, treatment durations, and evaluation methods, which can influence the reported outcomes. Direct comparative data for methylsilanol ascorbate is limited; therefore, data from studies on other stable vitamin C derivatives are included as a proxy.

Treatment Agent & Concentration	Study Duration	Key Efficacy Metrics	Results
Vitamin C Derivatives
25% L-Ascorbic Acid	16 weeks	MASI Score	Decrease from 15.60 to 12.03.[3]
15% Vitamin C Serum	16 weeks	MASI Score	69% reduction from baseline (10.42 to 3.21).[4]
Ascorbyl Tetraisopalmitate	42 days	Reflectance Confocal Microscopy	Significant reduction in hyperreflective pixels and basal layer brightness.[5]
Hydroquinone
4% Hydroquinone	12 weeks	MASI Score	Significant decrease from baseline (p ≤ 0.001).[6]
4% Hydroquinone	12 weeks	MASI Score	Average decrease of 20.7%.[7]
3% Hydroquinone	12 weeks	MASI Score	26.7% reduction.[8]
Kojic Acid
0.75% Kojic Acid (+ 2.5% Vitamin C)	12 weeks	MASI Score	Significant decrease from baseline (p ≤ 0.001).[6]
3% Kojic Acid	Not specified	Hyperspectral Imaging	Increased skin brightness in 75% of patients; reduced skin contrast in 83% of patients.[2]
1% Kojic Acid	Not specified	Clinical Evaluation	More than half of melasma cleared in 60% of patients.[9]
Retinoids
0.1% Tretinoin	40 weeks	Colorimetry	40% lightening of lesions.[10]
0.1% Tretinoin	40 weeks	Clinical Evaluation	Significant improvement over vehicle (p < 0.001).[11]
Nanoscale Tretinoin Gel + 5% Hydroquinone	~14 weeks	Clinical Evaluation	95.5% of lesions improved; 59.1% almost eliminated.[12]

Detailed Experimental Protocols

Understanding the methodologies behind the clinical data is essential for critical evaluation. Below are summaries of the experimental protocols for some of the key studies cited.

Study Protocol: 4% Hydroquinone vs. 0.75% Kojic Acid Cream

• Study Design: A comparative study with 60 patients with facial melasma.

• Participants: Patients were alternately allocated to two groups.

• Intervention:

  • Group A: 4% Hydroquinone cream applied once daily at night.

  • Group B: 0.75% Kojic Acid cream (containing 2.5% vitamin C) applied once daily at night.

• Duration: 12 weeks.

• Outcome Measures: The Melasma Area and Severity Index (MASI) score was calculated at baseline and at weeks 4, 8, and 12. Side effects were also monitored.[6]

Study Protocol: 25% L-Ascorbic Acid for Melasma

• Study Design: An open-label trial.

• Participants: 40 subjects with melasma.

• Intervention: Application of a formulation containing 25% L-ascorbic acid with a chemical penetration enhancer.

• Duration: 16 weeks.

• Outcome Measures: Skin pigmentation was assessed every 4 weeks using the MASI score and a mexameter. Transepidermal water loss, skin dryness, irritation, and quality of life were also evaluated.[1][3]

Study Protocol: 0.1% Tretinoin for Post-Inflammatory Hyperpigmentation

• Study Design: A 40-week randomized, double-blind, vehicle-controlled study.

• Participants: 54 Black subjects with post-inflammatory hyperpigmentation.

• Intervention:

  • Treatment Group (n=24): 0.1% tretinoin cream applied daily.

  • Vehicle Group (n=30): Vehicle cream applied daily.

• Duration: 40 weeks.

• Outcome Measures: Clinical and colorimetric evaluations of hyperpigmented lesions and normal skin at baseline and at 40 weeks. Analysis of biopsy specimens was also performed.[10]

Visualizing Mechanisms and Workflows

To further elucidate the biological pathways and experimental processes involved in hyperpigmentation research, the following diagrams are provided.

Caption: Melanogenesis pathway and intervention points of various hyperpigmentation treatments.

Caption: Typical experimental workflow for a hyperpigmentation clinical trial.

Conclusion

The existing body of research provides strong evidence for the efficacy of hydroquinone, kojic acid, and retinoids in the treatment of hyperpigmentation. While direct, large-scale comparative clinical data for methylsilanol ascorbate is not yet widely available, its nature as a stabilized vitamin C derivative suggests a promising role in hyperpigmentation treatment, primarily through tyrosinase inhibition and antioxidant effects. The data from studies on other stable vitamin C derivatives supports this potential.

For drug development professionals, the development of novel formulations of methylsilanol ascorbate, potentially in combination with other agents, represents a viable area of exploration. For researchers and scientists, further head-to-head clinical trials are warranted to definitively establish the comparative efficacy and safety profile of methylsilanol ascorbate against the current standards of care for hyperpigmentation. Such studies should employ standardized methodologies and quantitative outcome measures to allow for robust cross-study comparisons.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of the Reduction of Skin Hyperpigmentation Changes under the Influence of a Preparation Containing Kojic Acid Using Hyperspectral Imaging—Preliminary Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. VC15 (Vitamin C Serum) Clinical Trial on Melasma [ciplamed.com]
• 5. Efficacy of topical antioxidants in the skin hyperpigmentation control: A clinical study by reflectance confocal microscopy [pubmed.ncbi.nlm.nih.gov]
• 6. A Comparative Study of the Efficacy of 4% Hydroquinone vs 0.75% Kojic Acid Cream in the Treatment of Facial Melasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. suntextreviews.org [suntextreviews.org]
• 8. A Randomized Controlled Study Comparing the Efficacy of Topical 5% Tranexamic Acid Solution versus 3% Hydroquinone Cream in Melasma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Topical tretinoin (retinoic acid) therapy for hyperpigmented lesions caused by inflammation of the skin in black patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Topical tretinoin (retinoic acid) improves melasma. A vehicle‐controlled, clinical trial | Semantic Scholar [semanticscholar.org]
• 12. cosmetic-medicine.jp [cosmetic-medicine.jp]

A Comparative Analysis of Methylsilanol Ascorbate and L-Ascorbic Acid in Mitigating UV-Induced Skin Damage

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the efficacy of methylsilanol ascorbate (B8700270) and the benchmark L-ascorbic acid in reducing ultraviolet (UV)-induced cutaneous damage. This analysis is based on available experimental data, focusing on key performance indicators such as antioxidant capacity, collagen synthesis stimulation, and the reduction of erythema and sunburn cell formation.

While L-ascorbic acid is a well-established antioxidant in dermatology, its inherent instability presents formulation challenges. This has led to the development of stabilized derivatives, including methylsilanol ascorbate. This guide synthesizes the current scientific findings to aid in the evaluation of these two compounds for photoprotective applications. It is important to note that direct comparative studies on the efficacy of methylsilanol ascorbate versus L-ascorbic acid in mitigating UV-induced skin damage are limited. Much of the available data for methylsilanol ascorbate is for a closely related derivative, ascorbyl methylsilanol pectinate (AMP).

Quantitative Data Summary

The following tables summarize the available quantitative data for key performance metrics.

Parameter	L-Ascorbic Acid (AA)	Ascorbyl Methylsilanol Pectinate (AMP)	Direct Comparison Available
Antioxidant Capacity (DPPH Assay, IC50)	6.65 µg/mL (37.76 µM)[1][2]	5.92 µg/mL (33.61 µM)[1][2]	Yes[1][2]
Antioxidant Capacity (ORAC Assay)	0.95[1][2]	0.74[1][2]	Yes (Indirect)[1][2]
UVB-Induced Erythema Reduction	Up to 52% reduction with 10% topical application[3]	Data not available	No
Sunburn Cell Formation Reduction	40-60% reduction with 10% topical application	Data not available	No
Collagen Synthesis Stimulation	Approximately 8-fold increase in cultured human skin fibroblasts[4]	Promotes collagen production (quantitative data not available)[5]	No

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are summaries of protocols used in studies evaluating the efficacy of these compounds.

In Vitro Antioxidant Capacity Assays

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

This assay assesses the ability of an antioxidant to donate an electron and neutralize the DPPH radical. A solution of DPPH in a suitable solvent (e.g., methanol) is prepared. The test compound (L-ascorbic acid or AMP) is added to the DPPH solution at various concentrations. The reduction of DPPH is measured by the decrease in absorbance at a specific wavelength (typically 517 nm) after a set incubation time in the dark. The IC50 value, the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is then calculated.

Oxygen Radical Absorbance Capacity (ORAC) Assay:

The ORAC assay measures the antioxidant's ability to protect a fluorescent probe from oxidative degradation by peroxyl radicals. A fluorescent probe (e.g., fluorescein) is mixed with the antioxidant. Peroxyl radicals are generated by a radical initiator (e.g., AAPH). The fluorescence decay is monitored over time. The presence of an antioxidant slows down the fluorescence decay. The ORAC value is calculated by comparing the net area under the fluorescence decay curve of the sample to that of a standard antioxidant (e.g., Trolox).

In Vivo Assessment of UV-Induced Erythema

Human volunteers are exposed to a controlled dose of UV radiation from a solar simulator on small areas of their skin. The test compound (e.g., a topical formulation of L-ascorbic acid) is applied to a designated area before or after UV exposure. Erythema (redness) is visually assessed at specific time points (e.g., 24 hours) after irradiation. The Minimal Erythema Dose (MED), the lowest UV dose required to produce a noticeable reddening of the skin, can be determined. A higher MED indicates greater photoprotection.

Ex Vivo Assessment of Sunburn Cells

Skin biopsies are taken from UV-exposed areas (with and without treatment). The tissue is fixed, sectioned, and stained (e.g., with hematoxylin (B73222) and eosin). Sunburn cells, which are apoptotic keratinocytes with characteristic morphological changes (e.g., condensed nuclei and eosinophilic cytoplasm), are identified and counted under a microscope. A reduction in the number of sunburn cells indicates protection against UV-induced apoptosis.

In Vitro Collagen Synthesis Assay

Human dermal fibroblasts are cultured in a suitable medium. The cells are treated with the test compound (L-ascorbic acid or AMP) at various concentrations. The amount of newly synthesized collagen can be measured using several methods, such as the Sirius Red assay, which specifically binds to collagen, or by measuring the incorporation of radiolabeled proline into collagen.

Signaling Pathways and Experimental Workflows

dot

Caption: UV-induced skin damage signaling pathways and points of intervention by Vitamin C.

dot

Caption: General experimental workflow for assessing photoprotective efficacy.

Concluding Remarks

L-ascorbic acid has a substantial body of evidence supporting its efficacy in mitigating UV-induced skin damage. It effectively reduces erythema and sunburn cell formation and is a potent stimulator of collagen synthesis.

Methylsilanol ascorbate, and more specifically its pectinate derivative, shows promise as a stable and effective antioxidant. The available data suggests its antioxidant capacity is comparable to that of L-ascorbic acid. The presence of silanol (B1196071) is also suggested to enhance skin penetration and provide additional benefits in strengthening skin structure. However, there is a clear need for further research, particularly direct comparative in vivo studies, to quantify its photoprotective effects against UV-induced erythema and apoptosis, and to fully elucidate its impact on collagen synthesis in the context of photodamage.

For professionals in research and drug development, while L-ascorbic acid remains the gold standard with extensive data, methylsilanol ascorbate represents a potentially valuable alternative due to its enhanced stability. Future studies should focus on generating robust, comparative data to fully understand its place in photoprotection.

References

• 1. scielo.br [scielo.br]
• 2. scielo.br [scielo.br]
• 3. Ascorbic Acid Treatments as Effective and Safe Anti-Aging Therapies for Sensitive Skin [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Ascorbyl Methylsilanol Pectinate | Ascorbosilane C | Cosmetic Ingredients Guide [ci.guide]

A Comparative Analysis of Methylsilanol Ascorbate and Other Key Actives on Skin Elasticity Markers

A deep dive into the statistical validation and mechanistic pathways of prominent dermatological compounds for researchers, scientists, and drug development professionals.

In the quest for effective anti-aging solutions, the impact of active compounds on skin elasticity remains a focal point of dermatological research. This guide provides a comprehensive comparison of methylsilanol ascorbate, a stabilized derivative of vitamin C, against other widely recognized alternatives such as retinol (B82714) and various peptides. By examining the available experimental data, this report aims to offer an objective overview of their performance in modulating key markers of skin elasticity, namely collagen and elastin (B1584352).

Quantitative Performance Analysis

To facilitate a clear comparison, the following tables summarize the quantitative data from various in vitro and clinical studies on the effects of these actives on skin elasticity parameters.

Table 1: In Vitro/Ex Vivo Effects on Collagen and Elastin Expression

Active Compound	Concentration	Test System	% Increase in Collagen Synthesis (compared to control)	% Change in Elastin Expression (compared to control)	Citation
Ascorbic Acid (Vitamin C)	10-200 µM	Vascular Smooth Muscle Cells & Skin Fibroblasts	Stimulates collagen production	Antagonizes elastin biosynthesis	[1]
Ascorbic Acid	Not specified	3D Tissue-Engineered Pulmonary Fibroblasts	~2-fold increase	~4.5-fold increase	[2]
Retinol	1%	Aged Skin Explants	Increased	-	[3]
Peptides (Palmitoyl Pentapeptide-4)	Not specified	Human Dermal Fibroblasts	Stimulates procollagen (B1174764) production	-	[4]
Peptides (Tetrapeptide-21)	0.001%	Human Dermal Fibroblasts	Increased	-	[5]
Peptides (Collagen Peptides)	0.01% - 1%	Human Dermal Fibroblasts	Increased	+35.2% to +42.1%	[6]
Amino Acids, Copper, Hyaluronic Acid	Not specified	Dermal Fibroblasts	> 2-fold increase	> 3-fold increase	[6]

Table 2: Clinical Effects on Skin Elasticity and Wrinkles

Active Compound/Formulation	Concentration	Duration of Study	Key Findings	Citation
Ascorbic Acid	5%	6 months	Significant reduction in deep wrinkles and improved skin texture.	[7]
Ascorbic Acid	10%	12 weeks	Significant reduction in signs of photoaging and wrinkles.	[7]
Retinol	0.3% and 0.5%	12 weeks	Significant improvement in fine wrinkles.	[3]
Retinol (0.5%) + Vitamin C (30%)	0.5% Retinol, 30% THD Ascorbate	12 weeks	Statistically significant improvement in all assessed photoaging parameters.	[8]
Retinoids	Not specified	12 weeks	32% reduction in wrinkle depth and 28% improvement in skin elasticity.	[9]
Peptides (Palmitoyl Tripeptide-1)	Not specified	4 weeks	Statistically significant reductions in wrinkle length, depth, and skin roughness.	[5]
Peptides (Keratin-based)	3%	Not specified	Improved skin elasticity and hydration.	[5]
Oral Collagen Peptides	2.5 g/day	8 weeks	Significant improvement in skin elasticity.	[10]

Signaling Pathways and Mechanisms of Action

The efficacy of these compounds in enhancing skin elasticity is rooted in their ability to modulate specific cellular signaling pathways that govern the synthesis of extracellular matrix proteins.

Collagen Synthesis: The TGF-β/Smad Pathway

A pivotal pathway in the stimulation of collagen production is the Transforming Growth Factor-beta (TGF-β) signaling cascade.[11] Upon binding of TGF-β to its receptor on the surface of dermal fibroblasts, a series of intracellular events is initiated, leading to the activation of Smad proteins. These activated Smads then translocate to the nucleus and act as transcription factors to upregulate the expression of genes encoding for collagen types I and III.[11] Many active ingredients, including certain peptides, are thought to exert their collagen-boosting effects by modulating this pathway.

TGF-β signaling pathway for collagen synthesis.

Elastin Synthesis Pathway

Elastin synthesis is a multi-step process that begins with the transcription of the ELN gene to produce tropoelastin, the soluble precursor to elastin.[12] This process is influenced by various growth factors and cytokines. For instance, Transforming Growth Factor-beta 1 (TGF-β1) has been shown to stabilize elastin mRNA, thereby promoting its synthesis.[13] Once secreted from the fibroblast, tropoelastin molecules assemble on a scaffold of microfibrils and are cross-linked by lysyl oxidase (LOX) enzymes to form mature, insoluble elastin fibers, which impart resilience to the skin.[12]

Key steps in the synthesis of elastin fibers.

Experimental Protocols

The quantification of skin elasticity markers relies on precise and validated experimental methodologies. Below are outlines of key protocols used in the assessment of these compounds.

In Vitro/Ex Vivo Collagen & Elastin Quantification

1. Cell Culture and Treatment:

• Human dermal fibroblasts are cultured in appropriate media until they reach a desired confluency.

• The cells are then treated with various concentrations of the test compounds (e.g., methylsilanol ascorbate, retinol, peptides) or a vehicle control for a specified period (e.g., 24-72 hours).

2. Quantification of Collagen and Elastin:

• Enzyme-Linked Immunosorbent Assay (ELISA): This is a common method to quantify the amount of secreted collagen and elastin in the cell culture supernatant. Specific antibodies against human type I collagen or elastin are used to capture and detect the target proteins. The results are typically measured spectrophotometrically and compared to a standard curve.

• Western Blotting: This technique is used to detect and quantify the expression of collagen and elastin proteins within the cell lysates. Proteins are separated by size via gel electrophoresis, transferred to a membrane, and then probed with specific primary and secondary antibodies. The intensity of the resulting bands, visualized using chemiluminescence or fluorescence, is proportional to the amount of protein.

Experimental Workflow for In Vitro Analysis

Workflow for in vitro quantification of collagen and elastin.

In Vivo Assessment of Skin Elasticity

1. Subject Recruitment and Product Application:

• A cohort of subjects with signs of skin aging is recruited.

• The test product (containing methylsilanol ascorbate, retinol, or peptides) and a placebo are applied to designated areas of the skin (e.g., forearm or face) for a defined period (e.g., 4-12 weeks).

2. Measurement of Skin Elasticity:

• Cutometer® Measurement: A non-invasive suction device is used to measure the viscoelastic properties of the skin. The probe applies a negative pressure to the skin, drawing it into the aperture, and then releases it. The device measures various parameters, including:

  • R0 (Firmness): The maximum deformation of the skin.

  • R2 (Gross Elasticity): The ability of the skin to return to its original state after deformation.

  • R5 (Net Elasticity): The elastic recovery of the skin.

  • R7 (Biological Elasticity): The ratio of immediate retraction to maximum extension.

• Measurements are taken at baseline and at various time points throughout the study to assess changes in skin elasticity.

3. Wrinkle Analysis:

• High-resolution imaging systems are used to capture images of wrinkles (e.g., crow's feet) at baseline and at the end of the study.

• Image analysis software is then used to quantify changes in wrinkle depth, length, and area.

Discussion and Conclusion

The available evidence suggests that methylsilanol ascorbate, as a derivative of ascorbic acid, likely contributes to improved skin firmness primarily through the stimulation of collagen synthesis.[14] Its antioxidant properties further support its role in protecting the existing collagen and elastin from degradation. However, some studies on ascorbic acid have indicated a potential inhibitory effect on elastin synthesis, a crucial factor for skin elasticity.[1] Further research is needed to clarify the specific effects of the methylsilanol moiety on elastin expression.

In contrast, certain peptides and retinol have demonstrated broader effects on skin elasticity, with clinical data supporting their ability to not only reduce the appearance of wrinkles but also to improve biomechanical parameters of the skin, such as firmness and elasticity.[3][9] The choice of an active ingredient for enhancing skin elasticity should, therefore, be based on a thorough understanding of its specific mechanism of action and the desired clinical outcome. For researchers and drug development professionals, this comparative guide highlights the importance of comprehensive in vitro and in vivo testing to fully characterize the potential of new and existing compounds for the treatment of skin aging.

References

• 1. iris.unimore.it [iris.unimore.it]
• 2. Ascorbate Enhances Elastin Synthesis in 3D Tissue-Engineered Pulmonary Fibroblasts Constructs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Peptides: Emerging Candidates for the Prevention and Treatment of Skin Senescence: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Topical Peptide Treatments with Effective Anti-Aging Results | MDPI [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Ascorbic Acid Treatments as Effective and Safe Anti-Aging Therapies for Sensitive Skin [mdpi.com]
• 8. An Open Label Clinical Trial to Evaluate the Efficacy and Tolerance of a Retinol and Vitamin C Facial Regimen in Women With Mild-to-Moderate Hyperpigmentation and Photodamaged Facial Skin - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
• 9. A Review of the Efficacy of Different Topical Active Ingredients on Various Periorbital Skin Concerns | CME Journal Geriatric Medicine: Rila Publication [cmegeriatricmed.co.uk]
• 10. mdpi.com [mdpi.com]
• 11. TGFβ signaling pathways in human health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Elastin Structure, Synthesis, Regulatory Mechanism and Relationship With Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. scielo.br [scielo.br]

Safety & Regulatory Compliance

Navigating the Disposal of Methylsilanol Ascorbate: A Guide for Laboratory Professionals

Providing essential safety and logistical information for the proper disposal of methylsilanol ascorbate (B8700270) is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide offers a procedural, step-by-step approach for researchers, scientists, and drug development professionals.

Due to the absence of a specific safety data sheet (SDS) for methylsilanol ascorbate, a conservative approach to its disposal is necessary. The disposal protocol should be dictated by the potential hazards associated with its organosilicon component, which can exhibit properties such as flammability and aquatic toxicity. Therefore, it is recommended to treat methylsilanol ascorbate as a hazardous chemical waste.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn. This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a laboratory coat. All handling of methylsilanol ascorbate waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedure

• Waste Identification and Segregation:

  • Label a dedicated waste container clearly as "Hazardous Waste: Methylsilanol Ascorbate."

  • Do not mix methylsilanol ascorbate waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Containerization:

  • Use a chemically resistant, sealable container for waste collection. High-density polyethylene (B3416737) (HDPE) or glass containers are generally suitable.

  • Ensure the container is in good condition and has a secure, leak-proof lid.

• Waste Collection:

  • Carefully transfer the methylsilanol ascorbate waste into the designated container. Avoid generating dust or aerosols.

  • If the waste is in a solid form, it should be transferred using a chemically resistant spatula or scoop.

  • For liquid waste containing methylsilanol ascorbate, pour carefully to avoid splashing. A funnel may be used to minimize spills.

• Storage:

  • Store the sealed waste container in a designated hazardous waste accumulation area.

  • This area should be secure, well-ventilated, and away from sources of ignition, heat, and incompatible materials.

• Documentation:

  • Maintain a log of the waste being added to the container, including the date and quantity.

  • Complete any hazardous waste tags or labels required by your institution.

• Final Disposal:

  • Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the waste container.

  • Provide them with all necessary information regarding the waste stream. Disposal should be carried out in accordance with all local, regional, and national regulations.[1][2]

Quantitative Data Summary

No specific quantitative data for methylsilanol ascorbate regarding exposure limits or disposal concentrations was found in the available resources. In the absence of such data, the principle of ALARA (As Low As Reasonably Achievable) should be applied to minimize exposure.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of methylsilanol ascorbate.

Disposal workflow for methylsilanol ascorbate.

Experimental Protocols

Detailed experimental protocols for the disposal of methylsilanol ascorbate are not available in the reviewed literature. The procedural guidance provided above is based on standard best practices for the handling and disposal of hazardous laboratory chemicals. It is imperative to consult with your institution's specific safety and disposal protocols.

While ascorbic acid, a component of the methylsilanol ascorbate molecule, is generally considered non-hazardous and biodegradable, the presence of the organosilicon moiety necessitates a more cautious approach.[3] Organosilane compounds can be flammable and pose a risk to aquatic environments.[4] Therefore, direct disposal to the sanitary sewer system is not recommended. Incineration by a licensed waste disposal facility is a common and effective method for the final destruction of such chemical waste.[4]

By adhering to these guidelines, laboratory professionals can ensure the safe and environmentally responsible disposal of methylsilanol ascorbate, thereby fostering a culture of safety and building trust in their operational procedures.

References

• 1. westliberty.edu [westliberty.edu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. harwick.com [harwick.com]

Essential Safety and Handling Protocols for Methylsilanol Ascorbate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling chemical compounds such as Methylsilanol ascorbate (B8700270) (CAS RN: 187991-39-5).[1][2][3] This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a culture of safety and build trust in laboratory procedures.

Chemical Profile: Methylsilanol ascorbate, also known as L-Ascorbic acid, 6-O-(dihydroxymethylsilyl), is recognized for its antioxidant properties.[1][4] While comprehensive safety data sheets are not readily available, initial findings suggest that in its liquid form, it can be an irritant to the skin and eyes and may pose a hazard to the environment.[1] Therefore, appropriate personal protective equipment (PPE) and handling procedures are crucial.

Personal Protective Equipment (PPE) Recommendations

The selection of appropriate PPE is the first line of defense against potential exposure. The following table summarizes the recommended PPE for handling Methylsilanol ascorbate in various laboratory settings.

Operation Scale	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Lab-Scale Research (Small Quantities)	Chemical safety goggles	Nitrile, Neoprene, or Butyl rubber gloves	Laboratory coat	Not generally required if handled in a well-ventilated area or chemical fume hood.
Pilot-Scale & Manufacturing (Large Quantities)	Face shield worn over chemical safety goggles	Chemical-resistant gloves (consider extended cuffs)	Chemical-resistant apron or suit	Air-purifying respirator with appropriate cartridges if ventilation is inadequate or if aerosols are generated.[5][6]

Glove Material Chemical Resistance

Choosing the correct glove material is critical for preventing skin contact. The following table provides a general guide to the chemical resistance of common laboratory glove materials to silanols and related compounds. It is crucial to consult the glove manufacturer's specific chemical resistance data.

Glove Material	General Resistance to Silanols/Silicones	Considerations
Nitrile Rubber	Good resistance to oils, solvents, and moderate chemicals.[6]	Provides good short-term protection against a broad range of chemicals.[5]
Neoprene Rubber	Effective against acids, bases, and alcohols.[6]	Offers good chemical and mechanical resistance.
Butyl Rubber	Ideal for ketones and esters.[6]	Provides excellent resistance to gas and vapor permeation.
4H / Silver Shield® Laminate	Excellent resistance to a wide range of chemicals, including organosilicon compounds.[7]	Often used as an outer glove over a more form-fitting inner glove.

Experimental Protocols: Donning and Doffing PPE

Properly putting on (donning) and taking off (doffing) PPE is essential to prevent contamination.

Donning Sequence:

• Hand Hygiene: Wash and dry hands thoroughly.

• Gown/Lab Coat: Put on a clean laboratory coat, ensuring it is fully buttoned.

• Mask/Respirator: If required, don the respirator, ensuring a proper fit and seal.

• Goggles/Face Shield: Put on eye and face protection.

• Gloves: Don gloves, ensuring the cuffs of the gloves go over the cuffs of the lab coat sleeves.

Doffing Sequence (to minimize contamination):

• Gloves: Remove gloves using a glove-to-glove and skin-to-skin technique.

• Gown/Lab Coat: Remove the lab coat by folding it in on itself, without touching the exterior.

• Hand Hygiene: Perform hand hygiene.

• Goggles/Face Shield: Remove eye protection from the back.

• Mask/Respirator: Remove the respirator from the back.

• Hand Hygiene: Wash and dry hands thoroughly.

Operational and Disposal Plans

Handling:

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

• Avoid direct contact with skin and eyes.[8]

• Prevent the formation and inhalation of aerosols.

Storage:

• Store in a cool, dry, and well-ventilated area.

• Keep containers tightly closed.

• Protect from light, as ascorbic acid derivatives can be light-sensitive.[9]

Disposal:

• Dispose of waste in accordance with local, state, and federal regulations.

• Contaminated PPE should be disposed of as chemical waste.

• Do not allow the substance to enter sewers or waterways.[8]

Visual Guides for Safety Protocols

To further enhance understanding and compliance, the following diagrams illustrate key safety workflows.

References

• 1. Methylsilanol ascorbate - Surfactant - 表面活性剂百科 [surfactant.top]
• 2. methylsilanol ascorbate, 187991-39-5 [thegoodscentscompany.com]
• 3. Methylsilanol ascorbate | C7H12O8Si | CID 71587606 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cosmileeurope.eu [cosmileeurope.eu]
• 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 6. What PPE is required when handling MH Silicone Fluid? - Methyl Hydrogen Silicone Fluid Factory-Biyuan [methylhydrogensiloxane.com]
• 7. researchgate.net [researchgate.net]
• 8. edvotek.com [edvotek.com]
• 9. dept.harpercollege.edu [dept.harpercollege.edu]